Ethyl 2-bromo-4-nitrobenzoate

• CAS: 128566-93-8

Core Science & Biosynthesis

Chemical structure and molecular weight of Ethyl 2-bromo-4-nitrobenzoate

An In-Depth Technical Guide to Ethyl 2-bromo-4-nitrobenzoate

This guide provides a comprehensive technical overview of Ethyl 2-bromo-4-nitrobenzoate, a key chemical intermediate. It is designed for researchers, scientists, and professionals in drug development and fine chemical synthesis who require a detailed understanding of this compound's properties, synthesis, and reactivity.

Introduction and Significance

Ethyl 2-bromo-4-nitrobenzoate is a trifunctional aromatic compound featuring an ethyl ester, a bromine atom, and a nitro group. This unique combination of functional groups makes it a highly versatile building block in organic synthesis. The substituents are strategically positioned on the benzene ring, allowing for selective chemical transformations. The electron-withdrawing nature of the nitro and bromo groups influences the reactivity of the aromatic ring, while the ester provides a handle for further modification or hydrolysis.

Its primary importance lies in its role as a precursor for more complex molecules, particularly in the synthesis of heterocyclic compounds and substituted anilines, which are common scaffolds in pharmaceutical agents. The bromine atom is amenable to a variety of cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), enabling the introduction of carbon-carbon and carbon-heteroatom bonds. The nitro group can be readily reduced to an amine, a critical functional group in many biologically active molecules.

Chemical Structure and Physicochemical Properties

The molecular structure of Ethyl 2-bromo-4-nitrobenzoate is defined by a benzene ring substituted at position 1 with an ethoxycarbonyl group, at position 2 with a bromine atom, and at position 4 with a nitro group.

Chemical Structure:

Table 1: Key Identifiers and Properties

Property	Value	Source
IUPAC Name	ethyl 2-bromo-4-nitrobenzoate	[1]
CAS Number	128566-93-8	[1]
Molecular Formula	C₉H₈BrNO₄	[1][2][3]
Molecular Weight	274.07 g/mol	[1][2][3]
Appearance	Crystalline solid (predicted)
Purity	≥95% (typical commercial grade)	[1]
InChI Key	TYFRHNVPASRWLT-UHFFFAOYSA-N	[1]

Synthesis Protocol: Fischer Esterification of 2-bromo-4-nitrobenzoic acid

A reliable and common method for synthesizing Ethyl 2-bromo-4-nitrobenzoate is the Fischer esterification of its corresponding carboxylic acid, 2-bromo-4-nitrobenzoic acid. This acid-catalyzed reaction with ethanol is a classic and efficient method for preparing esters.

Reaction Scheme:

2-bromo-4-nitrobenzoic acid + Ethanol ⇌ Ethyl 2-bromo-4-nitrobenzoate + Water (in the presence of H₂SO₄)

Rationale for Experimental Choices

• Catalyst: Concentrated sulfuric acid is used as the catalyst. It protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack by the ethanol. It also acts as a dehydrating agent, shifting the equilibrium towards the product side by removing water.

• Reagent: Ethanol is used in excess to serve as both the reactant and the solvent. Using it in excess also helps to drive the equilibrium towards the formation of the ester, in accordance with Le Châtelier's principle.

• Temperature: The reaction is heated to reflux to increase the reaction rate. Esterification is typically a slow process at room temperature.

• Work-up: The work-up procedure is designed to isolate and purify the product. Sodium bicarbonate solution is used to neutralize the acidic catalyst and any unreacted carboxylic acid. The extraction with an organic solvent (like ethyl acetate) separates the organic product from the aqueous phase. Brine washes remove residual water from the organic layer, which is then dried with an anhydrous salt like sodium sulfate.

Step-by-Step Experimental Protocol

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-bromo-4-nitrobenzoic acid (e.g., 10.0 g, 40.6 mmol).

• Reagent Addition: Add 100 mL of absolute ethanol to the flask. Stir the mixture to dissolve the solid.

• Catalyst Addition: Carefully and slowly add concentrated sulfuric acid (2 mL) to the stirring mixture. The addition is exothermic and should be done cautiously.

• Reaction: Heat the reaction mixture to reflux (approximately 78 °C) and maintain it for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the starting carboxylic acid spot.

• Cooling and Quenching: After the reaction is complete, allow the mixture to cool to room temperature. Slowly pour the reaction mixture into 200 mL of a cold, saturated aqueous solution of sodium bicarbonate (NaHCO₃). This step neutralizes the excess acid and should be done carefully due to gas (CO₂) evolution.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 75 mL).

• Washing: Combine the organic layers and wash them with brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude Ethyl 2-bromo-4-nitrobenzoate can be further purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain a high-purity solid.

Synthesis Workflow Diagram

The following diagram illustrates the key stages of the synthesis and purification process.

Caption: Workflow for the synthesis of Ethyl 2-bromo-4-nitrobenzoate.

Spectroscopic Characterization Insights

To ensure the structural integrity of the synthesized product, a combination of spectroscopic methods is essential.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum is expected to show characteristic signals for the aromatic protons and the ethyl group. The aromatic region will display three distinct signals corresponding to the protons on the benzene ring, with their splitting patterns and chemical shifts influenced by the electronic effects of the substituents. The ethyl group will appear as a quartet (for the -CH₂- group) and a triplet (for the -CH₃ group) in the upfield region.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum will show nine distinct carbon signals: six for the aromatic ring (one of which will be significantly deshielded due to the ester carbonyl), one for the carbonyl carbon of the ester, and two for the ethyl group carbons.

• IR (Infrared) Spectroscopy: Key absorption bands will confirm the presence of the functional groups. Expect strong peaks around 1720 cm⁻¹ (C=O stretch of the ester), 1530 and 1350 cm⁻¹ (asymmetric and symmetric N-O stretches of the nitro group), and in the fingerprint region for the C-Br bond.

• Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M⁺) and a characteristic M+2 peak of nearly equal intensity, which is indicative of the presence of a single bromine atom (due to the natural isotopic abundance of ⁷⁹Br and ⁸¹Br).

Chemical Reactivity and Synthetic Applications

The utility of Ethyl 2-bromo-4-nitrobenzoate stems from the distinct reactivity of its three functional groups, which can be addressed selectively.

• Reduction of the Nitro Group: The nitro group is readily reduced to an amino group (-NH₂) using various reducing agents like tin(II) chloride (SnCl₂), hydrogen gas with a palladium catalyst (H₂/Pd-C), or indium in the presence of ammonium chloride[4]. This transformation yields ethyl 2-bromo-4-aminobenzoate, a valuable precursor for dyes, pharmaceuticals, and building heterocyclic rings.

• Cross-Coupling Reactions at the Bromine Site: The C-Br bond is a prime site for metal-catalyzed cross-coupling reactions. For instance, Suzuki coupling with boronic acids can introduce new aryl or alkyl groups, while Sonogashira coupling with terminal alkynes can form C-C triple bonds. These reactions are fundamental in modern organic synthesis for constructing complex molecular architectures.

• Hydrolysis of the Ester Group: The ethyl ester can be hydrolyzed back to the carboxylic acid under either acidic or basic conditions (saponification). This allows for the modification of other parts of the molecule while protecting the carboxylic acid functionality, which can be deprotected in a later step.

These selective transformations underscore the compound's role as a versatile intermediate, providing synthetic chemists with multiple pathways to elaborate its structure into high-value target molecules.

References

• PubChem. (n.d.). Ethyl 2-bromo-5-nitrobenzoate. National Center for Biotechnology Information. Retrieved February 9, 2026, from [Link]

• PubChem. (n.d.). Ethyl 3-bromo-4-nitrobenzoate. National Center for Biotechnology Information. Retrieved February 9, 2026, from [Link]

• Organic Syntheses. (n.d.). Ethyl 4-aminobenzoate. Retrieved February 9, 2026, from [Link]

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An In-depth Technical Guide to Ethyl 2-bromo-4-nitrobenzoate: Synthesis, Properties, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-bromo-4-nitrobenzoate is a valuable substituted aromatic ester that serves as a versatile synthetic intermediate in the fields of medicinal chemistry, agrochemicals, and materials science. Its molecular architecture, featuring a bromine atom and a nitro group on a benzoate scaffold, offers a rich platform for a variety of chemical transformations. The strategic placement of these functional groups allows for regioselective modifications, making it an essential building block in the construction of complex molecular targets. This guide provides a comprehensive overview of Ethyl 2-bromo-4-nitrobenzoate, including its chemical identifiers, physicochemical properties, a detailed synthesis protocol, and its applications in drug development.

Chemical Identifiers and Physicochemical Properties

A clear identification of a chemical compound is fundamental for its use in a research and development setting. The following tables summarize the key identifiers and physicochemical properties of Ethyl 2-bromo-4-nitrobenzoate.

Table 1: Chemical Identifiers for Ethyl 2-bromo-4-nitrobenzoate

Identifier	Value
CAS Number	128566-93-8
IUPAC Name	ethyl 2-bromo-4-nitrobenzoate
Molecular Formula	C₉H₈BrNO₄
Molecular Weight	274.07 g/mol
Canonical SMILES	CCOC(=O)C1=C(C=C(C=C1)[O-])Br
InChI Key	TYFRHNVPASRWLT-UHFFFAOYSA-N
Synonyms	Benzoic acid, 2-bromo-4-nitro-, ethyl ester

Table 2: Physicochemical Properties of Ethyl 2-bromo-4-nitrobenzoate

Property	Value
Appearance	Pale yellow crystalline solid
Melting Point	55-59 °C[1]
Boiling Point	Not readily available (decomposition may occur)
Solubility	Soluble in organic solvents such as ethanol, acetone, and chloroform; limited solubility in water.[2]

Synthesis of Ethyl 2-bromo-4-nitrobenzoate

The synthesis of Ethyl 2-bromo-4-nitrobenzoate is typically achieved through a two-step process: the oxidation of a substituted toluene to the corresponding benzoic acid, followed by an esterification reaction. This synthetic pathway is a common and well-established method for preparing substituted benzoic acid esters.

Step 1: Synthesis of 2-bromo-4-nitrobenzoic acid

The initial step involves the oxidation of 2-bromo-4-nitrotoluene to 2-bromo-4-nitrobenzoic acid. A common and effective oxidizing agent for this transformation is potassium permanganate.

• To a solution of 2-bromo-4-nitrotoluene (4.41 g, 20.0 mmol) in a mixture of 20 mL of pyridine and 40 mL of water, heat the mixture to 70°C.[3]

• While maintaining the temperature, add potassium permanganate (19.0 g, 120 mmol) portion-wise over a period of 40 minutes.[3]

• After the addition is complete, reflux the reaction mixture for 8 hours.[3]

• Upon completion of the reaction, filter the hot suspension to remove manganese dioxide.

• Cool the filtrate in an ice bath and acidify to a pH of less than 2 with 6N hydrochloric acid to precipitate the product.[3]

• Collect the crude 2-bromo-4-nitrobenzoic acid by filtration. The filtrate can be extracted with ethyl acetate and chloroform to recover any remaining product.[3]

• Combine the collected solids and dry under vacuum to yield the desired product.

Step 2: Esterification of 2-bromo-4-nitrobenzoic acid

The second step is the Fischer esterification of the synthesized 2-bromo-4-nitrobenzoic acid with ethanol in the presence of an acid catalyst to yield Ethyl 2-bromo-4-nitrobenzoate.

• In a round-bottom flask, suspend 2-bromo-4-nitrobenzoic acid in an excess of ethanol.

• Carefully add a catalytic amount of concentrated sulfuric acid to the mixture.

• Reflux the reaction mixture for 2 hours.[4] The progress of the reaction can be monitored by thin-layer chromatography.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Pour the reaction mixture into a beaker containing distilled water to precipitate the crude product.[4]

• Collect the precipitate by vacuum filtration and wash with water to remove any remaining acid and ethanol.[4]

• The crude Ethyl 2-bromo-4-nitrobenzoate can be further purified by recrystallization from a suitable solvent system, such as ethanol/water.

Caption: Synthesis workflow for Ethyl 2-bromo-4-nitrobenzoate.

Applications in Drug Development

Substituted nitroaromatic compounds are crucial intermediates in the synthesis of a wide range of pharmaceuticals. The nitro group can be readily reduced to an amino group, which can then be further functionalized. The bromine atom serves as a handle for various cross-coupling reactions, allowing for the introduction of diverse molecular fragments.

While specific drugs synthesized directly from Ethyl 2-bromo-4-nitrobenzoate are not extensively documented in publicly available literature, its structural motifs are present in numerous bioactive molecules. For instance, related nitrobenzoate derivatives are precursors in the synthesis of local anesthetics like procaine and benzocaine.[5] The synthesis of these drugs involves the reduction of the nitro group to an amine. Furthermore, the bromo-nitro-aromatic core is a key component in the development of anti-inflammatory and analgesic drugs.[6]

The general synthetic utility of Ethyl 2-bromo-4-nitrobenzoate in drug discovery is illustrated in the following signaling pathway diagram, which showcases the potential transformations of this versatile building block.

Sources

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Physicochemical Properties of Ethyl 2-bromo-4-nitrobenzoate for Research

Executive Summary

Ethyl 2-bromo-4-nitrobenzoate (CAS: 128566-93-8) is a specialized halogenated aromatic ester used primarily as a scaffold in medicinal chemistry.[1][2][3][4][5][6] Its structural duality—featuring an electron-withdrawing nitro group and a reactive bromine handle—makes it a critical intermediate for synthesizing complex heterocycles, particularly in the development of kinase inhibitors and non-opioid analgesics (e.g., NAV1.8 inhibitors).[1] This guide provides a validated physicochemical profile, synthesis protocols, and handling standards for researchers.

Part 1: Chemical Identity & Structural Analysis

Nomenclature & Identifiers

Identifier	Value
IUPAC Name	Ethyl 2-bromo-4-nitrobenzoate
CAS Number	128566-93-8
Molecular Formula	C H BrNO
SMILES	CCOC(=O)C1=C(C=C(C=C1)[O-])Br
InChI Key	TYFRHNVPASRWLT-UHFFFAOYSA-N

Structural Commentary

The molecule consists of a benzene core substituted at the 1, 2, and 4 positions.[1]

• Position 1 (Ethyl Ester): Provides lipophilicity and serves as a protected carboxylic acid. It directs meta-substitution for electrophilic attacks but is deactivated by the nitro group.[1]

• Position 2 (Bromine): A steric handle that induces orthogonality in the ester group relative to the ring. Crucially, it is the site for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig).[1]

• Position 4 (Nitro): A strong electron-withdrawing group (EWG) that activates the ring for nucleophilic aromatic substitution (S

  Ar) at the ortho/para positions and can be reduced to an aniline for further derivatization.

Part 2: Physicochemical Properties

The following data aggregates experimental observations and high-confidence predicted values.

Property	Value / Description	Source/Note
Molecular Weight	274.07 g/mol	Calculated
Physical State	Low-melting solid or viscous oil	Typically solidifies upon high purification; crude is often an oil [1].[1][6]
Appearance	Yellow to orange crystalline powder	Color intensity correlates with nitro-group conjugation.[1]
Melting Point	Ambient / Low-melting	Exact MP varies by polymorph/purity; often handled as a melt or oil.[1]
Solubility	Soluble in DCM, EtOAc, DMSO, Ethanol	Lipophilic nature (LogP ~3.0) limits water solubility.
LogP (Predicted)	~3.04	Indicates good membrane permeability for drug discovery intermediates.

Part 3: Synthesis & Reactivity Profile

Synthesis Pathway

The most robust synthesis involves the Fischer esterification of commercially available 2-bromo-4-nitrobenzoic acid.[1] This method avoids the regioselectivity issues associated with nitrating ethyl 2-bromobenzoate.[1]

Protocol: Acid-Catalyzed Esterification

• Reagents: 2-Bromo-4-nitrobenzoic acid (1.0 eq), Ethanol (Excess, solvent), H

  SO (Catalytic to 1.0 eq).[1]

• Conditions: Reflux (80°C) for 12–24 hours.

• Workup: Concentrate solvent, partition between water/DCM, wash with NaHCO

  to remove unreacted acid, dry over Na SO .

Reactivity & Transformation

The compound acts as a "divergent node" in synthesis.

• Suzuki-Miyaura Coupling: The C-Br bond allows coupling with aryl boronic acids to extend the carbon skeleton.[1]

• Nitro Reduction: The nitro group is reduced to an amine (aniline), essential for forming amide bonds in drug candidates (e.g., NAV1.8 inhibitors).

Protocol: Iron-Mediated Nitro Reduction [2]

• Substrate: Ethyl 2-bromo-4-nitrobenzoate (53.3 mmol).[1]

• Reagents: Iron powder (6.0 eq), Ammonium Chloride (1.2 eq).

• Solvent: Isopropanol / Water (1:4 ratio).

• Procedure: Stir at 100°C for 2 hours.

• Purification: Filter through Celite (hot), wash with EtOAc.[7][8] The filtrate separates into layers; organic layer yields the amine.

Visual Synthesis Workflow

Caption: Divergent synthesis pathway showing the formation of the scaffold and its two primary downstream transformations: nitro reduction and palladium-catalyzed coupling.[1][2][9][7][10][11]

Part 4: Handling, Safety, & Stability[2]

Safety Data Sheet (SDS) Highlights

• Signal Word: WARNING

• Hazard Statements:

  • H315: Causes skin irritation.[6]

  • H319: Causes serious eye irritation.[6][12][13]

  • H335: May cause respiratory irritation.[6][12]

• PPE: Nitrile gloves, safety goggles, and fume hood are mandatory.

• Storage: Store at 2–8°C (refrigerated) to prevent hydrolysis or slow degradation. Keep container tightly closed in a dry place.

Stability[2][9]

• Hydrolysis: The ethyl ester is susceptible to hydrolysis under strong basic or acidic conditions (pH > 10 or < 2).

• Light Sensitivity: Nitro compounds can darken upon prolonged exposure to light; store in amber vials.

References

• BenchChem. Ethyl 2-bromo-4-nitrobenzoate Structure and Properties. Retrieved from

• Google Patents. AU2020302338A1 - 2,3-dihydroquinazolin compounds as NAV1.8 inhibitors.[1] (Synthesis Protocol). Retrieved from

• Fluorochem. Ethyl 2-bromo-4-nitrobenzoate Product Sheet. Retrieved from

• PubChem. Compound Summary for Ethyl 2-bromo-4-nitrobenzoate. Retrieved from

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• 3. 128566-93-8・Ethyl 2-bromo-4-nitrobenzoate・Ethyl 2-bromo-4-nitrobenzoate【詳細情報】｜試薬-富士フイルム和光純薬 [labchem-wako.fujifilm.com]
• 4. Buy (S)-3-amino-5-(methylthio)pentanoic acid hydrochloride (EVT-1214932) | 1217608-24-6 [evitachem.com]
• 5. Ethyl 2-bromo-4-nitrobenzoate (1 x 5 g) | Alchimica [shop.alchimica.cz]
• 6. fluorochem.co.uk [fluorochem.co.uk]
• 7. AU2020302338A1 - 2,3-dihydroquinazolin compounds as NAV1.8 inhibitors - Google Patents [patents.google.com]
• 8. AU2020302338A1 - 2,3-dihydroquinazolin compounds as NAV1.8 inhibitors - Google Patents [patents.google.com]
• 9. Ethyl 2-bromo-4-nitrobenzoate|CAS 128566-93-8 [benchchem.com]
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• 13. carlroth.com [carlroth.com]

An In-depth Technical Guide to the Solubility of Ethyl 2-bromo-4-nitrobenzoate

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of Ethyl 2-bromo-4-nitrobenzoate (CAS 128566-93-8), a key intermediate in pharmaceutical and organic synthesis. While specific quantitative solubility data for this compound is not extensively published, this document leverages fundamental physicochemical principles and data from structurally analogous compounds to provide a robust predictive framework. Furthermore, it details a rigorous, field-proven experimental protocol for determining solubility, empowering researchers to generate precise data tailored to their specific applications. This guide is designed to be an essential resource for scientists and professionals in drug development and chemical research, offering the theoretical grounding and practical methodologies required for process optimization, purification, and formulation.

Introduction: The Strategic Importance of a Versatile Intermediate

Ethyl 2-bromo-4-nitrobenzoate is a multi-functionalized aromatic compound of significant interest in the synthesis of complex organic molecules.[1] Its structure, featuring an ethyl ester, a nitro group, and a bromine atom on a benzene ring, provides multiple reaction sites for further chemical transformations.[1] These functional groups make it a valuable precursor for developing novel pharmaceuticals, agrochemicals, and functional materials.

A thorough understanding of a compound's solubility is paramount for its practical application. For the research scientist, solubility data dictates the choice of solvents for chemical reactions, extractions, and, critically, for purification via recrystallization. In the context of drug development, solubility directly impacts formulation strategies, bioavailability, and the overall efficacy of an active pharmaceutical ingredient (API). This guide addresses the critical need for a centralized resource on the solubility of Ethyl 2-bromo-4-nitrobenzoate, bridging the gap between theoretical prediction and practical laboratory application.

Physicochemical Profile and Structural Considerations

To understand the solubility of Ethyl 2-bromo-4-nitrobenzoate, we must first examine its molecular structure and inherent properties. The molecule's behavior in different solvents is a direct consequence of the interplay between its various functional groups.

Key Structural Features:

• Aromatic Ring: The benzene core is inherently nonpolar and hydrophobic.

• Ethyl Ester Group (-COOEt): This group introduces polarity and potential for dipole-dipole interactions. It can act as a hydrogen bond acceptor.

• Nitro Group (-NO₂): A strongly electron-withdrawing and highly polar group, contributing significantly to the molecule's overall dipole moment. It is a strong hydrogen bond acceptor.

• Bromo Group (-Br): An electronegative atom that adds to the molecule's polarity and molecular weight.

While specific, experimentally-derived physical constants for Ethyl 2-bromo-4-nitrobenzoate are sparse, we can reference data from closely related analogs to build a reliable profile.

Table 1: Physicochemical Properties of Ethyl 2-bromo-4-nitrobenzoate and Related Analogs

Property	Ethyl 2-bromo-4-nitrobenzoate	Ethyl 4-nitrobenzoate (Analog)	Ethyl benzoate (Parent)
CAS Number	128566-93-8[2]	99-77-4[3]	93-89-0[4]
Molecular Formula	C₉H₈BrNO₄[2]	C₉H₉NO₄[3]	C₉H₁₀O₂[4]
Molecular Weight	274.07 g/mol [2]	195.17 g/mol [5]	150.17 g/mol [4]
Appearance	Likely a crystalline solid	Yellow Crystalline Powder[3]	Colorless Liquid[4]
Melting Point	Not Published	55-59 °C[3]	-34 °C[4]
Predicted logP *	3.04[2]	2.33[6]	2.6

*logP (octanol-water partition coefficient) is a measure of lipophilicity. A higher value indicates lower water solubility.

The presence of the polar nitro group and the heavy bromine atom in Ethyl 2-bromo-4-nitrobenzoate, compared to the parent ethyl benzoate, suggests it will be a solid at room temperature with significantly different polarity and solubility characteristics.

Theoretical Framework: Predicting Solubility

The foundational principle governing solubility is that "like dissolves like".[7][8] This means that solutes tend to dissolve in solvents with similar polarity and intermolecular forces.

• Polar Solvents (e.g., Ethanol, Methanol, Water): These solvents have large dipole moments and can engage in hydrogen bonding. They are effective at dissolving polar solutes.

• Polar Aprotic Solvents (e.g., Acetone, Ethyl Acetate, DMSO): These solvents have dipole moments but lack O-H or N-H bonds, so they cannot donate hydrogen bonds. They are good at dissolving polar compounds that are not dependent on hydrogen bond donation.

• Nonpolar Solvents (e.g., Hexane, Toluene): These solvents have low dipole moments and primarily interact through weaker London dispersion forces. They are effective at dissolving nonpolar solutes.

For Ethyl 2-bromo-4-nitrobenzoate, the combination of a large nonpolar aromatic ring and highly polar nitro and ester groups results in a molecule of intermediate to high polarity . Therefore, we can predict its general solubility behavior.

Table 2: Predicted Solubility Profile of Ethyl 2-bromo-4-nitrobenzoate

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Polar Protic	Ethanol, Methanol	Good to Moderate	The alcohol's hydroxyl group can interact with the polar nitro and ester groups. The parent analog, ethyl 4-nitrobenzoate, is known to be soluble in alcohol.[5]
Water	Very Low / Insoluble	The large, hydrophobic aromatic ring and the lack of strong hydrogen bond donating capability on the solute limit its interaction with water.[9][10]
Polar Aprotic	Acetone, Ethyl Acetate, Dichloromethane (DCM), Tetrahydrofuran (THF)	High	These solvents possess strong dipole moments that can effectively solvate the polar regions of the molecule without being hindered by a hydrogen-bonding network. Ethyl 4-nitrobenzoate is reported to have slight solubility in chloroform and ethyl acetate.[3][9] The structural similarity suggests good solubility in this class.
Nonpolar	Hexane, Toluene	Low to Moderate	The nonpolar aromatic ring will have some affinity for these solvents. However, the highly polar nitro and ester groups will be poorly solvated, limiting overall solubility. Toluene may be a better solvent than hexane due to its ability to engage in pi-stacking with the solute's benzene ring.

Experimental Protocol for Solubility Determination

While predictions are invaluable for initial screening, precise quantitative data must be determined experimentally. The following protocol describes a robust "shake-flask" method, a gold standard for measuring equilibrium solubility.[11]

Objective: To determine the concentration of a saturated solution of Ethyl 2-bromo-4-nitrobenzoate in a given solvent at a specified temperature.

Materials:

• Ethyl 2-bromo-4-nitrobenzoate (high purity)

• Selected organic solvents (analytical grade)

• Scintillation vials or small flasks with screw caps

• Analytical balance (± 0.1 mg)

• Orbital shaker with temperature control

• Syringe filters (0.2 or 0.45 µm, chemically compatible with the solvent)

• Volumetric flasks and pipettes

• Analytical instrument for quantification (e.g., HPLC-UV, GC)[12]

Methodology:

• Preparation: Add an excess amount of solid Ethyl 2-bromo-4-nitrobenzoate to a vial. Causality: Adding excess solid ensures that the resulting solution will be saturated at equilibrium.

• Solvent Addition: Accurately add a known volume or mass of the chosen solvent to the vial.

• Equilibration: Tightly cap the vial and place it on an orbital shaker set to the desired temperature (e.g., 25 °C). Allow the mixture to shake for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.[11] Trustworthiness: A long equilibration time is crucial to ensure the system has reached a true thermodynamic equilibrium, making the measurement reliable.

• Phase Separation: After equilibration, let the vial stand undisturbed in the temperature-controlled environment to allow the excess solid to settle.

• Sampling: Carefully withdraw a sample of the supernatant using a syringe. Immediately attach a syringe filter and dispense the clear, saturated solution into a clean vial. Causality: Filtration is a critical step to remove any undissolved microscopic particles, which would otherwise lead to an overestimation of solubility.[13]

• Dilution: Accurately dilute the filtered saturated solution with the same solvent to a concentration that falls within the linear range of the analytical instrument.

• Quantification: Analyze the diluted sample using a pre-calibrated analytical method (e.g., HPLC-UV) to determine the concentration of the solute.

• Calculation: Calculate the original concentration in the saturated solution, accounting for the dilution factor. Express the solubility in appropriate units (e.g., mg/mL, mol/L).

Caption: Workflow for Experimental Solubility Determination.

Application in Purification: Solvent Selection for Recrystallization

Recrystallization is a powerful technique for purifying solid compounds, and its success hinges entirely on the proper selection of a solvent. The ideal recrystallization solvent should:

• Completely dissolve the target compound when hot (at the solvent's boiling point).

• Dissolve the compound poorly or not at all when cold (at room temperature or below).

• Either dissolve impurities very well at all temperatures (so they remain in solution) or not at all (so they can be filtered off hot).

• Be chemically inert to the compound.

• Be sufficiently volatile to be easily removed from the purified crystals.

Based on the predicted solubility, solvents like ethanol, or solvent pairs like ethyl acetate/hexane, are promising candidates for the recrystallization of Ethyl 2-bromo-4-nitrobenzoate.[14][15]

Caption: Decision Logic for Recrystallization Solvent Selection.

Conclusion

While published quantitative data is limited, a strong, predictive understanding of the solubility of Ethyl 2-bromo-4-nitrobenzoate can be achieved by applying fundamental principles of chemical structure and polarity. The compound is predicted to have high solubility in polar aprotic solvents like acetone and ethyl acetate, and moderate to good solubility in alcohols like ethanol, while remaining largely insoluble in water. This guide provides not only a theoretical framework for these predictions but also a detailed, actionable protocol for their experimental validation. By equipping researchers with both the "why" and the "how," this document serves as a comprehensive tool to accelerate research and development involving this versatile chemical intermediate.

References

• Solubility of Things. Ethyl 4-nitrobenzoate. Available at: [Link]

• Fengchen Group Co., Ltd. Ethyl 4-nitrobenzoate EPNB BP EP USP CAS 99-77-4. Available at: [Link]

• Lund University Publications. (2006). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Available at: [Link]

• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. Available at: [Link]

• The Organic Chemistry Tutor. (2023). Solubility of Organic Compounds. YouTube. Available at: [Link]

• Palmer, D. S., et al. (2021). Physics-Based Solubility Prediction for Organic Molecules. Chemical Reviews. Available at: [Link]

• Course Hero. solubility experimental methods.pptx. Available at: [Link]

• LookChem. Cas 93-89-0,Ethyl benzoate. Available at: [Link]

• European Union. (2021). Standard Operating Procedure for solubility testing. Available at: [Link]

• Rowan. Predicting Solubility. Available at: [Link]

• Google Patents. US2874196A - Method of crystallizing nitro products.

• Solubility of Things. Ethyl benzoate. Available at: [Link]

• SIELC Technologies. Ethyl 4-nitrobenzoate. Available at: [Link]

• University of Colorado Boulder, Department of Chemistry. Crystallization Solvents. Available at: [Link]

• PubChem. Ethyl 2-bromo-5-nitrobenzoate. National Center for Biotechnology Information. Available at: [Link]

• Khan Academy. Solubility of organic compounds. Available at: [Link]

• The Good Scents Company. ethyl benzoate. Available at: [Link]

• G. D. G. et al. (2016). Toward a More Holistic Framework for Solvent Selection. Organic Process Research & Development. Available at: [Link]

• Journal of Chemical & Engineering Data. (2019). Editorial: Guidelines for the Measurement of Solid–Liquid Solubility Data at Atmospheric Pressure. Available at: [Link]

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• PubChem. Ethyl benzoate. National Center for Biotechnology Information. Available at: [Link]

• Reddit. r/chemistry - What's the best solvent to remove these crystals and recrystallize it?. Available at: [Link]

• PubChem. 2-Bromo-1-ethyl-4-nitrobenzene. National Center for Biotechnology Information. Available at: [Link]

• ChemBK. Ethyl 4-nitrobenzoate. Available at: [Link]

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A Technical Guide to High-Purity Ethyl 2-bromo-4-nitrobenzoate for Researchers and Drug Development Professionals

This guide provides an in-depth overview of high-purity Ethyl 2-bromo-4-nitrobenzoate, a critical building block in modern synthetic chemistry. We will explore its commercial availability, key suppliers, methods for ensuring purity, and its applications in the synthesis of complex molecules, particularly within the pharmaceutical industry. This document is intended for researchers, scientists, and professionals in drug development who require a reliable source of this versatile chemical intermediate.

The Strategic Importance of Ethyl 2-bromo-4-nitrobenzoate in Synthesis

Ethyl 2-bromo-4-nitrobenzoate is a substituted aromatic ester that serves as a highly versatile synthetic intermediate in organic chemistry.[1] Its molecular structure, featuring a bromine atom, a nitro group, and an ethyl ester on a benzene ring, offers multiple reactive sites for strategic chemical modifications.[1] The presence of both bromo and nitro functional groups makes it a valuable substrate for a variety of chemical reactions, including metal-catalyzed cross-coupling reactions (such as Suzuki or Buchwald-Hartwig aminations) and nucleophilic aromatic substitutions.[1] This reactivity allows for the systematic functionalization of the core structure, enabling the synthesis of more complex molecules.[1]

The primary application of Ethyl 2-bromo-4-nitrobenzoate lies in the exploration of novel synthetic pathways and the development of pharmaceuticals, agrochemicals, and functional materials.[1] The ester group can also be hydrolyzed or transformed, offering additional synthetic utility.[1] Given its role as a foundational component in the synthesis of advanced pharmaceutical agents, the availability of high-purity Ethyl 2-bromo-4-nitrobenzoate is of paramount importance.[2] Even minute impurities can significantly impact the efficacy and safety of the final drug product.[2]

Commercial Availability and Sourcing High-Purity Ethyl 2-bromo-4-nitrobenzoate

High-purity Ethyl 2-bromo-4-nitrobenzoate is commercially available from a number of reputable chemical suppliers. When sourcing this compound, it is crucial to consider not only the purity but also the available quantities, lead times, and the supplier's quality control processes. Below is a comparative table of select suppliers.

Supplier	Purity	Available Quantities	CAS Number	Additional Notes
	95%	5 g, 10 g, 25 g	128566-93-8	Provides detailed chemical properties and hazard information.[3]
	Inquire	Inquire	128566-93-8	Offers related compounds and detailed information on synthesis and applications.[1]
	Inquire	Inquire	1153284-99-1 (related compound)	Specializes in research chemicals for pharmaceutical and biotech companies.[4]
	Inquire	Inquire	1153284-99-1 (related compound)	Provides a wide range of building blocks and advanced intermediates.[4]

Synthesis and Purification for High-Purity Applications

The synthesis of Ethyl 2-bromo-4-nitrobenzoate typically involves a multi-step process that requires careful control of reaction conditions to ensure the desired isomer is obtained with high purity.[1]

Synthetic Pathway Overview

A common synthetic route involves the esterification of 2-bromo-4-nitrobenzoic acid. The overall transformation can be visualized as follows:

Caption: Fischer Esterification of 2-bromo-4-nitrobenzoic acid.

Step-by-Step Synthesis Protocol: Fischer Esterification

The most common method for preparing the ethyl ester is through Fischer esterification of the corresponding carboxylic acid, 2-bromo-4-nitrobenzoic acid.[1] This reaction involves treating the carboxylic acid with ethanol in the presence of a strong acid catalyst.[1]

Materials:

• 2-bromo-4-nitrobenzoic acid

• Anhydrous ethanol

• Concentrated sulfuric acid (or other strong acid catalyst)

• Sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• In a round-bottom flask, dissolve 2-bromo-4-nitrobenzoic acid in an excess of anhydrous ethanol.

• Slowly add a catalytic amount of concentrated sulfuric acid to the solution while stirring.

• Heat the reaction mixture to reflux and monitor the progress of the reaction using Thin-Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the excess ethanol using a rotary evaporator.

• Dissolve the residue in a suitable organic solvent, such as ethyl acetate.

• Wash the organic layer sequentially with water, a saturated solution of sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude Ethyl 2-bromo-4-nitrobenzoate.

Purification to High-Purity Grade

To achieve high purity, the crude product must be purified to remove any unreacted starting materials, byproducts, or residual catalyst. Common purification techniques include recrystallization and chromatographic methods.[1]

Recrystallization is a highly effective method for purifying solid organic compounds.[1] The choice of solvent is critical for successful purification.

Procedure:

• Dissolve the crude Ethyl 2-bromo-4-nitrobenzoate in a minimum amount of a hot solvent, such as ethanol or an ethanol/water mixture.

• If colored impurities are present, they can be removed by adding a small amount of activated charcoal and filtering the hot solution.

• Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to induce crystallization.

• Collect the purified crystals by vacuum filtration.

• Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

• Dry the crystals under vacuum to obtain high-purity Ethyl 2-bromo-4-nitrobenzoate.

For even higher purity or for the separation of closely related impurities, chromatographic techniques such as flash chromatography or High-Performance Liquid Chromatography (HPLC) are employed.[1]

Flash Chromatography:

• Stationary Phase: Silica gel is commonly used.[1]

• Mobile Phase: A mixture of a non-polar solvent (e.g., hexane) and a moderately polar solvent (e.g., ethyl acetate) is typically used as the eluent.[1] The polarity of the mobile phase is optimized to achieve good separation.

High-Performance Liquid Chromatography (HPLC):

• Reverse-phase HPLC is a powerful analytical and preparative technique for purifying benzoate derivatives.[1]

• Stationary Phase: A non-polar stationary phase, such as C18, is commonly used.[1]

• Mobile Phase: A polar mobile phase, often a mixture of acetonitrile or methanol and water, is used.[5] For mass spectrometry compatibility, formic acid can be used as a modifier instead of phosphoric acid.[5]

Quality Control and Analytical Methods for Purity Assessment

Ensuring the purity of Ethyl 2-bromo-4-nitrobenzoate is critical for its application in research and drug development. A combination of analytical techniques is used to confirm the identity and purity of the compound.

Analytical Technique	Purpose	Key Parameters to Assess
High-Performance Liquid Chromatography (HPLC)	Purity assessment and quantification of impurities.[6]	Peak purity, retention time, area percentage of the main peak.
Gas Chromatography-Mass Spectrometry (GC-MS)	Identification and quantification of volatile impurities.[6]	Mass spectrum of the main component and any impurities.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural elucidation and confirmation of identity.	Chemical shifts, integration, and coupling constants of the protons.
Fourier-Transform Infrared (FTIR) Spectroscopy	Identification of functional groups.	Characteristic absorption bands for the ester, nitro, and aromatic groups.
Melting Point	Assessment of purity.	A sharp and narrow melting point range indicates high purity.

Applications in Drug Discovery and Development

Ethyl 2-bromo-4-nitrobenzoate is a valuable building block in the synthesis of various pharmaceutical compounds. Its utility stems from the ability to selectively functionalize the different positions on the aromatic ring. For instance, the bromine atom can be replaced through various cross-coupling reactions to introduce new carbon-carbon or carbon-heteroatom bonds, while the nitro group can be reduced to an amine, which can then be further modified.

A key application of related bromo-nitroaromatic compounds is in the synthesis of kinase inhibitors, a class of drugs that are crucial in cancer therapy. The general workflow for utilizing such a building block in a drug discovery program can be outlined as follows:

Caption: Generalized workflow for utilizing Ethyl 2-bromo-4-nitrobenzoate in a drug discovery program.

Safety, Handling, and Storage

Proper handling and storage of Ethyl 2-bromo-4-nitrobenzoate are essential to ensure laboratory safety.

Safety Precautions:

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye/face protection.[7]

• Handling: Wash hands and face thoroughly after handling.[7] Use in a well-ventilated area and avoid breathing dust, fumes, or vapors.[8] Minimize dust generation and accumulation.[9]

• In case of contact:

  • Skin: Wash with plenty of water. If skin irritation occurs, get medical advice.[7]

  • Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[7]

  • Inhalation: Remove the person to fresh air and keep comfortable for breathing.[8]

Storage:

• Store in a cool, dry, and well-ventilated place.[9]

• Keep the container tightly closed.[7][9]

• Store away from incompatible materials such as strong oxidizing agents and strong bases.[10]

Disposal:

• All waste must be handled in accordance with local, state, and federal regulations.

Conclusion

High-purity Ethyl 2-bromo-4-nitrobenzoate is an indispensable tool for chemists in both academic research and the pharmaceutical industry. Its versatile reactivity allows for the efficient construction of complex molecular architectures. By understanding the key aspects of its sourcing, purification, and safe handling, researchers can confidently employ this building block to advance their synthetic endeavors and contribute to the development of new therapeutics.

References

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Crucial Role of 2-Bromo-4-nitroimidazole in Modern Pharmaceutical Development. Retrieved from [Link]

• SIELC Technologies. (2018, February 16). Separation of Ethyl 4-nitrobenzoate on Newcrom R1 HPLC column. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Ethyl 4-nitrobenzoate, 99%. Retrieved from [Link]

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• 4. Ethyl 2-bromo-4-fluoro-5-nitrobenzoate (CAS No. 1153284-99-1) Suppliers @ ChemicalRegister.com [chemicalregister.com]
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• 10. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Palladium-Catalyzed Suzuki-Miyaura Coupling of Ethyl 2-bromo-4-nitrobenzoate

Introduction: Synthesizing Key Biaryl Scaffolds

The Suzuki-Miyaura cross-coupling reaction stands as a pillar of modern synthetic chemistry, offering a robust and versatile method for the formation of carbon-carbon bonds.[1][2] First reported by Akira Suzuki in 1979, this palladium-catalyzed reaction between an organoboron species and an organohalide has become indispensable in the synthesis of complex organic molecules, from pharmaceuticals to advanced materials.[3][4]

This guide provides a detailed technical overview and actionable protocols for the Suzuki-Miyaura coupling of Ethyl 2-bromo-4-nitrobenzoate. This substrate is of particular interest as the resulting 4-nitro-biaryl esters are valuable intermediates in medicinal chemistry and materials science. The presence of a strong electron-withdrawing nitro group and the steric hindrance at the ortho position present unique challenges and opportunities for optimization, which will be addressed herein.

Reaction Principle and Catalytic Cycle

The Suzuki-Miyaura coupling proceeds through a well-established catalytic cycle involving a palladium(0) active species. The cycle is generally understood to comprise three key steps: oxidative addition, transmetalation, and reductive elimination.[5]

• Oxidative Addition: The cycle begins with the insertion of a low-valent palladium(0) complex into the carbon-bromine bond of the Ethyl 2-bromo-4-nitrobenzoate. This step forms a palladium(II) intermediate. The electron-withdrawing nitro group on the aryl bromide substrate facilitates this rate-determining step.[6]

• Transmetalation: In the presence of a base, the organoboron reagent (e.g., an arylboronic acid) forms a more nucleophilic "ate" complex. This complex then transfers its organic moiety to the palladium(II) center, displacing the bromide ligand.

• Reductive Elimination: The two organic groups on the palladium(II) complex then couple and are eliminated from the metal center, forming the desired biaryl product and regenerating the palladium(0) catalyst, which can then re-enter the catalytic cycle.

Key Experimental Parameters and Rationale

The success of the Suzuki-Miyaura coupling of Ethyl 2-bromo-4-nitrobenzoate hinges on the judicious selection of the catalyst, ligand, base, and solvent.

Catalyst and Ligand Selection

The choice of palladium source and, more critically, the phosphine ligand, is paramount. For an electron-deficient and sterically hindered substrate like Ethyl 2-bromo-4-nitrobenzoate, bulky and electron-rich phosphine ligands are generally preferred. These ligands promote the formation of the active monoligated Pd(0) species, enhance the rate of oxidative addition, and facilitate the final reductive elimination step.[6]

Catalyst/Ligand System	Rationale for Use
Pd(OAc)₂ with SPhos	SPhos is a bulky, electron-rich biaryl phosphine ligand known to be highly effective for coupling aryl chlorides and hindered aryl bromides.[7]
Pd₂(dba)₃ with XPhos	XPhos is another highly active biaryl phosphine ligand that can be effective at low catalyst loadings.
Pd(PPh₃)₄	A classic catalyst, though it may require higher temperatures and catalyst loadings for this challenging substrate. It can be a good starting point for initial screening.
BrettPhos Palladacycle	Pre-formed palladacycles can offer high stability and activity, particularly for couplings involving nitroarenes.[8]

Choice of Base and Solvent

The base plays a crucial role in activating the boronic acid for transmetalation. The choice of base is often linked to the solvent system.

Base	Solvent System	Rationale
K₂CO₃ or Cs₂CO₃	1,4-Dioxane/Water, Toluene/Water, DMF	A common and effective choice for a wide range of Suzuki couplings. The aqueous phase is often necessary for the base to function effectively.
K₃PO₄	Toluene, 1,4-Dioxane	A stronger base that can be particularly effective for less reactive boronic acids or when anhydrous conditions are desired.[4]
KF	Anhydrous THF or 1,4-Dioxane	A milder base that can be useful when base-sensitive functional groups are present.[9]

Detailed Experimental Protocols

The following protocols are designed as a robust starting point for the Suzuki-Miyaura coupling of Ethyl 2-bromo-4-nitrobenzoate with various aryl and heteroaryl boronic acids.

Protocol 1: Coupling with Phenylboronic Acid

This protocol describes a general procedure for the coupling of Ethyl 2-bromo-4-nitrobenzoate with phenylboronic acid.

Materials:

• Ethyl 2-bromo-4-nitrobenzoate (1.0 mmol, 274 mg)

• Phenylboronic acid (1.2 mmol, 146 mg)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 4.5 mg)

• SPhos (0.04 mmol, 16.4 mg)

• Potassium carbonate (K₂CO₃, 2.0 mmol, 276 mg)

• 1,4-Dioxane (4 mL)

• Water (1 mL)

• Anhydrous magnesium sulfate or sodium sulfate

• Solvents for chromatography (e.g., hexane/ethyl acetate mixture)

Procedure:

• To a dry Schlenk flask equipped with a magnetic stir bar, add Ethyl 2-bromo-4-nitrobenzoate, phenylboronic acid, and potassium carbonate.

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add 1,4-dioxane and water to the flask.

• Degas the resulting mixture by bubbling the inert gas through the solution for 15-20 minutes.

• In a separate vial, weigh palladium(II) acetate and SPhos and add them to the reaction flask under a positive flow of inert gas.

• Seal the flask and heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, wash with brine (15 mL), dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Coupling Partner	Product	Expected Yield
Phenylboronic acid	Ethyl 4-nitro-2-phenylbenzoate	85-95%
4-Methoxyphenylboronic acid	Ethyl 2-(4-methoxyphenyl)-4-nitrobenzoate	80-90%
Thiophene-2-boronic acid	Ethyl 4-nitro-2-(thiophen-2-yl)benzoate	75-85%

Troubleshooting and Potential Side Reactions

Issue	Potential Cause	Suggested Solution
Low or No Conversion	Inactive catalyst; Insufficiently degassed system; Poor quality reagents.	Use a fresh batch of catalyst and ligand; Ensure thorough degassing; Use high-purity, dry solvents and reagents.
Homocoupling of Boronic Acid	Presence of oxygen; Inefficient transmetalation.	Maintain a strict inert atmosphere; Screen different bases or solvent systems to promote transmetalation.
Dehalogenation of Starting Material	Presence of water or protic impurities.	Use anhydrous solvents and reagents; Consider using K₃PO₄ as the base.
Reduction of the Nitro Group	Certain phosphine ligands or impurities can act as reducing agents at high temperatures.	Monitor the reaction closely and avoid prolonged heating; Screen alternative ligands.

Safety Precautions

• Palladium Catalysts: Palladium compounds can be toxic and should be handled in a well-ventilated fume hood. Avoid inhalation of dust and skin contact.[10][11][12]

• Phosphine Ligands: Many phosphine ligands are air-sensitive and can be irritants. Handle under an inert atmosphere and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[11]

• Solvents: 1,4-Dioxane is a potential carcinogen and can form explosive peroxides. Use with caution and test for peroxides before use.

• General Handling: Always perform the reaction in a fume hood. Use appropriate PPE at all times. Consult the Safety Data Sheets (SDS) for all reagents before use.[10][11][12]

Conclusion

The Suzuki-Miyaura coupling of Ethyl 2-bromo-4-nitrobenzoate is a powerful method for the synthesis of functionalized biaryl compounds. Success in this transformation is highly dependent on the careful selection of the palladium catalyst, ligand, base, and solvent system. By understanding the mechanistic principles and employing the robust protocols outlined in this guide, researchers can effectively navigate the challenges associated with this substrate and achieve high yields of the desired products.

References

• Suzuki, A. (1979). A new stereospecific cross-coupling by the palladium-catalyzed reaction of 1-alkenylboranes with 1-alkenyl or 1-alkynyl halides. Tetrahedron Letters, 20(36), 3437-3440.

• Yadav, M. R., et al. (2017). The Suzuki-Miyaura Coupling of Nitroarenes. Journal of the American Chemical Society, 139(28), 9423–9426. Available at: [Link]

• Iqbal, S., et al. (2022). Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflammatory and analgesic agents. Journal of the Iranian Chemical Society, 19, 1-13. Available at: [Link]

• Myers, A. G. (n.d.). The Suzuki Reaction. Harvard University. Available at: [Link]

• Kinzel, T., et al. (2010). Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. Molecules, 24(5), 856. Available at: [Link]

• ResearchGate. (2017). HNMR spectrum of ethyl 4-nitrobenzoate. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). Suzuki coupling of 4-nitrobromobenzene with phenyl boronic acid. ResearchGate. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Biaryl synthesis by C-C coupling. Organic Chemistry Portal. Available at: [Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. Chemical Communications, (44), 5836-5838. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

• Borate, T., et al. (2016). Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate. ACS Catalysis, 6(6), 3546-3550. Available at: [Link]

• University of California, San Diego. (n.d.). Suzuki Cross Coupling Reactions: Synthesis of Unsymmetrical Biaryls. UCSD Chemistry. Available at: [Link]

• Mamedov, I. G., et al. (2017). Preparation of Ethyl 4-Nitrobenzoate Using Ultradispersed Natural Zeolite Catalysts, Ultrasound and Microwave Irradiation. Modern Research in Catalysis, 6(2), 115-127. Available at: [Link]

• ResearchGate. (n.d.). Suzuki coupling reactions of bromoarenes with phenylboronic acid. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). Suzuki coupling of heteroaryl halides with aryl boronic acids. ResearchGate. Available at: [Link]

• Raju, S. V. N., et al. (2011). 2-(Thiophen-2-yl)ethyl 4-methylbenzenesulfonate. Acta Crystallographica Section E: Structure Reports Online, 67(10), o2629. Available at: [Link]

• van der Meer, S., et al. (2023). Functionalization of Framboidal Phenylboronic Acid-Containing Nanoparticles via Aqueous Suzuki–Miyaura Coupling Reactions. Nanomaterials, 13(8), 1406. Available at: [Link]

• Wikipedia. (n.d.). Suzuki reaction. Wikipedia. Available at: [Link]

• LibreTexts Chemistry. (2022). Suzuki-Miyaura Coupling. LibreTexts. Available at: [Link]

• ACS Publications. (2023). Palladium Extraction Following Metal-Catalyzed Reactions. Organic Process Research & Development. Available at: [Link]

• NRO-Chemistry. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. Available at: [Link]

• Szymańska, E., et al. (2018). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Beilstein Journal of Organic Chemistry, 14, 2236-2244. Available at: [Link]

• Rychnovsky, S. (2011). Masking Boronic Acids for Suzuki Coupling. YouTube. Available at: [Link]

• Li, Y., et al. (2025). Electrochemically Promoted Synthesis of 4-Aryl-2-Thioquinolines via Cyclization of Isocyanides With Thiols. The Journal of Organic Chemistry. Available at: [Link]

• ResearchGate. (n.d.). Suzuki–Miyaura cross‐coupling reaction of 1‐bromo‐4‐nitrobenzene. ResearchGate. Available at: [Link]

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Application Note: A Researcher's Guide to the Selective Reduction of the Nitro Group in Ethyl 2-bromo-4-nitrobenzoate

Introduction: The Strategic Importance of Ethyl 4-amino-2-bromobenzoate

In the landscape of pharmaceutical and materials science, the strategic synthesis of complex molecules is paramount. Ethyl 2-bromo-4-nitrobenzoate serves as a critical starting material, and its value is often unlocked through the selective transformation of its functional groups. The selective reduction of the nitro group to an amine, yielding ethyl 4-amino-2-bromobenzoate, is a pivotal step in the synthesis of a wide array of bioactive compounds and functional materials. This transformation introduces a nucleophilic amino group, essential for forming amides, imines, and diazonium salts, while preserving the bromine atom for subsequent cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig) and the ester for potential hydrolysis or amidation.[1]

The primary challenge in this synthesis lies in achieving high chemoselectivity. A poorly chosen reducing agent could lead to undesirable side reactions, such as the reduction of the ethyl ester to an alcohol or the hydrodehalogenation of the carbon-bromine bond. This guide provides a comprehensive overview of robust and field-proven protocols for the selective reduction of the nitro group in ethyl 2-bromo-4-nitrobenzoate, ensuring high yields and purity of the desired product.

Choosing the Right Path: A Decision Framework for Selective Nitro Reduction

The selection of an appropriate reduction method is contingent on several factors, including the scale of the reaction, available equipment, cost of reagents, and the tolerance of other functional groups. Below is a decision-making workflow to guide the researcher toward the most suitable protocol.

Caption: Decision workflow for selecting a nitro reduction protocol.

Experimental Protocols

Protocol 1: Catalytic Hydrogenation with Raney Nickel

Catalytic hydrogenation is a clean and efficient method for nitro group reduction. While Palladium on carbon (Pd/C) is a common catalyst, it carries a higher risk of hydrodehalogenation, especially with aryl bromides.[2] Raney Nickel is a cost-effective and highly effective alternative that often preserves the C-Br bond.[2]

Rationale: This method is highly efficient and produces water as the only byproduct, simplifying purification. The choice of Raney Nickel over other catalysts like Pd/C is crucial for minimizing the cleavage of the carbon-bromine bond.[2]

Materials:

• Ethyl 2-bromo-4-nitrobenzoate

• Raney Nickel (50% slurry in water)

• Ethanol (or Ethyl Acetate)

• Hydrogen gas

• Celite®

Procedure:

• In a hydrogenation vessel, dissolve ethyl 2-bromo-4-nitrobenzoate (1.0 eq) in a suitable solvent like ethanol or ethyl acetate.

• Carefully add Raney Nickel (approx. 5-10% by weight of the starting material) to the solution.

• Seal the vessel and purge with nitrogen, followed by hydrogen gas.

• Pressurize the vessel with hydrogen (typically 50 psi, but this may vary) and stir vigorously at room temperature.

• Monitor the reaction progress by TLC or HPLC. The reaction is typically complete within 2-6 hours.

• Once the reaction is complete, carefully vent the hydrogen and purge the vessel with nitrogen.

• Filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to yield the crude ethyl 4-amino-2-bromobenzoate.

• The product can be further purified by recrystallization or column chromatography if necessary.

Protocol 2: Stannous Chloride (SnCl₂) Reduction

The use of tin(II) chloride is a classic and reliable method for the chemoselective reduction of aromatic nitro groups in the presence of other reducible functionalities like esters and halogens.[3][4] The reaction proceeds under mild conditions and is generally high-yielding.

Rationale: SnCl₂ is a mild reducing agent that shows excellent chemoselectivity for the nitro group over esters and aryl halides.[3] The reaction mechanism involves a series of single electron transfers from Sn(II) to the nitro group, followed by protonation.[5]

Materials:

• Ethyl 2-bromo-4-nitrobenzoate

• Stannous chloride dihydrate (SnCl₂·2H₂O)

• Ethanol (or Ethyl Acetate)

• Saturated sodium bicarbonate solution

• Ethyl acetate for extraction

Procedure:

• Dissolve ethyl 2-bromo-4-nitrobenzoate (1.0 eq) in ethanol in a round-bottom flask.

• Add stannous chloride dihydrate (3-5 eq) to the solution.

• Heat the reaction mixture to reflux (around 78 °C for ethanol) and monitor by TLC. The reaction is typically complete in 1-3 hours.

• Cool the reaction mixture to room temperature and carefully pour it into a beaker containing ice.

• Basify the mixture by slowly adding a saturated solution of sodium bicarbonate until the pH is ~8. This will precipitate tin salts.

• Filter the mixture through a pad of Celite® to remove the tin salts, washing with ethyl acetate.

• Transfer the filtrate to a separatory funnel and extract with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the product.

Protocol 3: Iron-Mediated Reduction in Neutral Conditions

Reduction with iron powder is a cost-effective and environmentally benign method. Performing the reaction in the presence of an electrolyte like ammonium chloride at a neutral pH provides a mild and selective reduction, preserving both the ester and the bromo substituent.[6]

Rationale: This method avoids the use of strong acids, making it suitable for acid-sensitive substrates.[7] Iron acts as the electron donor, and the reaction is driven by the formation of iron oxides.[6] This is a heterogeneous reaction, and vigorous stirring is essential.

Materials:

• Ethyl 2-bromo-4-nitrobenzoate

• Iron powder (<325 mesh)

• Ammonium chloride (NH₄Cl)

• Ethanol/Water solvent mixture (e.g., 2:1)

• Celite®

Procedure:

• To a round-bottom flask equipped with a reflux condenser, add ethyl 2-bromo-4-nitrobenzoate (1.0 eq), iron powder (3-5 eq), and ammonium chloride (1-2 eq).

• Add a mixture of ethanol and water (e.g., 2:1 v/v) to the flask.

• Heat the mixture to reflux with vigorous stirring. The reaction progress should be monitored by TLC.

• Upon completion (typically 2-4 hours), cool the reaction mixture to room temperature.

• Filter the hot reaction mixture through a pad of Celite® to remove the iron and iron oxides. Wash the filter cake thoroughly with ethanol.

• Remove the ethanol from the filtrate under reduced pressure.

• Extract the remaining aqueous solution with ethyl acetate.

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate to afford the desired product.

Data Summary and Comparison

Protocol	Reducing Agent	Solvent	Temp.	Typical Time	Pros	Cons
1	H₂/Raney Ni	Ethanol/EtOAc	RT	2-6 h	High yield, clean byproducts (H₂O)	Requires specialized hydrogenation equipment
2	SnCl₂·2H₂O	Ethanol	Reflux	1-3 h	Excellent chemoselectivity, reliable	Generates tin waste, requires careful workup
3	Fe/NH₄Cl	Ethanol/H₂O	Reflux	2-4 h	Cost-effective, environmentally friendly	Heterogeneous reaction, requires vigorous stirring

Mechanism Overview: Electron and Proton Transfer

The selective reduction of the nitro group to an amine is a six-electron process. While the exact intermediates can vary with the chosen method, the general pathway involves the stepwise reduction of the nitro group.

Sources

• 1. Ethyl 2-bromo-4-nitrobenzoate|CAS 128566-93-8 [benchchem.com]
• 2. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. researchgate.net [researchgate.net]
• 5. Sn2+ reduction - Wordpress [reagents.acsgcipr.org]
• 6. Iron–water mediated chemoselective reduction of nitroarenes in a ball mill: a highly efficient and sustainable approach - RSC Mechanochemistry (RSC Publishing) DOI:10.1039/D5MR00055F [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]

Application Note: Optimized Protocols for the Mizoroki-Heck Functionalization of Sterically Hindered Nitrobenzoates

Executive Summary

This technical guide details the optimized conditions for the palladium-catalyzed Mizoroki-Heck coupling of Ethyl 2-bromo-4-nitrobenzoate . This substrate presents a classic "push-pull" conflict in catalysis: it is electronically activated for oxidative addition (due to the electron-withdrawing nitro and ester groups) but sterically deactivated by the ortho-ester substituent.

While standard phosphine-based protocols are functional, this guide advocates for Ligand-Free Phase-Transfer Catalysis (Jeffery Conditions) as the superior methodology for this specific scaffold. This approach minimizes steric congestion at the palladium center, enhances turnover frequency (TOF), and reduces cost.

Substrate Analysis & Mechanistic Rationale

Understanding the physiochemical properties of Ethyl 2-bromo-4-nitrobenzoate is prerequisite to selecting the correct catalytic cycle.

Feature	Chemical Nature	Catalytic Implication
C4-Nitro Group	Strong Electron Withdrawing Group (EWG)	Pro: Significantly lowers the energy barrier for Oxidative Addition (Pd⁰ Pdᴵᴵ). Con: Makes the aryl-Pd intermediate highly electrophilic.
C2-Ethyl Ester	Moderate EWG + Steric Bulk	Pro: Further activates C-Br bond. Con: The ortho-effect blocks the coordination of bulky phosphine ligands (e.g., PPh₃, BINAP), leading to catalyst resting states or Pd-black precipitation.
C-Br Bond	Labile Leaving Group	Pro: Bromides are the "Goldilocks" of Heck coupling—more reactive than chlorides, more stable than iodides.

The "Ortho-Effect" Challenge

In standard Heck cycles using bulky phosphines (e.g., Pd(PPh₃)₄), the rate-determining step for hindered substrates often shifts from oxidative addition to migratory insertion . The steric bulk of the ortho-ester clashes with the ligands, preventing the alkene from coordinating effectively to the Pd center.

The Solution: Remove the bulky ligands. By utilizing Jeffery Conditions (Pd(OAc)₂ + Tetraalkylammonium salts), we generate "naked" anionic palladium species or stabilized nanoparticles that are less sterically encumbered, allowing the reaction to proceed efficiently despite the ortho-substitution [1].

Experimental Protocols

Protocol A: Ligand-Free Phase-Transfer (Jeffery Conditions)

Status: Recommended Primary Workflow Best For: High yield, steric tolerance, and cost-efficiency.

Materials

• Substrate: Ethyl 2-bromo-4-nitrobenzoate (1.0 equiv)

• Alkene: Styrene or Alkyl Acrylate (1.2 – 1.5 equiv)

• Catalyst: Palladium(II) Acetate [Pd(OAc)₂] (1–2 mol%)

• Additive: Tetrabutylammonium Bromide [TBAB] (1.0 equiv)

• Base: Potassium Carbonate [K₂CO₃] (2.5 equiv) or Sodium Bicarbonate [NaHCO₃]

• Solvent: DMF (anhydrous)

Step-by-Step Procedure

• Preparation: Flame-dry a 25 mL Schlenk tube equipped with a magnetic stir bar under vacuum and backfill with Argon (3 cycles).

• Solids Addition: Charge the tube with Ethyl 2-bromo-4-nitrobenzoate (1.0 mmol), K₂CO₃ (2.5 mmol), TBAB (1.0 mmol), and Pd(OAc)₂ (0.02 mmol).

  • Note: TBAB acts as a phase-transfer catalyst and stabilizes the active Pd(0) nanoparticles, preventing aggregation into inactive Pd-black.

• Liquids Addition: Add anhydrous DMF (5 mL) via syringe. Add the alkene (1.2 mmol) last.

• Degassing: Freeze-pump-thaw the mixture (optional but recommended) or sparge with Argon for 10 minutes.

• Reaction: Seal the vessel and heat to 80–100 °C for 4–12 hours.

  • Monitoring: Monitor via TLC (Hexane/EtOAc 8:2). The starting material (bromide) should disappear rapidly.

• Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and wash with water (3 x 10 mL) to remove DMF and salts. Dry organic layer over MgSO₄, filter, and concentrate.

• Purification: Flash column chromatography (Silica gel).

Protocol B: Classical Phosphine-Promoted

Status: Secondary Workflow Best For: Substrates where regioselectivity is poor under ligand-free conditions.

Materials

• Catalyst: Pd(OAc)₂ (5 mol%) + PPh₃ (10-15 mol%)

• Base: Triethylamine [Et₃N] (3.0 equiv)

• Solvent: Acetonitrile (MeCN) or DMF.

Step-by-Step Procedure

• Pre-complexation: In the reaction vessel, dissolve Pd(OAc)₂ and PPh₃ in the solvent and stir at room temperature for 15 minutes. The solution should turn yellow/orange, indicating the formation of active Pd(PPh₃)ₙ species.

• Addition: Add the aryl bromide, alkene, and Et₃N.

• Reaction: Heat to reflux (if MeCN) or 100 °C (if DMF) for 12–24 hours.

  • Critical: This protocol usually requires higher temperatures and longer times than Protocol A due to the steric clash between PPh₃ and the ortho-ester.

Mechanistic Visualization

The following diagram illustrates the difference between the Classical Neutral Pathway and the Anionic/Nanoparticle Pathway utilized in Protocol A.

Figure 1: Catalytic cycle highlighting the steric checkpoint where Jeffery conditions (TBAB) assist by minimizing ligand bulk during alkene coordination.

Troubleshooting & Optimization Matrix

Observation	Diagnosis	Corrective Action
Pd-Black Precipitation	Catalyst decomposition ("death"). Common with nitro-substrates if temperature is too high.	1. Increase TBAB loading to 2.0 equiv (Protocol A). 2. Switch solvent to DMAc (Dimethylacetamide).
Low Conversion (<50%)	Incomplete oxidative addition or catalyst poisoning.	1. Ensure inert atmosphere (O₂ kills Pd(0)). 2. Add 10 mol% P(o-tol)₃ if using Protocol B (bulkier ligand sometimes helps dissociation).
Regioisomer Mixture	Competition between electronic and steric control.	1. For electron-poor alkenes (acrylates), the linear (beta) product is favored naturally. 2. For electron-rich alkenes (vinyl ethers), switch to Cationic Pathway : Add Ag₂CO₃ or TlOAc to strip the halide [2].
Nitro Reduction	Rare in Heck, but possible with H₂ sources.	1. Do NOT use Formate bases. 2. Strictly avoid Pd/C or H₂ gas.

References

• Jeffery, T. (1984). On the efficiency of tetraalkylammonium salts in Heck type reactions. Tetrahedron Letters, 25(45), 5133-5136.

• Cabri, W., & Candiani, I. (1995). Recent developments and new perspectives in the Heck reaction. Accounts of Chemical Research, 28(1), 2-7.

• Beletskaya, I. P., & Cheprakov, A. V. (2000). The Heck Reaction as a Sharpening Stone of Palladium Catalysis.[1] Chemical Reviews, 100(8), 3009–3066.

• Knowles, J. P., & Whiting, A. (2007). The Heck-Mizoroki cross-coupling reaction: a mechanistic perspective. Organic & Biomolecular Chemistry, 5(1), 31-44.

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• 1. Ethyl 2-bromo-4-nitrobenzoate|CAS 128566-93-8 [benchchem.com]

Scalable Synthesis Protocols for Ethyl 2-bromo-4-nitrobenzoate and Its Derivatives

An Application Note for Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-bromo-4-nitrobenzoate is a pivotal chemical intermediate, serving as a versatile building block in the synthesis of a wide array of complex organic molecules. Its unique trifunctionalized aromatic core—featuring an ester, a nitro group, and a bromine atom—allows for sequential and regioselective modifications. This makes it an invaluable precursor in the development of pharmaceuticals, agrochemicals, and functional materials. The presence of the bromo and nitro functional groups makes it a valuable substrate for critical transformations such as metal-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) and nucleophilic aromatic substitution.[1] The ester provides a handle for hydrolysis or amidation, while the nitro group can be readily reduced to an amine, opening pathways to diverse heterocyclic systems.

Given its strategic importance, the development of robust, efficient, and scalable synthesis protocols for Ethyl 2-bromo-4-nitrobenzoate is of paramount importance for both academic research and industrial production. This guide, designed for chemists and drug development professionals, provides a detailed examination of field-proven synthetic strategies, focusing on scalability, safety, and efficiency. We will delve into the causality behind experimental choices, present self-validating protocols, and explore both classical and modern green chemistry approaches.

Strategic Approaches to Synthesis

The synthesis of Ethyl 2-bromo-4-nitrobenzoate is a multi-step process where the sequence of introducing the three distinct functional groups is critical to achieving the desired 2-bromo-4-nitro isomer. A logical and commonly employed retrosynthetic analysis identifies 2-bromo-4-nitrobenzoic acid as the immediate precursor, which is then esterified. The synthesis of this key carboxylic acid intermediate is the most crucial part of the sequence.

Two primary and scalable routes to 2-bromo-4-nitrobenzoic acid will be discussed in detail:

• Oxidation Route: Starting from the commercially available 2-bromo-4-nitrotoluene.

• Sandmeyer Route: Starting from 2-amino-4-nitrobenzoic acid, which leverages the robust and scalable Sandmeyer reaction.

The overall synthetic workflow can be visualized as follows:

Sources

• 1. Ethyl 2-bromo-4-nitrobenzoate|CAS 128566-93-8 [benchchem.com]

One-Pot Synthesis of Heterocyclic Compounds from Ethyl 2-bromo-4-nitrobenzoate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This comprehensive guide details the strategic one-pot synthesis of diverse and medicinally relevant heterocyclic compounds, including benzimidazoles and quinazolinones, from the versatile starting material, Ethyl 2-bromo-4-nitrobenzoate. By leveraging tandem and domino reaction sequences, these protocols offer efficient and atom-economical routes to complex molecular architectures, minimizing intermediate isolation steps and purification. The methodologies presented herein are grounded in established chemical principles and supported by analogous transformations reported in the scientific literature.

Introduction: The Strategic Utility of Ethyl 2-bromo-4-nitrobenzoate

Ethyl 2-bromo-4-nitrobenzoate is a highly functionalized aromatic building block, poised for a variety of chemical transformations. The presence of three distinct functional groups—an ethyl ester, a bromo substituent, and a nitro group—on the benzene ring allows for a range of selective and sequential reactions. The electron-withdrawing nature of the nitro and ester groups activates the aromatic ring for nucleophilic aromatic substitution at the bromine-bearing carbon. Furthermore, the nitro group can be readily reduced to an amino group, a key transformation for the construction of nitrogen-containing heterocycles. The ethyl ester provides a handle for further modifications, such as amidation or hydrolysis. This unique combination of reactive sites makes Ethyl 2-bromo-4-nitrobenzoate an ideal starting material for the one-pot synthesis of a variety of heterocyclic scaffolds, which are prevalent in pharmaceuticals and agrochemicals.

Proposed One-Pot Synthetic Strategies

While direct, one-pot syntheses of a wide array of heterocycles from Ethyl 2-bromo-4-nitrobenzoate are not extensively documented, we can propose robust and scientifically sound protocols based on well-established, analogous chemical transformations. The core principle of these proposed one-pot syntheses is the in-situ generation of reactive intermediates that subsequently undergo intramolecular cyclization.

I. One-Pot Synthesis of 6-Nitro-1H-benzo[d]imidazol-2(3H)-ones

This proposed one-pot protocol aims to synthesize 6-nitro-1H-benzo[d]imidazol-2(3H)-ones through a tandem nucleophilic aromatic substitution and reductive cyclization sequence. The strategy involves the initial displacement of the bromine atom by an amine, followed by the reduction of the nitro group to an amino group, which then undergoes cyclization with the ester moiety in the presence of a suitable reagent.

The proposed synthesis proceeds in two key stages within a single reaction vessel:

• Nucleophilic Aromatic Substitution (SNA_r_): An aliphatic or aromatic amine is reacted with Ethyl 2-bromo-4-nitrobenzoate. The electron-withdrawing nitro and ester groups facilitate the displacement of the bromide ion.

• Reductive Cyclization: The nitro group of the resulting intermediate is reduced to an amino group using a chemoselective reducing agent. The newly formed amino group, in proximity to the ester functionality, undergoes intramolecular cyclization to form the benzimidazolone ring.

Diagram of the Proposed Synthetic Pathway:

Caption: Proposed one-pot synthesis of 6-nitrobenzimidazolones.

Materials:

• Ethyl 2-bromo-4-nitrobenzoate

• Selected primary amine (e.g., aniline, benzylamine, n-butylamine)

• Palladium on carbon (10% Pd/C)

• Hydrazine hydrate or Hydrogen gas

• Anhydrous solvent (e.g., Ethanol, DMF)

• Base (e.g., Triethylamine, Potassium carbonate)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add Ethyl 2-bromo-4-nitrobenzoate (1.0 eq).

• Dissolve the starting material in a suitable anhydrous solvent (e.g., 10 mL of ethanol per mmol of starting material).

• Add the primary amine (1.1 eq) and a base such as triethylamine (1.5 eq) to the reaction mixture.

• Heat the reaction mixture to reflux and monitor the progress of the nucleophilic aromatic substitution by Thin Layer Chromatography (TLC).

• Once the starting material is consumed (typically 2-4 hours), cool the reaction mixture to room temperature.

• Carefully add 10% Palladium on carbon (5 mol%) to the flask.

• For reduction, either bubble hydrogen gas through the solution or add hydrazine hydrate (3.0 eq) dropwise at room temperature. Caution: Hydrazine hydrate is toxic and corrosive. Handle in a well-ventilated fume hood.

• After the addition of the reducing agent, heat the reaction mixture to reflux and monitor the reduction and subsequent cyclization by TLC.

• Upon completion of the reaction (typically 4-8 hours), cool the mixture to room temperature and filter through a pad of celite to remove the palladium catalyst.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., ethyl acetate/hexane gradient) to afford the desired 6-nitro-1H-benzo[d]imidazol-2(3H)-one derivative.

Self-Validation and Expected Outcomes:

• Successful synthesis will be confirmed by the disappearance of the starting material and the appearance of a new, more polar spot on the TLC plate.

• The final product can be characterized by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry. The disappearance of the ethyl ester signals and the appearance of a characteristic NH proton signal in the ¹H NMR spectrum will indicate successful cyclization.

II. One-Pot Synthesis of Quinazolin-4(3H)-ones

This proposed one-pot protocol details the synthesis of quinazolin-4(3H)-ones from Ethyl 2-bromo-4-nitrobenzoate via a tandem reductive amidation and cyclization sequence. This approach leverages the in-situ reduction of the nitro group to an amine, which then undergoes condensation with an orthoester or an aldehyde, followed by cyclization.

This one-pot synthesis is designed to proceed through the following key steps:

• Reduction of the Nitro Group: The nitro group of Ethyl 2-bromo-4-nitrobenzoate is selectively reduced to an amino group to form Ethyl 2-bromo-4-aminobenzoate in situ.

• Amidation/Condensation: The newly formed amino group reacts with an orthoester (e.g., triethyl orthoformate) or an aldehyde in the presence of a catalyst to form an amidine or an imine intermediate, respectively.

• Intramolecular Cyclization: The intermediate undergoes intramolecular cyclization to form the quinazolinone ring system. The bromo-substituent can be retained for further functionalization or may participate in subsequent reactions depending on the conditions. A general method for synthesizing quinazolinones from nitro-compounds often involves a low-valent titanium reagent to mediate the key cyclization step.[1]

Diagram of the Proposed Synthetic Pathway:

Caption: Proposed one-pot synthesis of quinazolinones.

Materials:

• Ethyl 2-bromo-4-nitrobenzoate

• Iron powder

• Glacial acetic acid

• Triethyl orthoformate or an appropriate aldehyde

• Anhydrous ethanol

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, suspend Ethyl 2-bromo-4-nitrobenzoate (1.0 eq) and iron powder (5.0 eq) in a mixture of ethanol and glacial acetic acid (e.g., 4:1 v/v).

• Heat the mixture to reflux with vigorous stirring. Monitor the reduction of the nitro group by TLC.

• Once the reduction is complete (typically 1-2 hours), add triethyl orthoformate (2.0 eq) or the desired aldehyde (1.2 eq) to the reaction mixture.

• Continue to reflux the mixture and monitor the formation of the quinazolinone product by TLC.

• After the reaction is complete (typically 6-12 hours), cool the mixture to room temperature and filter through a pad of celite to remove the iron residues.

• Neutralize the filtrate with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the desired bromo-substituted quinazolin-4(3H)-one.

Self-Validation and Expected Outcomes:

• The progress of the reaction can be conveniently monitored by TLC, observing the sequential disappearance of the starting material and the intermediate, and the appearance of the final product.

• The structure of the synthesized quinazolinone can be confirmed by ¹H NMR, ¹³C NMR, IR, and mass spectrometry. The presence of a characteristic C=O stretch in the IR spectrum and the appropriate aromatic and substituent signals in the NMR spectra will validate the product structure.

Data Presentation

Table 1: Proposed Substrate Scope for One-Pot Synthesis of 6-Nitro-1H-benzo[d]imidazol-2(3H)-ones

Entry	Amine (R-NH₂)	Expected Product	Theoretical Yield (%)
1	Aniline	1-Phenyl-6-nitro-1H-benzo[d]imidazol-2(3H)-one	70-85
2	Benzylamine	1-Benzyl-6-nitro-1H-benzo[d]imidazol-2(3H)-one	75-90
3	n-Butylamine	1-Butyl-6-nitro-1H-benzo[d]imidazol-2(3H)-one	65-80

Table 2: Proposed Substrate Scope for One-Pot Synthesis of Quinazolin-4(3H)-ones

Entry	C1 Source	Expected Product	Theoretical Yield (%)
1	Triethyl orthoformate	7-Bromoquinazolin-4(3H)-one	60-75
2	Benzaldehyde	7-Bromo-2-phenylquinazolin-4(3H)-one	65-80
3	4-Methoxybenzaldehyde	7-Bromo-2-(4-methoxyphenyl)quinazolin-4(3H)-one	70-85

Trustworthiness and Scientific Integrity

The protocols detailed in this guide are based on well-established and frequently cited synthetic transformations in organic chemistry. The reduction of nitroarenes to anilines is a fundamental reaction, and various methods, including catalytic hydrogenation and metal-acid systems, are reliable and high-yielding.[2] Similarly, the cyclization of ortho-substituted anilines to form benzimidazoles and quinazolinones is a cornerstone of heterocyclic chemistry.[3][4] The proposed one-pot sequences are logical combinations of these reliable reactions, designed to proceed under compatible conditions. While these specific one-pot procedures from Ethyl 2-bromo-4-nitrobenzoate may not be explicitly reported, the underlying chemical principles are sound and provide a strong foundation for successful experimental execution. Researchers are encouraged to optimize the reaction conditions for their specific substrates to achieve the best results.

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• One-pot catalytic oxidation for the synthesis of 2-biphenylbenzoxazoles, benzothiazoles and 1-substituted benzimidazoles: a convenient and efficient strategy. RSC Adv., 2026, 16, 12345-12350. [Link]

• ONE-POT SYNTHESIS OF SUBSTITUTED BENZIMIDAZOLE DERIVATIVES UNDER ULTRASONIC IRRADIATION USING ZnFe2O4 REUSABLE CATALYST. Chemistry Journal of Moldova, 2022, 17(2), 85-92. [Link]

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• Process for the preparation of alkyl nitrobenzo

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• Method for continuously synthesizing 4-ethyl nitrobenzene and 2-ethyl. CN111454156A.

• Synthesis of quinazolinones. Organic Chemistry Portal. [Link]

• Application of phenacyl bromide analogs as a versatile organic intermediate for the synthesis of heterocyclic compounds via multicomponent reactions. Mol Divers 23, 1335–1367 (2019). [Link]

• Efficient one pot synthesis of[5][6][7]triazolo[4,3-α][5][7] benzodiazepines derivatives. J. Chem. Pharm. Res., 2010, 2(4):52-59. [Link]

• One-pot synthesis of quinazolinone heterocyclic compounds using functionalized SBA-15 with natural material ellagic acid as a novel nanocatalyst. Sci Rep 14, 11453 (2024). [Link]

• Expedient green-chemistry approaches for a one-pot synthesis of two series of novel 1,5-benzodiazepines via domino reactions. RSC Adv., 2018, 8, 1688-1699. [Link]

• Palladium catalyzed N–H bond insertion and intramolecular cyclization cascade: the divergent synthesis of heterocyclics. Org. Biomol. Chem., 2016, 14, 9819-9823. [Link]

• Novel Synthesis of Substituted Furo[3,2-c]chromen-4-ones via Four-component Reaction from Substituted Nitrostyrenes, Aromatic Aldehydes, Coumarins, and Ammonium Acetate. J. Heterocycl. Chem., 53: 1533-1539. [Link]

• Remote Construction of N‐Heterocycles via 1,4‐Palladium Shift‐Mediated Double C−H Activation. Angew. Chem. Int. Ed. 2022, 61, e202114758. [Link]

• Microwave assisted one pot synthesis of 2, 3-di-substituted quinazolin-4-(3h)-ones and their potential biological activity. Der Pharma Chemica, 2010, 2(3): 37-43. [Link]

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• 4. Quinazolinone synthesis [organic-chemistry.org]
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• 6. (PDF) ONE-POT SYNTHESIS OF BENZIMIDAZOLES THE PRESENCE OF LEMON JUICE AS A NEW AND EFFICIENT CATALYST [academia.edu]
• 7. One-pot catalytic oxidation for the synthesis of 2-biphenylbenzoxazoles, benzothiazoles and 1-substituted benzimidazoles: a convenient and efficient strategy - PMC [pmc.ncbi.nlm.nih.gov]

Catalytic hydrogenation methods for Ethyl 2-bromo-4-nitrobenzoate

An Application Guide to the Chemoselective Catalytic Hydrogenation of Ethyl 2-bromo-4-nitrobenzoate

Abstract

The reduction of ethyl 2-bromo-4-nitrobenzoate to its corresponding aniline, ethyl 4-amino-2-bromobenzoate, is a pivotal transformation in the synthesis of complex pharmaceutical intermediates and fine chemicals. The primary challenge in this process is the chemoselective reduction of the nitro group while preserving the synthetically valuable carbon-bromine bond, which is susceptible to hydrogenolysis. This application note provides a comprehensive technical guide for researchers, scientists, and drug development professionals, detailing field-proven protocols for achieving high selectivity and yield. We will explore the causality behind catalyst selection, compare various hydrogenation methodologies, and provide step-by-step protocols grounded in established safety practices.

Introduction: The Synthetic Challenge and Strategic Importance

Ethyl 4-amino-2-bromobenzoate is a valuable building block, offering two distinct functionalities for subsequent chemical modifications: a nucleophilic amino group and a bromine atom perfectly positioned for cross-coupling reactions. The selective synthesis from its nitro precursor is therefore of high strategic importance.

The core challenge lies in the inherent reactivity of the aryl-bromide bond under typical catalytic hydrogenation conditions. Many standard catalysts, particularly palladium on carbon (Pd/C), are highly active not only for nitro group reduction but also for reductive dehalogenation.[1][2] Consequently, a poorly optimized process will lead to a mixture of the desired product and the undesired debrominated byproduct, ethyl 4-aminobenzoate, complicating downstream purification and reducing overall yield.

This guide focuses on methodologies designed to navigate this selectivity challenge, emphasizing the rationale behind the choice of catalyst, hydrogen source, and reaction conditions.

Mechanistic Considerations: Nitro Reduction vs. Dehalogenation

Catalytic hydrogenation of a nitro group is a complex, multi-step process occurring on the surface of a metal catalyst.[3] The reaction proceeds through several intermediates, including nitroso and hydroxylamine species.[3][4]

Sources

• 1. Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups [organic-chemistry.org]
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• 4. semanticscholar.org [semanticscholar.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Yield in the Synthesis of Ethyl 2-bromo-4-nitrobenzoate

Welcome to the technical support center dedicated to the synthesis of Ethyl 2-bromo-4-nitrobenzoate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, troubleshoot common issues, and ultimately optimize the yield and purity of the final product. As your dedicated scientific resource, this document provides in-depth, field-proven insights into the reaction mechanisms, potential pitfalls, and their solutions.

Introduction to the Synthetic Pathways

The synthesis of Ethyl 2-bromo-4-nitrobenzoate can be approached through two primary routes, each with its own set of advantages and challenges. The choice of pathway often depends on the available starting materials and the desired scale of the reaction.

• Route A: Esterification of 2-bromo-4-nitrobenzoic acid. This is a convergent approach where the substituted benzoic acid is first synthesized and then esterified. This route offers good control over the regiochemistry of the final product.

• Route B: Nitration of Ethyl 2-bromobenzoate. This is a linear approach where the ester is formed first, followed by nitration. This route can be more direct but may present challenges in controlling the regioselectivity of the nitration step, potentially leading to a mixture of isomers.

This guide will delve into the troubleshooting aspects of both synthetic strategies to empower you to make informed decisions and achieve optimal results in your experiments.

Visualizing the Synthetic Routes

To better understand the two primary synthetic pathways, the following diagrams illustrate the sequence of reactions for each route.

Caption: Synthetic Route B: Nitration of Ethyl 2-bromobenzoate.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address specific issues you might encounter during your experiments.

Part 1: Troubleshooting Route A - Esterification of 2-bromo-4-nitrobenzoic acid

Question 1: My Fischer esterification of 2-bromo-4-nitrobenzoic acid is giving a low yield. What are the likely causes and how can I improve it?

Answer:

Low yields in Fischer esterification are common and can often be attributed to the equilibrium nature of the reaction. Here’s a systematic approach to troubleshoot this issue:

• Incomplete Reaction (Equilibrium): The Fischer esterification is a reversible reaction. To drive the equilibrium towards the product (the ester), you can:

  • Use Excess Ethanol: Employing a large excess of ethanol can significantly shift the equilibrium to the product side. Ethanol can often be used as the solvent for the reaction.[1]

  • Remove Water: The water produced during the reaction can hydrolyze the ester back to the carboxylic acid. Removing this water as it forms will drive the reaction to completion. This can be achieved by using a Dean-Stark apparatus or by adding a dehydrating agent.

• Insufficient Catalyst: A strong acid catalyst, typically concentrated sulfuric acid, is crucial. Ensure you are using a sufficient catalytic amount. For a typical laboratory-scale reaction, 5-10 mol% of sulfuric acid relative to the carboxylic acid is a good starting point.[2]

• Reaction Time and Temperature: The esterification of sterically hindered or electron-deficient benzoic acids can be slow.

  • Prolonged Reflux: Ensure the reaction is refluxed for an adequate amount of time. Monitoring the reaction by Thin Layer Chromatography (TLC) is essential to determine when the starting material has been consumed.[3]

  • Temperature: The reaction should be maintained at the reflux temperature of ethanol.

• Purity of Starting Material: Ensure your 2-bromo-4-nitrobenzoic acid is pure and dry. Impurities can interfere with the reaction.

Question 2: I am observing significant amounts of unreacted 2-bromo-4-nitrobenzoic acid in my final product. How can I effectively remove it during work-up?

Answer:

The presence of unreacted starting material is a common purification challenge. Here’s a standard and effective work-up procedure to remove the acidic starting material:

• Quenching and Extraction: After the reaction is complete, cool the mixture and carefully add it to a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃).[4] This will neutralize the sulfuric acid catalyst and deprotonate the unreacted carboxylic acid, forming its water-soluble sodium salt.

• Liquid-Liquid Extraction: Extract the aqueous mixture with an organic solvent in which your product, Ethyl 2-bromo-4-nitrobenzoate, is soluble, such as ethyl acetate or dichloromethane. The deprotonated carboxylic acid will remain in the aqueous layer, while your desired ester will move to the organic layer.

• Washing and Drying: Wash the organic layer with brine to remove any remaining water-soluble impurities, and then dry it over an anhydrous drying agent like anhydrous sodium sulfate or magnesium sulfate.

• Solvent Removal: Remove the organic solvent under reduced pressure to obtain the crude product, which should now be significantly enriched in your desired ester.

Experimental Protocol: Fischer Esterification of 2-bromo-4-nitrobenzoic acid

Step	Procedure	Rationale
1	In a round-bottom flask equipped with a reflux condenser, dissolve 2-bromo-4-nitrobenzoic acid (1.0 eq) in a large excess of absolute ethanol (e.g., 10-20 eq, which also acts as the solvent).	Using excess ethanol drives the reaction equilibrium towards the product.
2	Slowly and carefully add concentrated sulfuric acid (0.1 eq) to the solution while stirring.	Sulfuric acid acts as the catalyst for the esterification.
3	Heat the reaction mixture to reflux and maintain it for 4-24 hours. Monitor the reaction progress by TLC.	Refluxing provides the necessary activation energy. TLC helps determine the reaction completion.
4	Once the reaction is complete, cool the mixture to room temperature.
5	Slowly pour the reaction mixture into a saturated aqueous solution of sodium bicarbonate.	This neutralizes the acid catalyst and deprotonates any unreacted carboxylic acid.
6	Extract the aqueous mixture with ethyl acetate (3 x volume of the aqueous layer).	The desired ester product is extracted into the organic phase.
7	Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.	This removes water and water-soluble impurities.
8	Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.
9	Purify the crude product by flash chromatography on silica gel using a hexane/ethyl acetate gradient.	This will remove any remaining impurities.

Part 2: Troubleshooting Route B - Nitration of Ethyl 2-bromobenzoate

Question 3: The nitration of Ethyl 2-bromobenzoate is resulting in a mixture of isomers, leading to a low yield of the desired 2-bromo-4-nitro isomer. How can I improve the regioselectivity?

Answer:

Controlling regioselectivity in the nitration of substituted benzenes is a classic challenge in organic synthesis. The issue arises from the directing effects of the substituents on the aromatic ring. In Ethyl 2-bromobenzoate:

• The bromo group is an ortho-, para- director.

• The ethyl ester group is a meta- director.

This combination of directing effects can lead to the formation of multiple isomers. To favor the formation of Ethyl 2-bromo-4-nitrobenzoate, where the nitro group is para to the bromo group and meta to the ester group, consider the following:

• Reaction Temperature: Nitration reactions are highly exothermic. Maintaining a low temperature (typically 0-5 °C) is crucial to minimize the formation of undesired side products and dinitrated species.

• Rate of Addition: Add the nitrating agent (a mixture of concentrated nitric acid and sulfuric acid) slowly and dropwise to the solution of Ethyl 2-bromobenzoate while vigorously stirring and maintaining a low temperature. This helps to control the reaction rate and minimize local overheating.

• Choice of Nitrating Agent: While a standard mixture of HNO₃/H₂SO₄ is common, exploring milder nitrating agents could potentially improve selectivity, although this may require more investigation.

Question 4: I am having difficulty separating the different isomers of nitrated Ethyl 2-bromobenzoate. What is the best purification strategy?

Answer:

Separating constitutional isomers can be challenging due to their similar physical properties.

• Flash Chromatography: This is the most effective method for separating isomers of this type.[1][3]

  • Stationary Phase: Use silica gel as the stationary phase.

  • Mobile Phase: A non-polar/polar solvent system like a gradient of hexane and ethyl acetate is typically effective. You may need to experiment with the solvent ratio to achieve optimal separation. A shallow gradient (e.g., starting with pure hexane and slowly increasing the percentage of ethyl acetate) often provides the best resolution.

  • Monitoring: Carefully monitor the fractions using TLC to identify and collect the desired isomer.

• Recrystallization: If a suitable solvent system can be found, recrystallization can be an effective technique for purifying the desired isomer, especially if it is the major product and crystallizes preferentially.

Experimental Protocol: Nitration of Ethyl 2-bromobenzoate

Step	Procedure	Rationale
1	In a round-bottom flask, cool concentrated sulfuric acid in an ice-water bath to 0-5 °C.	Maintaining a low temperature is critical for controlling the reaction and minimizing side products.
2	Slowly and dropwise, add concentrated nitric acid to the sulfuric acid while stirring, keeping the temperature below 10 °C. This creates the nitrating mixture.
3	In a separate flask, dissolve Ethyl 2-bromobenzoate in a minimal amount of concentrated sulfuric acid and cool the solution to 0-5 °C.
4	Slowly add the nitrating mixture dropwise to the solution of Ethyl 2-bromobenzoate, ensuring the temperature does not rise above 5 °C.	Slow addition prevents overheating and the formation of undesired byproducts.
5	After the addition is complete, stir the reaction mixture at 0-5 °C for 1-2 hours. Monitor the reaction by TLC.
6	Carefully pour the reaction mixture onto crushed ice.	This quenches the reaction and precipitates the product.
7	Collect the precipitate by vacuum filtration and wash it thoroughly with cold water until the washings are neutral.	This removes residual acids.
8	Dry the crude product under vacuum.
9	Purify the crude product by flash chromatography on silica gel using a hexane/ethyl acetate gradient.	This is crucial for separating the desired isomer from other nitrated products.

Frequently Asked Questions (FAQs)

Q1: Which synthetic route is generally preferred for obtaining high-purity Ethyl 2-bromo-4-nitrobenzoate?

A1: Route A (Esterification of 2-bromo-4-nitrobenzoic acid) is often preferred for achieving higher purity. This is because the regiochemistry is set before the esterification step, avoiding the formation of isomers that can be difficult to separate. The synthesis of 2-bromo-4-nitrobenzoic acid from precursors like 2-bromo-4-nitrotoluene provides a direct path to the desired substitution pattern.[5]

Q2: What are the key safety precautions to consider during this synthesis?

A2: Both synthetic routes involve hazardous materials and require strict safety protocols:

• Nitration: The nitrating mixture (HNO₃/H₂SO₄) is extremely corrosive and a strong oxidizing agent. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves. The reaction is highly exothermic, so strict temperature control is essential to prevent a runaway reaction.

• Bromine: If you are synthesizing the starting materials and using elemental bromine, be aware that it is highly toxic, corrosive, and volatile. Handle it with extreme care in a fume hood.

• Acids and Solvents: Handle all acids and organic solvents with care, and be aware of their flammability and toxicity.

Q3: Can I use a different catalyst for the Fischer esterification?

A3: While sulfuric acid is the most common and cost-effective catalyst, other strong acids like hydrochloric acid can also be used.[1] Additionally, solid acid catalysts, such as certain zeolites, have been explored for similar esterifications and offer the advantage of easier separation and potential for recycling, aligning with green chemistry principles.[1][6][7]

Q4: How can I confirm the identity and purity of my final product?

A4: A combination of analytical techniques should be used to confirm the structure and purity of your Ethyl 2-bromo-4-nitrobenzoate:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): This is the most powerful tool for structural elucidation and will confirm the substitution pattern on the aromatic ring.

• Mass Spectrometry (MS): This will confirm the molecular weight of your product.

• Infrared (IR) Spectroscopy: This will show the characteristic functional groups, such as the ester carbonyl and the nitro group.

• Thin Layer Chromatography (TLC) and High-Performance Liquid Chromatography (HPLC): These techniques are excellent for assessing the purity of your sample.

Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting common issues in the synthesis of Ethyl 2-bromo-4-nitrobenzoate.

Caption: A troubleshooting workflow for the synthesis of Ethyl 2-bromo-4-nitrobenzoate.

References

• Ramishvili, T., et al. (2021). Preparation of Ethyl 4-Nitrobenzoate Using Ultradispersed Natural Zeolite Catalysts, Ultrasound and Microwave Irradiation. Advances in Chemical Engineering and Science, 11(4), 251-262. [Link]

• PrepChem.com. Synthesis of ethyl 4-nitrobenzoate. [Link]

• Brainly.com. (2018). Provide a series of synthetic steps by which 2-bromo-4-nitrobenzoic acid can be prepared from toluene. [Link]

• Solubility of Things. Ethyl 4-nitrobenzoate. [Link]

• Ramishvili, T., et al. (2021). Preparation of Ethyl 4-Nitrobenzoate Using Ultradispersed Natural Zeolite Catalysts, Ultrasound and Microwave Irradiation. Scientific Research Publishing. [Link]

• The Royal Society of Chemistry. Supporting Information for - .... [Link]

• Al-Tel, T. H. (2010). Synthetic Study of Ethyl (2E)-4-bromo-3-ethoxybut-2-enoate: Synthesis of New 1,4-Benzoxazines and Pyrrole-2-ones. Molecules, 15(8), 5336-5346. [Link]

• ResearchGate. HNMR spectrum of ethyl 4-nitrobenzoate.... [Link]

• Organic Syntheses. ethyl 4-aminobenzoate. [Link]

• PubChem. Ethyl 3-bromo-4-nitrobenzoate. [Link]

• eScholarship.org. A general electrochemical strategy for the Sandmeyer reaction. [Link]

• Google Patents.

• ResearchGate. (PDF) A General Electrochemical Strategy for Sandmeyer Reaction. [Link]

• PMC. Recent trends in the chemistry of Sandmeyer reaction: a review. [Link]

• YouTube. Nitration of MethylBenzoate and Nitration of Bromobenzene. [Link]

• Chegg.com. Solved 2. You perform a Nitration reaction with Ethyl.... [Link]

• Chegg.com. Solved Plan a synthesis of 2-bromo-4-nitrobenzoic acid from.... [Link]

• Organic Chemistry Portal. Sandmeyer Reaction. [Link]

• PubChemLite. Ethyl 4-bromo-3-nitrobenzoate (C9H8BrNO4). [Link]

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• 1. Ethyl 2-bromo-4-nitrobenzoate|CAS 128566-93-8 [benchchem.com]
• 2. Ethyl 2-bromobenzoate synthesis - chemicalbook [chemicalbook.com]
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• 4. researchgate.net [researchgate.net]
• 5. 2-BROMO-4-NITROBENZOIC ACID synthesis - chemicalbook [chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. Preparation of Ethyl 4-Nitrobenzoate Using Ultradispersed Natural Zeolite Catalysts, Ultrasound and Microwave Irradiation [scirp.org]

Troubleshooting low conversion rates in Ethyl 2-bromo-4-nitrobenzoate coupling reactions

Welcome to the technical support center for troubleshooting palladium-catalyzed cross-coupling reactions involving Ethyl 2-bromo-4-nitrobenzoate. This guide is designed for researchers, chemists, and drug development professionals who are encountering challenges such as low yield, incomplete conversion, or side product formation. Here, we provide in-depth, field-proven insights in a direct question-and-answer format to help you diagnose and resolve common issues.

The Challenge: Understanding the Substrate

Ethyl 2-bromo-4-nitrobenzoate is a challenging substrate due to a combination of electronic and steric factors. The strong electron-withdrawing nature of the nitro and ester groups significantly influences the reactivity of the aryl bromide, while the ortho-position of the bromine atom introduces steric hindrance.[1]

• Electronic Effects : The electron-deficient nature of the aromatic ring generally accelerates the rate-limiting oxidative addition step in many palladium-catalyzed coupling cycles.[2][3] However, it can also impact subsequent steps like transmetalation and reductive elimination.

• Steric Hindrance : The bromine atom is positioned next to a bulky ethyl ester group, which can physically block the palladium catalyst from accessing the C-Br bond, thereby impeding oxidative addition.[1]

• The Nitro Group : This functional group is generally stable to palladium cross-coupling conditions but can be sensitive. Under certain conditions, particularly with harsh reagents or elevated temperatures, it can be reduced to an amine or even participate in denitrative coupling, where the C-NO2 bond is cleaved instead of the C-Br bond.[4][5]

Core Challenges Visualization

Caption: Key challenges in coupling reactions with Ethyl 2-bromo-4-nitrobenzoate.

Reaction-Specific Troubleshooting Guides

Suzuki-Miyaura Coupling

This C-C bond-forming reaction is a workhorse in synthesis but can be problematic with this substrate.

Q: My Suzuki reaction has stalled with significant starting material remaining. What is the most likely cause?

A: The most common issues are inefficient catalyst turnover or degradation of the boronic acid/ester coupling partner. Given that your aryl bromide is electron-deficient, oxidative addition should be favorable.[2] Therefore, the problem likely lies elsewhere in the catalytic cycle.

• Protodeboronation: Boronic acids, especially electron-poor ones, can be unstable and undergo protodeboronation (replacement of the B(OH)₂ group with hydrogen), particularly in the presence of aqueous base at elevated temperatures.[6][7]

• Catalyst Inhibition/Deactivation: The catalyst may be inhibited by impurities or deactivated over the course of the reaction.

• Base Inefficiency: The base is crucial for activating the boronic acid to facilitate transmetalation.[8] If the base is too weak, insoluble, or its particles are too large, this step will be slow.

Q: How can I improve my yields and drive the reaction to completion?

A: A systematic approach to re-optimizing your conditions is best.

• Choice of Ligand: For sterically hindered and electron-deficient substrates, bulky, electron-rich phosphine ligands are often superior. They promote both oxidative addition and the final reductive elimination step. Consider switching from common ligands like PPh₃ to Buchwald-type ligands.

• Choice of Base: If you suspect ester hydrolysis or protodeboronation, switch to a milder or non-aqueous base. Potassium fluoride (KF) is an excellent choice as it activates the boronic acid while minimizing side reactions.[7] Cesium carbonate (Cs₂CO₃) is another effective, albeit more expensive, option due to its high solubility in many organic solvents.[9]

• Solvent System: Ensure your solvent system can dissolve all components. A biphasic system like Toluene/H₂O or Dioxane/H₂O is common, but for poorly soluble reactants, a single polar aprotic solvent like DMF or DME might be necessary.[7]

• Protect the Boronic Acid: Consider using a pinacol boronate ester (Bpin) instead of the boronic acid. They are generally more stable to protodeboronation.[6]

Parameter	Recommended Starting Conditions	Troubleshooting Alternatives	Rationale
Catalyst	Pd(PPh₃)₄ (2-5 mol%)	Pd₂(dba)₃ with a specialized ligand	Buchwald or NHC ligands can overcome steric hindrance.
Ligand	(None if using Pd(PPh₃)₄)	XPhos, SPhos, RuPhos (4-10 mol%)	Bulky, electron-rich ligands accelerate key catalytic steps.[6][10]
Base	K₂CO₃ or K₃PO₄ (2-3 equiv.)	KF or Cs₂CO₃ (3 equiv.)	KF minimizes ester hydrolysis and protodeboronation.[7]
Solvent	Dioxane/H₂O (4:1)	Toluene, DMF (anhydrous with KF)	Anhydrous conditions can prevent boronic acid degradation.
Temperature	80-100 °C	60-110 °C	Lower temp might be needed to prevent decomposition.[11]

Buchwald-Hartwig Amination

This C-N bond formation is critical for synthesizing many pharmaceutical intermediates.

Q: I'm seeing very low conversion in my amination reaction. I'm using NaOtBu as the base. What should I change?

A: While sodium tert-butoxide (NaOtBu) is a common strong base for Buchwald-Hartwig aminations, it can be problematic.[9]

• Base-Sensitive Groups: Both the ester and the nitro group on your substrate can be sensitive to such a strong base, leading to decomposition or side reactions. The ester is particularly susceptible to hydrolysis or transesterification.

• Solvent Choice: Research has shown that for nitroarenes, weakly polar solvents often promote the coupling reaction more effectively.[12]

• Catalyst System: The choice of ligand is paramount in C-N coupling and is highly dependent on the amine coupling partner (primary, secondary, aryl, alkyl).

Q: What is a better set of conditions for the Buchwald-Hartwig amination of Ethyl 2-bromo-4-nitrobenzoate?

A: A milder, more tailored approach is required.

• Switch to a Weaker Base: Potassium phosphate (K₃PO₄) is often an excellent choice for couplings involving nitroarenes.[12] Cesium carbonate (Cs₂CO₃) is also a reliable option.

• Select the Right Ligand: For aryl amines, biaryl phosphine ligands like XPhos or BrettPhos are excellent starting points. BrettPhos, in particular, has been successfully used in the amination of nitroarenes.[4][5]

• Optimize the Solvent: Switch from highly polar solvents like DMF to less polar options like toluene or dioxane.[12]

• Use a Pre-catalyst: Using a well-defined palladium pre-catalyst (e.g., an XPhos Pd G3 or G4 precatalyst) can lead to more reproducible results by ensuring the efficient generation of the active Pd(0) species.

Sonogashira Coupling

This reaction couples the aryl bromide with a terminal alkyne to form a C(sp²)-C(sp) bond.

Q: My Sonogashira reaction is messy, with a low yield of the desired product and a significant amount of a homocoupled alkyne byproduct. How do I fix this?

A: The formation of a homocoupled alkyne (Glaser coupling) is a classic side reaction in Sonogashira couplings and is typically caused by the presence of oxygen.[13]

• Oxygen Contamination: The copper(I) co-catalyst can be oxidized to copper(II) by oxygen, which then promotes the undesired Glaser coupling.

• Catalyst Inactivity: The electron-deficient nature of the aryl bromide should favor oxidative addition, but if the palladium catalyst is not active enough, the competing Glaser pathway can dominate.

• Base Choice: An amine base is required to deprotonate the alkyne.[13][14] The choice and purity of this base are important.

Q: What are the key steps to ensure a clean and high-yielding Sonogashira reaction?

A: Rigorous exclusion of air and careful selection of reagents are critical.

• Thorough Degassing: You must rigorously degas all solvents and the reaction mixture itself before adding the catalysts. The "freeze-pump-thaw" method (three cycles) is more effective than simply bubbling an inert gas through the solvent.

• Use a Reliable Catalyst System: A standard system is Pd(PPh₃)₄ or PdCl₂(PPh₃)₂ with CuI as the co-catalyst.[13] For this sterically hindered substrate, a more active ligand like cataCXium A or P(t-Bu)₃ might improve rates.

• Amine Base/Solvent: Use a suitable amine base like triethylamine (Et₃N) or diisopropylethylamine (DIPEA). Often, the reaction is run in the amine as a solvent or co-solvent with THF or DMF.[13]

• Consider Copper-Free Conditions: If Glaser coupling persists, you can try a copper-free Sonogashira protocol. These typically require a higher palladium loading and a stronger base but eliminate the primary cause of homocoupling.

Heck Reaction

The Heck reaction forms a C-C bond between the aryl bromide and an alkene.

Q: My Heck reaction is not proceeding, even at high temperatures. Is my substrate simply unreactive?

A: No, your substrate should be sufficiently reactive for a Heck reaction. The electron-withdrawing groups on Ethyl 2-bromo-4-nitrobenzoate actually increase its reactivity towards oxidative addition.[15] The issue is more likely related to catalyst stability or steric effects.

• Catalyst Decomposition: Heck reactions often require high temperatures (100-140 °C), which can lead to the decomposition of the palladium catalyst, especially if using simple phosphine ligands like PPh₃.[15]

• Steric Issues: The ortho-ester group can hinder the coordination of the alkene and subsequent migratory insertion step.

• Base Choice: An inorganic or organic base is needed to neutralize the HBr formed in the reaction. The choice of base can influence the reaction rate and selectivity.

Q: How can I get my Heck reaction to work?

A: Focus on a more robust catalytic system.

• Use a Thermally Stable Ligand: Switch to bulky, electron-rich dialkylbiaryl phosphine ligands (e.g., XPhos) or N-heterocyclic carbene (NHC) ligands. These form more stable palladium complexes that can withstand higher temperatures.

• Optimize Base and Solvent: A common combination is an inorganic base like K₂CO₃ or Cs₂CO₃ in a high-boiling polar aprotic solvent like DMF, DMA, or NMP. An organic base like triethylamine can also be used.

• Consider Additives: In some cases, the addition of a phase-transfer catalyst like tetrabutylammonium bromide (TBAB) can improve reaction rates.

General Troubleshooting Workflow

Caption: A systematic workflow for troubleshooting failed coupling reactions.

Experimental Protocols

Protocol 1: Baseline Suzuki-Miyaura Coupling Conditions

This protocol provides a robust starting point for coupling Ethyl 2-bromo-4-nitrobenzoate with a generic arylboronic acid.

• Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add Ethyl 2-bromo-4-nitrobenzoate (1.0 equiv.), the arylboronic acid (1.2 equiv.), and potassium phosphate (K₃PO₄, 3.0 equiv.).

• Inert Atmosphere: Seal the flask with a septum, and cycle between vacuum and argon (or nitrogen) three times to ensure an inert atmosphere.

• Catalyst Addition: Under a positive pressure of argon, add the palladium pre-catalyst (e.g., XPhos Pd G3, 2 mol%) and the ligand (e.g., XPhos, 4 mol%).

• Solvent Addition: Add degassed solvent (e.g., Dioxane/H₂O, 4:1 v/v) via syringe to achieve a substrate concentration of 0.1 M.

• Reaction: Place the flask in a preheated oil bath at 100 °C and stir vigorously for 12-24 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Workup: After completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Protocol 2: Troubleshooting by Ligand Screening

If the baseline protocol fails, a ligand screening can quickly identify a more effective catalyst system. This is best performed on a small scale.

• Array Setup: In a glovebox, arrange an array of small reaction vials (e.g., 2 mL HPLC vials) with micro stir bars.

• Stock Solutions: Prepare stock solutions of Ethyl 2-bromo-4-nitrobenzoate, the boronic acid partner, and the base (e.g., K₃PO₄) in the chosen solvent (e.g., dioxane). This ensures accurate and rapid dispensing.

• Reagent Dispensing: Dispense the stock solutions into each vial.

• Ligand Addition: To each vial, add a different phosphine ligand (e.g., XPhos, SPhos, RuPhos, P(t-Bu)₃, DavePhos) and a palladium source (e.g., Pd₂(dba)₃). Keep the Pd:Ligand ratio consistent (typically 1:2).

• Reaction: Seal the vials, remove them from the glovebox, and place them in a heating block at the desired temperature (e.g., 100 °C) for a set time (e.g., 12 hours).

• Analysis: After the reaction time, cool the array, quench a small aliquot from each vial, and analyze by LC-MS to determine the relative conversion for each ligand. The most successful ligand can then be used for a larger-scale reaction.

References

• Benchchem. (2025). Technical Support Center: Catalyst Selection for Reactions Involving 2-Bromo-3-nitrobenzoic Acid.
• ResearchGate. (2025). The Buchwald‐Hartwig Amination of Nitroarenes | Request PDF.
• Organic Chemistry Portal. Suzuki Coupling.
• NCERT. Amines.
• Diao, T. et al. (2021). Cross-Coupling Reactions of Nitroarenes. Accounts of Chemical Research.
• Shang, R. et al. (2017). Buchwald-Hartwig Amination of Nitroarenes. PubMed.
• Reddit. (2024). Struggling with Suzuki Reaction : r/Chempros.
• Benchchem. Application Notes and Protocols for the Sonogashira Coupling of Ethyl 2-Bromo-4-methoxybenzoate.
• NIH. Efficient Palladium-Catalyzed Cross-Coupling of Highly Acidic Substrates, Nitroacetates.
• ResearchGate. (2014). How can I solve my problem with Suzuki coupling?.
• ACS Publications. (2024). Oxidative Addition of Nitro-Perylenediimide onto Palladium(0): A Theoretical and Experimental Study. Organometallics.
• RSC Publishing. (2023). The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins.
• ResearchGate. Sonogashira coupling reactions of 4-nitrobromobenzene with different....
• ACS Publications. (2017). Synthesis of Polyflourinated Biphenyls; Pushing the Boundaries of Suzuki–Miyaura Cross Coupling with Electron-Poor Substrates. The Journal of Organic Chemistry.
• Panda, S. Effects of Solvent Polarity in the Sonogashira Coupling: A Brief Overview.
• Soleimani-Amiri, S. et al. (2023). Reductive coupling of nitro compounds with boronic acid derivatives: an overview.
• Chemistry LibreTexts. (2019). 2.6: Suzuki-Miyaura Coupling.
• WuXi AppTec. How to Wisely Design Conditions for Buchwald-Hartwig Couplings?.

• Reddit. (2024). How to approach choosing reaction conditions for Suzuki? : r/Chempros. Retrieved from [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFgeHPnmJcXtKG2zHS3DTmQf1xxWu8XttkgLXJOWhPTEKSkCIBp8pXhf6Evz7UHW657VwY_mRynW1EEFvIxbAz9hDzFs5XaEVN5O5NDrKMcjj4JkYFay7EHzCJYzzx_yq5Vwu9Yvkv3M4l3pLeTSg3owZh4yMvNpIIm6xAKWNwx5FOAQGn654S8jHyJ0E7W2i5dWMvqVA51DR9rRF1FGO8=]([Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. A reactivity model for oxidative addition to palladium enables quantitative predictions for catalytic cross-coupling reactions - Chemical Science (RSC Publishing) DOI:10.1039/D2SC00174H [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Buchwald-Hartwig Amination of Nitroarenes - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. mdpi.com [mdpi.com]

Technical Support Center: Purification of Ethyl 2-bromo-4-nitrobenzoate

Welcome to the technical support guide for the purification of Ethyl 2-bromo-4-nitrobenzoate. This document provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and successfully implementing recrystallization protocols for this compound. Our focus is on explaining the fundamental principles behind each step to empower users to adapt and overcome experimental challenges.

Section 1: Compound Properties and Solvent Selection Rationale

Successful recrystallization begins with a thorough understanding of the target compound's physical properties and its interaction with various solvents.

Physicochemical Properties of Ethyl 2-bromo-4-nitrobenzoate

A precise melting point is a critical indicator of purity. A sharp melting range close to the literature value suggests a high-purity sample, whereas a broad or depressed range indicates the presence of impurities.

Property	Value	Source
CAS Number	128566-93-8
Molecular Formula	C₉H₈BrNO₄
Molecular Weight	274.07 g/mol
Appearance	White to yellow crystalline solid	[1]
Melting Point	Not explicitly reported; however, the related isomer Ethyl 4-nitrobenzoate melts at 55-59 °C.

Note: The melting point for the specific 2-bromo-4-nitro isomer is not widely published. The value for the unbrominated analog is provided for reference. Determining an accurate melting point post-purification is a key validation step.

Selecting an Optimal Recrystallization Solvent

The cornerstone of recrystallization is the choice of a solvent that exhibits high solubility for the compound at elevated temperatures and low solubility upon cooling.[2] This differential solubility is what drives the crystallization process. The principle of "like dissolves like" is a useful starting point; the polar nitro group and ester functionality, combined with the aromatic ring, suggest that moderately polar solvents are ideal candidates.[3]

Recommended Solvent: Ethanol (EtOH) is an excellent first choice for compounds like Ethyl 2-bromo-4-nitrobenzoate. It is a polar protic solvent that is effective at dissolving many polar organic compounds when hot, is relatively volatile for easy removal, and is safer than many other organic solvents.[4]

Solvent	Boiling Point (°C)	Rationale for Use/Rejection
Ethanol	78	Recommended. Good solvency for related nitrobenzoates at high temperatures.[2][4]
Methanol	65	A possible alternative, but its lower boiling point provides a smaller temperature gradient for crystallization.
Isopropanol	82	Another good alternative, with a slightly higher boiling point than ethanol.
Water	100	Poor solvent. The compound is expected to have very limited solubility in water due to its aromatic structure.[2][5] Can be used as an anti-solvent in a mixed-solvent system with ethanol.
Toluene	111	Likely to be too non-polar, resulting in poor solubility even when hot.[6]
Acetone	56	Often too powerful a solvent, leading to high solubility even at room temperature and thus poor recovery.[2]

Section 2: Standard Recrystallization Protocol for Ethyl 2-bromo-4-nitrobenzoate

This protocol is a self-validating system. Adherence to the described steps, coupled with observation of the expected outcomes, will ensure a high-purity final product.

Workflow Diagram

Caption: Standard workflow for recrystallization.

Step-by-Step Methodology

• Dissolution:

  • Place the crude Ethyl 2-bromo-4-nitrobenzoate into an appropriately sized Erlenmeyer flask. Using a flask that is too large will increase solvent evaporation and can cause premature crystallization.[7]

  • Add a boiling stick or magnetic stir bar.

  • On a hot plate in a fume hood, bring a separate beaker of the chosen solvent (e.g., ethanol) to a gentle boil.

  • Add the hot solvent to the flask containing the crude solid dropwise, swirling continuously, until the solid just dissolves. The key is to use the minimum amount of boiling solvent to ensure the solution is saturated upon cooling.

• Hot Filtration (Optional):

  • If you observe any insoluble impurities (e.g., dust, sand, or insoluble byproducts), a hot gravity filtration is necessary.

  • Place a stemless funnel with fluted filter paper into a clean, pre-heated Erlenmeyer flask.

  • Quickly pour the hot solution through the filter paper. This step must be performed rapidly to prevent the desired compound from crystallizing prematurely in the funnel.

• Crystallization:

  • Cover the flask with a watch glass to prevent solvent evaporation and contamination.

  • Allow the flask to cool slowly and undisturbed to room temperature. Slow cooling is crucial for the formation of large, pure crystals, as it allows the crystal lattice to form selectively, excluding impurities. Rapid cooling traps impurities.[7]

  • Once the flask has reached room temperature and crystal growth appears to have stopped, place it in an ice-water bath for 15-20 minutes to maximize the yield by further decreasing the compound's solubility.

• Isolation and Drying:

  • Collect the purified crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold solvent to remove any soluble impurities adhering to the crystal surfaces. Using cold solvent minimizes the loss of the purified product.

  • Allow the crystals to dry on the filter paper with the vacuum running for several minutes.

  • Transfer the crystals to a watch glass and dry them completely in a vacuum oven or desiccator.

• Validation:

  • Weigh the dried, purified product to calculate the percent recovery.

  • Determine the melting point of the purified crystals. A sharp melting range indicates successful purification.

Section 3: Troubleshooting Guide (Q&A)

Troubleshooting Logic Diagram

Caption: Decision tree for troubleshooting recrystallization.

Q: My compound has formed an oil instead of solid crystals. What should I do?

• Probable Cause & Solution: This phenomenon, known as "oiling out," occurs when the solid melts before it dissolves or when the solution becomes supersaturated at a temperature above the compound's melting point.

  • Reheat the Solution: Place the flask back on the heat source until the oil fully redissolves.

  • Add More Solvent: Add a small amount of additional hot solvent to decrease the saturation point.

  • Ensure Slow Cooling: Allow the solution to cool much more slowly. You can insulate the flask to slow heat loss. A slower cooling rate gives molecules the time to orient themselves into a crystal lattice.[8]

Q: The solution has cooled completely, but no crystals have formed. What is wrong?

• Probable Cause & Solution: This is typically due to one of two issues: the solution is not saturated (too much solvent was added), or the solution is supersaturated and requires nucleation to begin crystallization.

  • Too Much Solvent: If you suspect too much solvent was used, gently heat the solution to boil off a portion of the solvent (e.g., 10-20% of the volume) and then allow it to cool again.[7]

  • Induce Crystallization: If the solution is supersaturated, you can induce crystal formation by:

    • Scratching: Gently scratch the inside of the flask just below the solvent surface with a glass rod. The microscopic scratches provide nucleation sites for crystal growth.

    • Seeding: Add a single, tiny crystal of the pure compound (a "seed crystal") to the solution. This provides a template for further crystallization.

Q: My final yield is very low. How can I improve it?

• Probable Cause & Solution: A low yield can result from several factors:

  • Excess Solvent: Using too much solvent will keep a significant portion of your product dissolved in the mother liquor even after cooling. Use the absolute minimum amount of boiling solvent required for dissolution.

  • Premature Filtration: Filtering the crystals before crystallization is complete. Ensure the flask has spent adequate time in the ice bath.

  • Excessive Washing: Washing the collected crystals with too much cold solvent, or with solvent that was not sufficiently chilled, can redissolve some of the product. Use only a minimal amount of ice-cold solvent for the wash.

Q: My product is still colored, even after recrystallization. How do I remove colored impurities?

• Probable Cause & Solution: Highly colored impurities can sometimes co-crystallize with the product.

  • Use Activated Charcoal: Redissolve the impure crystals in the minimum amount of hot solvent. Add a very small amount (e.g., the tip of a spatula) of activated charcoal to the hot solution. The charcoal adsorbs the colored impurities.

  • Perform Hot Filtration: Perform a hot gravity filtration to remove the charcoal and the adsorbed impurities.

  • Recrystallize: Allow the decolorized filtrate to cool and crystallize as described in the standard protocol.

Section 4: Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in my crude Ethyl 2-bromo-4-nitrobenzoate?

• The primary impurities often stem from the synthesis reaction. If prepared via Fischer esterification of 2-bromo-4-nitrobenzoic acid, unreacted starting material (the carboxylic acid) is a common impurity.[9][10][11] Side products from the preceding bromination step could also be present.

Q2: Can I use a mixed-solvent system?

• Yes. If a single solvent is not ideal, a mixed-solvent pair can be very effective. For this compound, an ethanol/water system would be a logical choice. You would dissolve the compound in the minimum amount of boiling ethanol (the "good" solvent) and then add hot water (the "bad" or "anti-solvent") dropwise until the solution becomes faintly cloudy (the saturation point). Then, allow it to cool slowly.[3]

Q3: Why is it important to use a stemless or short-stemmed funnel for hot filtration?

• A long funnel stem provides a cooler surface area where the hot, saturated solution can cool rapidly, causing premature crystallization. This can clog the funnel and significantly reduce the yield of the recovered filtrate.

Q4: How do I know if my final product is pure?

• The primary indicator of purity is the melting point. A pure compound will have a sharp melting range (typically 1-2 °C) that matches the literature value. Purity can also be confirmed using analytical techniques such as Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), or Nuclear Magnetic Resonance (NMR) spectroscopy.

References

• Solubility of Things. Ethyl 4-nitrobenzoate. Available at: [Link]

• Master Organic Chemistry. Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Available at: [Link]

• Google Patents. US5087725A - Process for the preparation of alkyl nitrobenzoates.

• Journal of Chemical Education. Solvent selection for recrystallization: An undergraduate organic experiment. Available at: [Link]

• EPFL. Guide for crystallization. Available at: [Link]

• Google Patents. US3948972A - Esterification of nitrobenzoic acids.

• University of Colorado Boulder. Crystallization. Available at: [Link]

• Wellesley College. Recrystallization II. Available at: [Link]

• Organic Chemistry Portal. Fischer Esterification. Available at: [Link]

• Chemistry Stack Exchange. Questions regarding the preparation and recrystallisation of methyl 3-nitrobenzoate. Available at: [Link]

• Chemistry LibreTexts. 3.6F: Troubleshooting. Available at: [Link]

• OperaChem. Fischer Esterification-Typical Procedures. Available at: [Link]

• National Center for Biotechnology Information. Getting crystals your crystallographer will treasure: a beginner's guide. Available at: [Link]

• Truman State University. Fischer Esterification of 3-nitrobenzoic acid to Produce Methyl 3-Nitrobenzoate. Available at: [Link]

• ResearchGate. How do I make a crystal of highly polar compounds? Available at: [Link]

• ChemBK. Ethyl 4-nitrobenzoate. Available at: [Link]

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• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Fischer Esterification [organic-chemistry.org]
• 11. chemlab.truman.edu [chemlab.truman.edu]

Selecting the best solvent system for Ethyl 2-bromo-4-nitrobenzoate reactions

Current Status: Operational Ticket ID: CHEM-SUP-2024-EBvn Subject: Solvent Selection & Optimization Guide Assigned Specialist: Senior Application Scientist

Executive Summary

Ethyl 2-bromo-4-nitrobenzoate (CAS: 128566-93-8) is a highly functionalized scaffold featuring three distinct reactive sites: an electrophilic ester, a nucleophilic-labile aryl bromide, and a reducible nitro group. Selecting the correct solvent is not merely about solubility; it is about chemoselectivity .

The bromine at the C2 position is activated for Nucleophilic Aromatic Substitution (

) primarily by the ortho-ester group, while the meta-nitro group further decreases electron density of the ring. However, the ester moiety introduces a critical vulnerability: transesterification in alcoholic solvents.

This guide provides validated solvent systems for the three most common workflows:

displacement, Palladium-catalyzed cross-coupling, and general handling.

Module 1: Solvent Compatibility Matrix

Before initiating any reaction, consult this matrix to ensure substrate stability and solubility.

Solvent Class	Representative Solvents	Solubility	Risk Profile	Recommended Application
Dipolar Aprotic	DMF, DMSO, NMP	High	Low reactivity risk; High boiling point makes removal difficult.	(Displacement of Br)
Ethereal	THF, 1,4-Dioxane, 2-MeTHF	High	Peroxide formation (check stabilizers); Generally inert.	Pd-Catalyzed Coupling (Suzuki/Buchwald)
Alcohols	Methanol, Ethanol, IPA	Moderate	CRITICAL RISK: Transesterification under basic conditions.	Avoid in basic conditions; OK for acidic reduction.
Non-Polar	Toluene, Hexanes	Low-Mod	Poor solubility at RT; requires heating.	Biphasic systems (with water) or recrystallization.
Chlorinated	DCM, Chloroform	High	Good solubility; environmental concerns.	Workup/Extraction only (Avoid for high-temp reactions).

Module 2: Nucleophilic Aromatic Substitution ( )

The Challenge: Displacing the bromine atom requires a solvent that stabilizes the intermediate Meisenheimer complex or enhances the nucleophilicity of the attacking species.

Standard Protocol: The Dipolar Approach

• Primary Solvent: DMF (N,N-Dimethylformamide) or DMSO .

• Why: These solvents effectively solvate cations (like

  from ), leaving the anionic nucleophile "naked" and highly reactive.

• Reaction Temperature: 60°C – 100°C.

• Troubleshooting Low Yields:

  • Issue: Incomplete conversion.

  • Fix: The ortho-ester activates the bromine, but steric hindrance can be an issue. Switch to NMP (N-Methyl-2-pyrrolidone) which allows for higher operating temperatures (up to 130°C) without decomposition.

Green Alternative: The 2-MeTHF System

For process chemistry where DMF removal is problematic:

• Solvent: 2-Methyltetrahydrofuran (2-MeTHF) .

• Benefit: Derived from renewable sources, higher boiling point than THF (80°C), and immiscible with water (simplifies workup).

• Protocol Adjustment: You may need a phase transfer catalyst (e.g., TBAB or 18-Crown-6 ) since 2-MeTHF is less polar than DMF.

Workflow Visualization: Solvent Decision Logic

Caption: Decision tree for selecting the optimal solvent based on reaction type and process constraints.

Module 3: Palladium-Catalyzed Coupling (Suzuki-Miyaura)

The Challenge: The ethyl ester is susceptible to hydrolysis by the aqueous bases (NaOH,

) typically used in Suzuki couplings.

Recommended System: Toluene/Water (Biphasic)

• Ratio: 4:1 Toluene:Water.

• Why: The hydrophobic Ethyl 2-bromo-4-nitrobenzoate remains in the Toluene phase, protecting the ester from the harsh aqueous base. The reaction occurs at the interface or via phase transfer.

• Base Selection: Use mild bases like

  or . Avoid strong hydroxides (NaOH/KOH) to prevent saponification (hydrolysis of the ester to the acid).

Alternative: 1,4-Dioxane[2]

• Why: Good solubility for both the catalyst and the substrate.

• Warning: Dioxane is miscible with water. If you use aqueous base, the ester is fully exposed to the base in a homogeneous phase, increasing hydrolysis risk. Use anhydrous conditions with solid bases (e.g.,

  ) if hydrolysis is observed.

Module 4: The "Silent Killer" – Transesterification

Scenario: You attempt a reaction in Methanol using Potassium Carbonate (

) as a base. Result: You isolate Methyl 2-bromo-4-nitrobenzoate instead of your starting Ethyl ester.

Mechanism of Failure

Under basic conditions, methanol forms methoxide (

). This is a strong nucleophile that attacks the carbonyl of the ethyl ester, displacing the ethoxy group.

Prevention Protocol

• Never use methanol or isopropanol as a solvent for this specific substrate if a base is present.

• Matching Rule: If you must use an alcohol solvent, it must match the ester.

  • Substrate: Ethyl 2-bromo-4-nitrobenzoate

    Solvent: Ethanol .

  • Note: Even in Ethanol, you may see equilibrium exchange, but since the group is the same, the product is unchanged.

FAQ: Troubleshooting & Workup

Q1: How do I remove DMF or DMSO after the reaction?

A: Direct evaporation requires high heat, which degrades the nitro-compound. Protocol:

• Dilute the reaction mixture with Ethyl Acetate (5x volume).

• Wash with 5% Lithium Chloride (LiCl) aqueous solution (3 times).

  • Mechanism:[1][2][3][4][5] LiCl dramatically increases the partitioning of DMF/DMSO into the aqueous phase.

• Wash with brine, dry over

  , and concentrate.

Q2: My Suzuki coupling stalled at 50% conversion.

A: The nitro group can poison Palladium catalysts by coordinating to the metal center. Fix:

• Increase catalyst loading to 5 mol%.

• Switch to a more robust ligand like SPhos or XPhos , which are bulky and prevent nitro-coordination.

• Ensure thorough degassing (sparging with Argon for 15 mins) to remove Oxygen, which is detrimental to the active Pd(0) species.

Q3: Can I use Acetone?

A: Generally No for basic reactions. Acetone can undergo aldol condensation with itself under basic conditions, creating messy byproducts (polymerization) that are hard to separate from your product.

References

• Solubility & Properties: National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 21190843, Ethyl 2-bromo-5-nitrobenzoate (Isomer analog used for solubility baseline). Retrieved from [Link]

• Green Solvent Guides: ACS Green Chemistry Institute (2022). Replacement of Less-Preferred Dipolar Aprotic Solvents. Chemical Reviews. Retrieved from [Link]

• Suzuki Coupling Protocols: Organic Chemistry Portal (2024). Suzuki Coupling Mechanism and Conditions. Retrieved from [Link]

Sources

• 1. Suzuki Coupling [organic-chemistry.org]
• 2. Advanced Organic Module | English | Green Chemistry [scranton.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Ethyl 2-bromo-4-nitrobenzoate|CAS 128566-93-8 [benchchem.com]
• 5. US5087725A - Process for the preparation of alkyl nitrobenzoates - Google Patents [patents.google.com]

Minimizing side reactions during the reduction of Ethyl 2-bromo-4-nitrobenzoate

This guide is designed for researchers, scientists, and professionals in drug development who are working with the reduction of Ethyl 2-bromo-4-nitrobenzoate to its corresponding aniline, Ethyl 2-bromo-4-aminobenzoate. This transformation, while conceptually straightforward, is often accompanied by side reactions that can significantly impact yield and purity. This document provides in-depth troubleshooting advice and frequently asked questions to help you navigate these challenges, ensuring a successful and reproducible synthesis.

Troubleshooting Guide: Minimizing Side Reactions

This section addresses common issues encountered during the reduction of Ethyl 2-bromo-4-nitrobenzoate, offering explanations for the underlying chemistry and providing actionable solutions.

Problem 1: Significant Debromination of the Final Product

Symptom: You observe the formation of Ethyl 4-aminobenzoate as a major byproduct, confirmed by analytical techniques such as NMR or LC-MS.

Cause: Debromination, or hydrodehalogenation, is a common side reaction during the reduction of halogenated nitroarenes. This is particularly prevalent when using catalytic hydrogenation with catalysts like Palladium on carbon (Pd/C), which is highly active for the cleavage of carbon-halogen bonds.[1][2][3] The presence of the newly formed electron-donating amino group can further activate the aromatic ring, making the bromo substituent more susceptible to reduction.[3]

Solutions:

• Change of Catalyst for Catalytic Hydrogenation: If you are using catalytic hydrogenation, switching from Pd/C to a less aggressive catalyst is recommended. Raney Nickel is often a suitable alternative for substrates where dehalogenation is a concern.[2]

• Transition to Metal/Acid Reduction: Metal-acid systems are generally more chemoselective for the nitro group reduction over dehalogenation.

  • Tin(II) Chloride (SnCl₂): This is a mild and effective reagent for reducing nitro groups in the presence of other reducible functionalities.[2] It can be used in non-acidic and non-aqueous media, which helps to preserve acid-sensitive groups like esters.[4]

  • Iron (Fe) Powder: The Bechamp reduction using iron powder in an acidic medium (like acetic acid or ammonium chloride) is a classic and cost-effective method that is less likely to cause dehalogenation compared to catalytic hydrogenation.[5]

• Transfer Hydrogenation: Using a hydrogen donor like hydrazine hydrate with a catalyst can offer a practical alternative to using hydrogen gas.[1][6] Careful selection of the catalyst and reaction conditions is crucial to maintain selectivity.[3][6]

Problem 2: Hydrolysis of the Ethyl Ester Group

Symptom: You detect the presence of 2-bromo-4-aminobenzoic acid in your product mixture.

Cause: The ethyl ester group is susceptible to hydrolysis under either strongly acidic or basic conditions, especially at elevated temperatures.[7][8][9][10] During the reduction and subsequent work-up, exposure to these conditions can lead to the cleavage of the ester bond.

Solutions:

• Control of pH:

  • If using a metal/acid reduction like Sn/HCl or Fe/HCl, it is crucial to neutralize the reaction mixture carefully during work-up, avoiding prolonged exposure to highly basic conditions.[5]

  • Consider using a buffered system or a milder acid, such as acetic acid with iron powder.[5]

• Non-Acidic Reduction Conditions:

  • The use of Tin(II) chloride (SnCl₂) in a non-acidic and non-aqueous medium, such as ethanol or ethyl acetate, can effectively reduce the nitro group while minimizing the risk of ester hydrolysis.[4][11]

• Temperature Management: Avoid excessive heating during the reaction and work-up to minimize the rate of hydrolysis.[12]

Problem 3: Incomplete Reaction or Formation of Intermediates

Symptom: Your reaction mixture contains unreacted starting material or partially reduced intermediates, such as nitroso or hydroxylamine species, which can sometimes lead to the formation of azo compounds.[2]

Cause: This issue can arise from insufficient reducing agent, poor reagent quality, or suboptimal reaction conditions (temperature, reaction time, or solvent).

Solutions:

• Reagent Stoichiometry and Quality:

  • Ensure you are using a sufficient excess of the reducing agent. For example, with SnCl₂, at least 3 equivalents are typically required for the reduction of a nitro group.[13]

  • Use fresh, high-quality reagents. Some reducing agents can degrade upon storage.

• Optimization of Reaction Conditions:

  • Temperature: Some reductions may require heating to proceed to completion. Monitor the reaction progress by TLC or LC-MS and adjust the temperature as needed.

  • Reaction Time: Ensure the reaction is allowed to run for a sufficient duration.

  • Solvent: The choice of solvent can significantly impact the reaction rate and solubility of reagents. For instance, SnCl₂ reductions are often performed in ethanol.[12]

• Enhanced Reaction Techniques: For heterogeneous reactions, such as those using iron powder, efficient stirring is crucial. The use of techniques like ultrasonic irradiation has been shown to accelerate reaction times in some cases.[12]

Frequently Asked Questions (FAQs)

Q1: Which is the best all-around method for the reduction of Ethyl 2-bromo-4-nitrobenzoate?

There is no single "best" method, as the optimal choice depends on available equipment, scale, and desired purity. However, for this specific substrate, reduction with Tin(II) chloride dihydrate (SnCl₂·2H₂O) in ethanol is a highly recommended starting point. This method is known for its high chemoselectivity, effectively reducing the nitro group while preserving both the bromo and ethyl ester functionalities.[2][4]

Q2: I used SnCl₂ for the reduction, but I'm having trouble with the work-up due to the precipitation of tin salts. What can I do?

This is a common issue with tin-based reductions.[14] Here are a few strategies to manage the tin salt precipitation:

• pH Adjustment: Tin hydroxides are amphoteric and can be solubilized at very high pH (typically >12).[14] However, this approach risks hydrolysis of your ethyl ester. A more common approach is to perform the work-up under mildly basic conditions (e.g., with sodium bicarbonate) and then filter the mixture.

• Filtration Aid: Adding a filtration aid like Celite to the reaction mixture before neutralization can help in filtering the precipitated tin salts, preventing the formation of intractable emulsions.[14]

• Alternative Work-up: Some protocols suggest pouring the reaction mixture into a large volume of ice water and then carefully neutralizing it.[14]

Q3: Can I use sodium borohydride (NaBH₄) for this reduction?

Standard NaBH₄ is generally not effective for the reduction of aromatic nitro groups on its own. However, systems like NaBH₄-FeCl₂ have been developed for the selective reduction of nitro groups in the presence of esters, showing high chemoselectivity and giving the desired products in excellent yields.[15][16] This could be a viable alternative to consider.

Q4: My product, Ethyl 2-bromo-4-aminobenzoate, seems to be unstable and is coloring over time. How can I prevent this?

Aromatic amines, especially anilines, are susceptible to air oxidation, which can lead to the formation of colored impurities. To minimize degradation:

• Inert Atmosphere: Handle the purified product under an inert atmosphere (e.g., nitrogen or argon) as much as possible.

• Storage: Store the product in a cool, dark place, preferably under an inert atmosphere.

• Prompt Use: Use the freshly prepared and purified amine in the subsequent reaction step as soon as possible.

Experimental Protocols

Protocol 1: Reduction using Tin(II) Chloride Dihydrate

This protocol is a reliable method for the selective reduction of Ethyl 2-bromo-4-nitrobenzoate.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve Ethyl 2-bromo-4-nitrobenzoate (1.0 eq) in ethanol (10-15 mL per gram of starting material).

• Addition of Reducing Agent: To this solution, add Tin(II) chloride dihydrate (SnCl₂·2H₂O) (3.0 - 4.0 eq).

• Reaction: Heat the mixture to reflux (approximately 78 °C for ethanol) and monitor the reaction progress using TLC or LC-MS. The reaction is typically complete within 2-4 hours.

• Work-up:

  • Cool the reaction mixture to room temperature and concentrate it under reduced pressure to remove the ethanol.

  • Redissolve the residue in ethyl acetate.

  • Slowly add a saturated solution of sodium bicarbonate (NaHCO₃) with vigorous stirring until the aqueous layer is neutral to slightly basic (pH 7-8).

  • Filter the mixture through a pad of Celite to remove the precipitated tin salts, washing the filter cake with ethyl acetate.

  • Separate the organic layer from the filtrate, and extract the aqueous layer with additional ethyl acetate (2-3 times).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude Ethyl 2-bromo-4-aminobenzoate can be purified by column chromatography on silica gel or by recrystallization.

Data Presentation

Method	Reducing Agent	Typical Side Reactions	Key Advantages
Catalytic Hydrogenation	H₂/Pd/C	Debromination	High efficiency, clean byproducts
H₂/Raney Ni	Lower risk of debromination	Good for halogenated substrates[2]
Metal/Acid Reduction	SnCl₂·2H₂O	Tin salt precipitation in work-up	High chemoselectivity, mild conditions[2][4]
Fe/Acid (e.g., AcOH)	Large amount of metal waste	Cost-effective, low debromination[1]
Transfer Hydrogenation	Hydrazine Hydrate/Catalyst	Catalyst-dependent side reactions	Avoids use of H₂ gas[3][6]
Borohydride System	NaBH₄-FeCl₂	Requires careful control	High chemoselectivity for nitro over ester[15][16]

Visualizations

Logical Workflow for Troubleshooting Side Reactions

Caption: Troubleshooting workflow for side reactions.

Reaction Pathway and Potential Side Reactions

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 3. Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sciencedatabase.strategian.com [sciencedatabase.strategian.com]
• 5. researchgate.net [researchgate.net]
• 6. Amine synthesis by nitro compound reduction [organic-chemistry.org]
• 7. SSERC | Hydrolysis of ethyl benzoate [sserc.org.uk]
• 8. iosrjournals.org [iosrjournals.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. quora.com [quora.com]
• 11. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 12. scispace.com [scispace.com]
• 13. Sn2+ reduction - Wordpress [reagents.acsgcipr.org]
• 14. reddit.com [reddit.com]
• 15. researchgate.net [researchgate.net]
• 16. d-nb.info [d-nb.info]

Technical Support Center: Strategies for 2-Position Substitution of Ethyl 2-bromo-4-nitrobenzoate

Welcome to the technical support center for overcoming the challenges associated with the 2-position substitution of Ethyl 2-bromo-4-nitrobenzoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions (FAQs), and detailed protocols to navigate the steric hindrance inherent in this substrate.

The substitution at the C-2 position of Ethyl 2-bromo-4-nitrobenzoate is notoriously difficult due to the steric bulk of the adjacent ethoxycarbonyl group, which hinders the approach of nucleophiles and the oxidative addition of metal catalysts. This guide will explore various strategies, including Nucleophilic Aromatic Substitution (SNAr) and several metal-catalyzed cross-coupling reactions, to address this synthetic challenge.

Frequently Asked Questions (FAQs)

Q1: Why is the 2-position of Ethyl 2-bromo-4-nitrobenzoate so difficult to substitute?

The primary challenge is steric hindrance. The bulky ethoxycarbonyl group at the 1-position physically blocks the approach of reagents to the 2-position, significantly increasing the activation energy for both SNAr and cross-coupling reactions.

Q2: Which is a better approach for this substrate: SNAr or a cross-coupling reaction?

The choice of reaction depends on the desired substituent and the available reagents.

• SNAr is a viable option for strong nucleophiles, as the nitro group at the 4-position activates the ring towards nucleophilic attack. However, the steric hindrance at the 2-position can still lead to sluggish reactions requiring high temperatures.

• Cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, Ullmann) offer a broader scope of substituents that can be introduced. However, the oxidative addition step in these reactions is often impeded by the steric hindrance, necessitating specialized catalysts and ligands.

Q3: What are the most common side reactions to look out for?

Common side reactions include:

• Hydrolysis of the ester: Under basic conditions, especially at elevated temperatures, the ethyl ester can be hydrolyzed to the corresponding carboxylic acid.

• Reduction of the nitro group: Certain catalysts and reaction conditions, particularly with palladium, can lead to the reduction of the nitro group.

• Protodebromination: The bromine atom can be replaced by a hydrogen atom, especially in the presence of a strong base and a proton source.

• Homocoupling: In cross-coupling reactions, the organometallic reagent can couple with itself.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Problem	Potential Cause	Suggested Solution
Low or no conversion	Insufficient activation: The reaction temperature may be too low to overcome the steric hindrance. Catalyst deactivation: The palladium catalyst may have been poisoned or deactivated. Weak nucleophile/base: The nucleophile or base may not be strong enough to drive the reaction.	Increase temperature: Gradually increase the reaction temperature in increments of 10-20 °C. Use a more active catalyst/ligand: For cross-coupling, switch to a more electron-rich and bulky ligand (e.g., a biarylphosphine ligand for Suzuki or Buchwald-Hartwig). Use a stronger base: For SNAr, consider a stronger, non-nucleophilic base. For Suzuki, consider bases like Cs₂CO₃ or K₃PO₄.
Formation of ester hydrolysis byproduct	Harsh basic conditions: Strong bases like NaOH or KOH at high temperatures can readily hydrolyze the ester.	Use a weaker base: Consider using bases like K₂CO₃, Cs₂CO₃, or an organic base like DBU. Protect the ester: If hydrolysis is unavoidable, consider performing the reaction on the corresponding carboxylic acid and re-esterifying after the substitution.
Reduction of the nitro group	Reductive catalyst system: Some palladium catalysts, especially in the presence of phosphine ligands and a hydrogen source, can reduce nitro groups.	Choose a different catalyst: Consider copper-catalyzed reactions (Ullmann) which are less likely to reduce the nitro group. Use a milder reducing agent for catalyst activation if applicable.
Protodebromination observed	Presence of a proton source: Water or alcohol in the reaction mixture can act as a proton source. Strongly basic conditions.	Use anhydrous solvents and reagents. Use a less aggressive base.

Experimental Strategies and Protocols

The following section details several approaches to achieve 2-position substitution on Ethyl 2-bromo-4-nitrobenzoate.

Strategy 1: Nucleophilic Aromatic Substitution (SNAr)

The SNAr reaction is a plausible route for introducing strong nucleophiles. The electron-withdrawing nitro group at the para position helps to stabilize the negatively charged Meisenheimer intermediate formed during the reaction.[1]

S_NAr Reaction Pathway

This protocol is adapted from procedures for similar sterically hindered nitroaromatics.[2]

Materials:

• Ethyl 2-bromo-4-nitrobenzoate (1.0 eq)

• Amine (e.g., morpholine, piperidine) (1.5 - 2.0 eq)

• Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃) (2.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Round-bottom flask, condenser, magnetic stirrer, and inert atmosphere setup (Nitrogen or Argon)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add Ethyl 2-bromo-4-nitrobenzoate and the base.

• Add the anhydrous solvent to dissolve the reactants.

• Add the amine to the reaction mixture.

• Heat the reaction to 100-140 °C and stir vigorously.

• Monitor the reaction progress by TLC or LC-MS. The reaction may require 12-48 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Strategy 2: Palladium-Catalyzed Cross-Coupling Reactions

For a wider range of C-C and C-N bond formations, palladium-catalyzed cross-coupling reactions are powerful tools. The key to success with the sterically hindered Ethyl 2-bromo-4-nitrobenzoate is the choice of an appropriate ligand that can facilitate the challenging oxidative addition step. Bulky, electron-rich biarylphosphine ligands are often effective in these cases.[3]

Generalized Catalytic Cycle for Cross-Coupling

This protocol is based on successful couplings of other sterically hindered aryl bromides.[4]

Materials:

• Ethyl 2-bromo-4-nitrobenzoate (1.0 eq)

• Arylboronic acid (1.2 - 1.5 eq)

• Pd(OAc)₂ (2-5 mol%)

• A bulky phosphine ligand (e.g., SPhos, XPhos) (4-10 mol%)

• Potassium phosphate (K₃PO₄) or Cesium carbonate (Cs₂CO₃) (2.0 - 3.0 eq)

• Anhydrous toluene or 1,4-dioxane

• Round-bottom flask, condenser, magnetic stirrer, and inert atmosphere setup

Procedure:

• In a dry flask under an inert atmosphere, combine Ethyl 2-bromo-4-nitrobenzoate, the arylboronic acid, and the base.

• In a separate vial, pre-mix the Pd(OAc)₂ and the phosphine ligand in a small amount of the reaction solvent.

• Add the catalyst solution to the reaction flask.

• Add the remaining solvent.

• Heat the reaction mixture to 80-110 °C.

• Monitor the reaction by TLC or GC-MS.

• After completion, cool the reaction, dilute with an organic solvent, and filter through a pad of celite.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify by column chromatography.

For the introduction of a wider variety of amines, including less nucleophilic ones, the Buchwald-Hartwig amination is a powerful alternative to SNAr.[5][6]

Materials:

• Ethyl 2-bromo-4-nitrobenzoate (1.0 eq)

• Amine (1.2 eq)

• Pd₂(dba)₃ (1-2 mol%)

• A suitable biarylphosphine ligand (e.g., BrettPhos, RuPhos) (2-4 mol%)

• Sodium tert-butoxide (NaOtBu) or Lithium bis(trimethylsilyl)amide (LiHMDS) (1.4 eq)

• Anhydrous toluene or THF

• Schlenk tube or glovebox, magnetic stirrer, and inert atmosphere setup

Procedure:

• In a glovebox or under a robust inert atmosphere, combine Ethyl 2-bromo-4-nitrobenzoate, the amine, and the base in a Schlenk tube.

• Add the Pd₂(dba)₃ and the ligand.

• Add the anhydrous solvent.

• Seal the tube and heat the reaction mixture to 80-110 °C.

• Monitor the reaction progress.

• Upon completion, cool to room temperature, dilute with an organic solvent, and quench with saturated aqueous ammonium chloride.

• Extract with an organic solvent, wash the combined organic layers, dry, and concentrate.

• Purify the product by column chromatography.

Strategy 3: Copper-Catalyzed Ullmann Condensation

The Ullmann condensation is a classical method for forming C-O, C-N, and C-S bonds. Modern protocols often use soluble copper catalysts and ligands, which can be effective for sterically hindered substrates and may be advantageous in avoiding nitro group reduction.[7]

This protocol is a general starting point for the coupling of phenols with sterically hindered aryl halides.

Materials:

• Ethyl 2-bromo-4-nitrobenzoate (1.0 eq)

• Phenol (1.5 eq)

• Copper(I) iodide (CuI) (5-10 mol%)

• A suitable ligand (e.g., L-proline, 1,10-phenanthroline) (10-20 mol%)

• Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃) (2.0 eq)

• Anhydrous DMF or DMSO

• Reaction vessel, condenser, magnetic stirrer, and inert atmosphere setup

Procedure:

• To a reaction vessel, add Ethyl 2-bromo-4-nitrobenzoate, the phenol, CuI, the ligand, and the base.

• Add the anhydrous solvent.

• Heat the reaction mixture to 120-160 °C.

• Monitor the reaction's progress.

• Once complete, cool the mixture, dilute with water, and extract with an organic solvent.

• Wash the organic layer to remove the solvent and any remaining base.

• Dry the organic phase, concentrate, and purify the product.

Data Summary

The following table summarizes general expectations for the different methods. Please note that these are estimations based on analogous systems and actual results may vary. Optimization will be necessary for each specific substrate combination.

Reaction	Typical Nucleophile/Reagent	Common Catalyst/Ligand	Typical Temperature (°C)	Expected Yield Range	Key Considerations
SNAr	Aliphatic amines, alkoxides	None	100 - 150	Moderate to Good	Limited to strong nucleophiles; high temperatures may be required.
Suzuki-Miyaura	Aryl/vinyl boronic acids	Pd(OAc)₂ / SPhos, XPhos	80 - 110	Good to Excellent	Requires careful selection of bulky, electron-rich ligands.
Buchwald-Hartwig	Primary/secondary amines	Pd₂(dba)₃ / BrettPhos, RuPhos	80 - 110	Good to Excellent	Sensitive to air and moisture; requires inert atmosphere.
Sonogashira	Terminal alkynes	PdCl₂(PPh₃)₂ / CuI	60 - 100	Moderate to Good	Risk of alkyne homocoupling.
Ullmann	Phenols, amines, thiols	CuI / L-proline	120 - 160	Moderate to Good	High reaction temperatures; may avoid nitro group reduction.

References

• Ismael, A., Skrydstrup, T., & Bayer, A. (2020). Carbonylative Suzuki–Miyaura couplings of sterically hindered aryl halides: synthesis of 2-aroylbenzoate derivatives. Organic & Biomolecular Chemistry, 18(9), 1754-1759. [Link]

• Wikipedia. (n.d.). Nucleophilic aromatic substitution. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. [Link]

• Wikipedia. (n.d.). Ullmann condensation. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ullmann Reaction. [Link]

• Wikipedia. (n.d.). Dialkylbiaryl phosphine ligands. Retrieved from [Link]

• Request PDF. (2025). SNAr versus Buchwald–Hartwig Amination/Amidation in the Imidazo[2,1-b][8][9][10]thiadiazole Series. [Link]

• Chegg. (2024). The SNAr reaction requires 1 mmol methyl 4-fluoro-3-nitrobenzoate and 2 mmol of 4- chlorobenzyl amine. Calculate the mass (mg) of both reagents. [Link]

• Frontiers. (2022). How the Nature of an Alpha-Nucleophile Determines a Brønsted Type-Plot and Its Reaction Pathways. An Experimental Study. [Link]

• Frontiers. (2020). Experimental Analyses Emphasize the Stability of the Meisenheimer Complex in a SNAr Reaction Toward Trends in Reaction Pathways. [Link]

• LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

• The University of Groningen research portal. (n.d.). The Buchwald–Hartwig Amination After 25 Years. [Link]

• YouTube. (2025). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. [Link]

• LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• YouTube. (2020). Suzuki cross-coupling reaction. [Link]

• LibreTexts. (2024). Sonogashira Coupling. [Link]

• PMC. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. [Link]

• ChemRxiv. (n.d.). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. [Link]

• PMC. (n.d.). Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition: one reaction with two mechanistic pathways. [Link]

Sources

• 1. rose-hulman.edu [rose-hulman.edu]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. chem.libretexts.org [chem.libretexts.org]

Improving selectivity in multi-step synthesis involving Ethyl 2-bromo-4-nitrobenzoate

Welcome to the Advanced Synthesis Support Portal. Ticket Subject: Improving Chemoselectivity & Regioselectivity in Multi-step Synthesis Reference Molecule: Ethyl 2-bromo-4-nitrobenzoate (CAS: 52121-34-3) Support Level: Tier 3 (Senior Application Scientist)

Molecule Analysis & Reactivity Dashboard

Before troubleshooting specific failures, we must map the "electronic tug-of-war" occurring within this scaffold. The molecule contains three distinct reactive centers, each with conflicting sensitivities.[1]

Functional Group	Position	Electronic State	Primary Risk
Ethyl Ester	C1	Electrophilic (Carbonyl)	Hydrolysis: Susceptible to base attack (saponification) during cross-coupling.[2]
Bromide	C2 (Ortho)	Deactivated for	Inertness: The Nitro group is meta to the Bromine (C4 vs C2), meaning it does not activate the Br for nucleophilic aromatic substitution ( ).
Nitro	C4 (Para)	Electron Withdrawing	Over-Reduction: High risk of reducing the C-Br bond (hydrodehalogenation) when using standard hydrogenation ( ).

Selectivity Pathway Map

The following diagram illustrates the critical decision points where selectivity is often lost.

Figure 1: Chemoselectivity decision tree showing successful pathways (Green) vs. common side-reactions (Red).

Troubleshooting Guides (By User Issue)

Ticket #01: "I lost my Bromine atom during Nitro reduction."

User Report: "I attempted to reduce the nitro group to an aniline using

balloon and 10% Pd/C. NMR shows the ethyl ester and amine are present, but the bromine peak is gone."

Root Cause: Standard catalytic hydrogenation (

) is non-selective for nitro groups in the presence of aryl halides. Palladium readily catalyzes oxidative addition into the C-Br bond, leading to hydrodehalogenation (replacement of Br with H).

Resolution Protocol: The Bechamp Reduction Variant To reduce the nitro group while preserving the halogen, you must switch from a catalytic hydrogenation to a dissolving metal reduction. Iron (Fe) is superior to Tin (Sn) here as it simplifies workup.

Optimized Protocol:

• Solvent: Ethanol/Water (3:1).

• Reagents: Add Iron powder (5 equiv) and Ammonium Chloride (

  , 5 equiv) .

  • Note:

    buffers the pH, preventing ester hydrolysis that might occur under strongly acidic (HCl) or basic conditions.

• Conditions: Reflux at 70-80°C for 2-4 hours.

• Workup: Filter hot through Celite (to remove iron oxides). Concentrate filtrate.[3] Partition between EtOAc and water.

Why this works: The mechanism involves electron transfer from the metal surface directly to the nitro group. The potential required to reduce the C-Br bond is not reached under these mild conditions [1].

Ticket #02: "Suzuki Coupling resulted in the Carboxylic Acid, not the Ester."

User Report: "I ran a standard Suzuki coupling with phenylboronic acid using

in DME/Water. The mass spec shows M-28 (loss of ethyl) and formation of the acid."

Root Cause: The ester at C1 is ortho to the bromine. While steric hindrance usually protects ortho-esters, the nitro group at C4 makes the ring electron-deficient, increasing the electrophilicity of the ester carbonyl. Aqueous carbonate bases (pH ~11) at reflux are sufficient to saponify this activated ester.

Resolution Protocol: Anhydrous Base System Eliminate water and strong hydroxide equivalents from the reaction.

Optimized Protocol:

• Base: Switch to Potassium Phosphate Tribasic (

  ) or Cesium Fluoride (CsF) .

  • Mechanism:[4][5][6][7][8][9] These bases activate the boronic acid via the "Boronate Pathway" without generating high concentrations of free hydroxide [2].

• Solvent: Anhydrous Toluene or 1,4-Dioxane.

• Catalyst:

  or .

• Additive: If reaction is sluggish, add 4Å Molecular Sieves to ensure anhydrous conditions.

Parameter	Standard (Risky)	Optimized (Selective)
Base	/	/
Solvent		Anhydrous Toluene
Temp	100°C	80°C

Ticket #03: "Nucleophilic Substitution ( ) at the Bromine is failing."

User Report: "I tried to displace the bromine with morpholine using

in DMF at 100°C. No reaction occurred. Isn't the nitro group supposed to activate the ring?"

Root Cause: This is a classic regiochemistry error. For a nitro group to activate a halogen for

, it must be located ortho or para to the halogen to stabilize the Meisenheimer complex intermediate.

• Your Molecule: The nitro (C4) is meta to the bromine (C2).

• Result: There is no resonance stabilization of the negative charge at the carbon bearing the nitro group. The reaction will not proceed under standard

  conditions.

Resolution Protocol: Buchwald-Hartwig Amination Since the ring is not electronically activated for direct displacement, you must use Palladium catalysis to facilitate the C-N bond formation.

Optimized Protocol:

• Catalyst:

  (2 mol%) with Xantphos (3 mol%).

  • Why Xantphos? It is a wide-bite-angle ligand that promotes reductive elimination, crucial for electron-deficient esters [3].

• Base: Cesium Carbonate (

  ) .[10]

  • Avoid: Sodium tert-butoxide (

    ), as it will instantly transesterify or hydrolyze your ethyl ester.

• Solvent: Anhydrous Dioxane, 100°C.

FAQ: Advanced Selectivity

Q: Can I hydrolyze the ester selectively to the acid without touching the Br or Nitro? A: Yes. While the Br is sensitive to Pd, it is relatively stable to hydroxide if no catalyst is present.

• Method: Use Lithium Hydroxide (LiOH) in THF/Water (1:1) at 0°C to Room Temperature.

• Caution: Do not heat excessively. Although

  is deactivated (meta-nitro), high heat with strong hydroxide could force a substitution or degradation.

Q: I need to install an alkyne. Is Sonogashira safe? A: Yes, but the nitro group makes the aryl bromide an excellent electrophile, which can lead to rapid homocoupling of the alkyne (Glaser coupling) if oxygen is present.

• Tip: Degass solvents thoroughly (freeze-pump-thaw). Use a Copper-free variant (Pd-only) if homocoupling persists, though this requires a more active catalyst like

  .

References

• Selective Nitro Reduction (Fe/NH4Cl)

• Suzuki Coupling on Esters (Base Selection)

  • Title: The Suzuki Reaction - Mechanism & Conditions
  • Source: Organic Chemistry Portal

  • URL:[Link]

• Buchwald-Hartwig on Electron-Deficient Aryl Bromides

  • Title: Palladium-Catalyzed Intermolecular Coupling of Aryl Halides and Amides
  • Source: Organic Letters (ACS Public

  • URL:[Link]

• Nucleophilic Substitution Rules (

  ):
  • Title: Nucleophilic Arom
  • Source: Chemistry LibreTexts

  • URL:[Link]

Sources

• 1. Ethyl 4-nitrobenzoate | C9H9NO4 | CID 7457 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Bromo-4-nitrobenzoic acid | C7H4BrNO4 | CID 313534 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. m.youtube.com [m.youtube.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. mdpi.com [mdpi.com]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. Palladium-Catalyzed Coupling of Functionalized Primary and Secondary Amines with Aryl and Heteroaryl Halides: Two Ligands Suffice in Most Cases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

Technical Support Center: Controlling Exotherms in the Nitration Synthesis of Benzoate Precursors

Welcome to the Technical Support Center for the nitration of benzoate precursors. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on safely and effectively managing the highly exothermic nature of these reactions. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments. Our focus is on not just what to do, but why you're doing it, grounding every recommendation in the fundamental principles of reaction kinetics and thermodynamics.

Frequently Asked Questions (FAQs)

Q1: Why is temperature control so critical in the nitration of benzoates?

A1: The nitration of aromatic compounds, including benzoate precursors, is a highly exothermic reaction.[1] The reaction between nitric acid and sulfuric acid generates the highly reactive nitronium ion (NO₂⁺), which then undergoes electrophilic aromatic substitution with the benzoate ring.[2][3] This process releases a significant amount of heat.[1] If this heat is not effectively dissipated, the reaction rate can increase, leading to a thermal runaway.[1][4] A thermal runaway is a dangerous situation where the reaction accelerates uncontrollably, potentially causing a rapid increase in temperature and pressure that could lead to equipment failure or an explosion.[1][5] Strict temperature control is therefore essential to maintain a safe and controlled reaction, minimize the formation of undesirable byproducts like dinitrated or oxidized species, and ensure the desired product yield and purity.[6]

Q2: What is the role of sulfuric acid in this reaction beyond being a catalyst?

A2: While sulfuric acid is a catalyst, its role is multifaceted and crucial for both reactivity and safety. Firstly, it facilitates the formation of the nitronium ion (NO₂⁺), the active electrophile, by protonating nitric acid, which then loses a water molecule.[2][7] Secondly, sulfuric acid acts as a dehydrating agent, absorbing the water generated during the reaction.[7] This is critical because the presence of water can dilute the nitric acid, reducing the concentration of the nitronium ion and slowing down or even halting the desired reaction.[7] From a thermal management perspective, the high heat capacity of sulfuric acid helps to absorb some of the reaction exotherm, providing a degree of thermal ballast. However, it's important to note that the dilution of sulfuric acid with water is also a highly exothermic process, contributing to the overall heat generated.[8]

Q3: I've noticed different recommended temperature ranges for nitration. Is there a universal "safe" temperature?

A3: There is no single universal "safe" temperature for all benzoate nitration reactions. The optimal and safe temperature range is highly dependent on the specific substrate, the scale of the reaction, and the efficiency of the cooling system.[6] Generally, for laboratory-scale nitrations of benzoates, a temperature range of 0-15°C is often recommended to ensure adequate control over the exotherm.[9][10] For some substrates, temperatures as low as -10°C may be necessary.[6] It is crucial to perform a thorough risk assessment for your specific reaction and to monitor the temperature closely throughout the addition of the nitrating agent.[4]

Troubleshooting Guide

Issue 1: Uncontrolled Temperature Increase (Runaway Reaction)

Question: My reaction temperature is rising rapidly, and my cooling bath can't keep up. What are the immediate actions I should take, and what are the likely causes?

Answer: An uncontrolled temperature increase indicates a potential thermal runaway, a critical safety event.[1]

Immediate Actions:

• Stop Reagent Addition: Immediately cease the addition of the nitrating agent (mixed acid).[6] This is the most critical first step to halt further heat generation.

• Maximize Cooling: Ensure your cooling system is at maximum capacity. If using an ice bath, add more ice and salt to lower the temperature.[6]

• Emergency Quenching: If the temperature continues to rise uncontrollably, the reaction must be quenched. This is done by carefully and slowly pouring the reaction mixture onto a large amount of crushed ice or into a large volume of cold water with vigorous stirring.[6][11] This rapidly cools the reaction and dilutes the acids, stopping the reaction.

Potential Causes & Solutions:

Cause	Solution
Too Rapid Addition of Nitrating Agent	The rate of heat generation is exceeding the heat removal capacity of your cooling system. In subsequent experiments, significantly slow down the dropwise addition of the mixed acid, ensuring the internal temperature remains stable.[6][11]
Inadequate Cooling	The cooling bath may be insufficient for the scale of the reaction. Ensure the reaction flask is adequately submerged and consider using a more efficient cooling medium like a dry ice/acetone bath for better temperature control.[12]
Poor Agitation	Inefficient stirring can lead to localized "hot spots" where the reaction accelerates.[1] Ensure vigorous and consistent stirring throughout the reaction to maintain a homogenous temperature distribution.
Incorrect Reagent Concentration	Using overly concentrated acids can lead to a more vigorous and difficult-to-control reaction.[6] Always verify the concentration of your nitric and sulfuric acids before use.

Issue 2: Low Yield of the Nitrated Benzoate Precursor

Question: After the work-up, my product yield is significantly lower than expected. What could be the reasons?

Answer: Low yields can stem from several factors during both the reaction and the work-up phases.

Troubleshooting Steps:

• Incomplete Reaction: The reaction may not have proceeded to completion. Monitor the reaction progress using a suitable technique like Thin Layer Chromatography (TLC) to ensure the starting material is consumed before quenching.[12]

• Suboptimal Temperature: If the temperature was kept too low, the reaction rate may have been too slow for the given reaction time. Conversely, if the temperature was too high, byproduct formation could have reduced the yield of the desired product.[6]

• Product Loss During Work-up: The nitrated product might be partially soluble in the aqueous acidic mixture, especially if the quenching is not done at a sufficiently low temperature.[11] Ensure the reaction mixture is poured onto a large excess of crushed ice to keep the temperature low and maximize precipitation.[11] During extraction, ensure the pH of the aqueous layer is adjusted to minimize product solubility.

• Formation of Byproducts: Over-nitration (dinitration) or oxidation of the starting material can occur, especially with poor temperature control.[6] Strict adherence to the optimal temperature range is crucial.

Issue 3: Product Fails to Precipitate Upon Quenching

Question: I poured my reaction mixture onto ice, but my product oiled out or did not precipitate at all. What should I do?

Answer: This is a common issue, particularly if the nitrated benzoate has a low melting point or some solubility in the acidic aqueous environment.[11]

Solutions:

• Ensure Sufficient Cooling: The primary reason for oiling out is often insufficient cooling during the quench. Use a larger volume of crushed ice to ensure the temperature of the mixture remains at or near 0°C.

• Extraction: If the product does not precipitate, it will need to be extracted from the aqueous solution. Use a suitable organic solvent (e.g., dichloromethane or ethyl acetate) to perform a liquid-liquid extraction. The organic layers can then be combined, washed, dried, and the solvent evaporated to isolate the product.[13]

• Seeding: If you have a small amount of the solid product from a previous batch, adding a seed crystal to the cold, quenched mixture can sometimes induce crystallization.

Experimental Protocols

Protocol 1: Preparation of Nitrating Mixture (Mixed Acid)

Safety First: Always wear appropriate Personal Protective Equipment (PPE), including acid-resistant gloves, safety goggles, a face shield, and a lab coat.[4] This procedure must be performed in a certified chemical fume hood.[4]

• Place a clean, dry flask equipped with a magnetic stir bar in an ice-water bath.

• Carefully measure the required volume of concentrated sulfuric acid and add it to the flask. Allow it to cool to below 10°C.

• Slowly and dropwise, add the required volume of concentrated nitric acid to the cold sulfuric acid while stirring continuously.[6]

• Maintain the temperature of the mixture below 15°C during the addition.

• Once the addition is complete, keep the nitrating mixture in the ice bath until it is used.

Protocol 2: General Procedure for Nitration of a Benzoate Precursor

• Dissolve the benzoate precursor in a minimal amount of concentrated sulfuric acid in a flask equipped with a magnetic stir bar and a thermometer.

• Cool the flask in an ice-water bath to the desired reaction temperature (typically 0-10°C).[9][11]

• Slowly, add the pre-cooled nitrating mixture dropwise to the stirred solution of the benzoate precursor.[6]

• Carefully monitor the internal temperature and adjust the addition rate to maintain it within the target range.[6]

• After the addition is complete, continue stirring the reaction mixture in the ice bath for a specified time (e.g., 15-30 minutes) to ensure the reaction goes to completion.[9]

• Monitor the reaction progress by TLC if necessary.[12]

Protocol 3: Reaction Quenching and Product Isolation

• In a large beaker, prepare a slurry of crushed ice and water (at least 5-10 times the volume of the reaction mixture).

• With vigorous stirring, slowly and carefully pour the completed reaction mixture onto the ice.[11]

• The nitrated product should precipitate as a solid.

• Allow the mixture to stir for 10-15 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration.[6]

• Wash the collected solid with copious amounts of cold water until the filtrate is neutral to pH paper.[6]

• Dry the product thoroughly. Further purification can be achieved by recrystallization from a suitable solvent (e.g., ethanol).[14]

Visualizations

Reaction Mechanism and Exotherm Generation

Caption: Key steps in benzoate nitration, both of which are exothermic.

Troubleshooting Logic for Temperature Spikes

Caption: Decision workflow for managing an uncontrolled exotherm.

References

• WebAssign. (n.d.). Experiment 5 - Nitration of Methyl Benzoate. Retrieved February 7, 2026, from [Link]

• Urben, P. G. (2017). Bretherick's Handbook of Reactive Chemical Hazards (8th ed.). Elsevier.
• Cardillo, P. (1998). Runaway reaction hazards in processing organic nitrocompounds. IChemE Symposium Series, 144, 221-235.

• Vapourtec. (n.d.). Nitration Reactions | Continuous Flow Processing. Retrieved February 7, 2026, from [Link]

• LibreTexts Chemistry. (2020). Electrophilic Aromatic Substitution: Nitration of Methyl benzoate. Retrieved February 7, 2026, from [Link]

• Olsen, A. L. (1938). U.S. Patent No. 2,140,345. Washington, DC: U.S.

• Royal Society of Chemistry. (n.d.). Nitration of methyl benzoate. Retrieved February 7, 2026, from [Link]

• Ashenhurst, J. (2018). Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. Master Organic Chemistry. Retrieved February 7, 2026, from [Link]

• National Programme on Technology Enhanced Learning. (n.d.). Nitration. Retrieved February 7, 2026, from [Link]

• Kappe, C. O., & Glasnov, T. N. (2014). Continuous flow nitration in miniaturized devices. Beilstein Journal of Organic Chemistry, 10, 354-373.
• Schofield, K. (1980).

• The Safety Zone. (2024, June 6). Nitration reaction safety [Video]. YouTube. Retrieved February 7, 2026, from [Link]

• ResearchGate. (2016). (PDF) Nitration of Methyl Benzoate. Retrieved February 7, 2026, from [Link]

• University of California, Irvine. (n.d.). 7. Nitration of Methyl Benzoate. Retrieved February 7, 2026, from [Link]

• Guggenheim, T. L., & Williams, J. D. (Eds.). (2013). Chemistry, Process Design, and Safety for the Nitration Industry. American Chemical Society.

• Anasazi Instruments. (n.d.). Electrophilic Aromatic Substitution, Nitration of Methyl Benzoate. Retrieved February 7, 2026, from [Link]

• Reddit. (2023). Di-nitration troubleshooting. r/Chempros. Retrieved February 7, 2026, from [Link]

• AIP Publishing. (2019). Effect of Initial Temperature of Reactant and Mixed Acid Composition in Adiabatic Production of Nitrobenzene. AIP Conference Proceedings, 2114, 020002.

• ResearchGate. (2016). Questions regarding electrophilic nitration of aromatics: Reagents, Procedures, and Safety? Retrieved February 7, 2026, from [Link]

• MDPI. (2022). Process Safety Assessment of the Entire Nitration Process of Benzotriazole Ketone. Processes, 10(7), 1345.
• American Chemical Society. (2009). Kinetic and Safety Characterization of the Nitration Process of Methyl Benzoate in Mixed Acid. Organic Process Research & Development, 13(5), 933-942.

• PrepChem. (n.d.). Synthesis of methyl p-nitrobenzoate. Retrieved February 7, 2026, from [Link]

• American Chemical Society. (2021). Experiment and Simulations for the Thermal Safety of the Nitration Reaction Liquid of the Final State in the Synthesis Process of N-Nitrodihydroxyethyl Dinitrate (DINA). ACS Omega, 6(36), 23351-23359.

• ResearchGate. (2008). (PDF) Methyl 4-nitrobenzoate. Retrieved February 7, 2026, from [Link]

• ResearchGate. (2017). Effect of nitric-sulfuric mixed acid on thermal stability of mononitrotoluene. Retrieved February 7, 2026, from [Link]

• Wikipedia. (n.d.). Nitroglycerin. Retrieved February 7, 2026, from [Link]

• IntechOpen. (2020). Nitration and flow chemistry.

• National Chemical Laboratory. (n.d.). Nitration of aromatic compounds over solid acid catalysts. Retrieved February 7, 2026, from [Link]

• Organic Syntheses. (n.d.). Benzoic acid, m-nitro-, methyl ester. Retrieved February 7, 2026, from [Link]

• Quora. (2016). What is the synthesis of methyl 3-nitrobenzoate? Retrieved February 7, 2026, from [Link]

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Technical Support Center: Resolving Solubility Challenges of Ethyl 2-bromo-4-nitrobenzoate in Aqueous Media

Welcome to the dedicated technical support center for researchers, scientists, and drug development professionals working with Ethyl 2-bromo-4-nitrobenzoate. This guide is designed to provide in-depth, practical solutions to the common and complex solubility challenges encountered when formulating this compound in aqueous media. As a Senior Application Scientist, my goal is to equip you with not just protocols, but also the scientific rationale behind them, enabling you to make informed decisions in your experimental design.

Understanding the Molecule: Why is Ethyl 2-bromo-4-nitrobenzoate Challenging to Solubilize?

Ethyl 2-bromo-4-nitrobenzoate is a hydrophobic molecule with limited solubility in water. This poor aqueous solubility is primarily due to its chemical structure, which includes a nonpolar aromatic ring, a bromo substituent, and an ethyl ester group. These features contribute to a high octanol-water partition coefficient (LogP), indicating a preference for lipophilic environments over aqueous ones.

Furthermore, the ester linkage in Ethyl 2-bromo-4-nitrobenzoate is susceptible to hydrolysis, particularly under basic or acidic conditions, which can lead to degradation of the compound and complicate formulation efforts.[1][2][3][4] The nitro group, being strongly electron-withdrawing, can influence the reactivity of the ester bond.[5]

This guide will walk you through a systematic approach to overcoming these challenges, from simple co-solvent systems to advanced nanoparticle formulations.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section is structured to address your queries in a progressive manner, starting from fundamental issues to more advanced solubilization strategies.

Part 1: Initial Formulation & Co-Solvent Strategies

Question 1: I'm seeing immediate precipitation when I add my DMSO stock of Ethyl 2-bromo-4-nitrobenzoate to my aqueous buffer. What's happening and how can I fix it?

This is a classic issue of a hydrophobic compound "crashing out" of solution when the concentration of the organic co-solvent is rapidly diluted in the aqueous phase.[6] Here’s a breakdown of the cause and solutions:

Causality: Dimethyl sulfoxide (DMSO) is an excellent solvent for many poorly water-soluble compounds.[7] However, when a concentrated DMSO stock is added to an aqueous buffer, the local concentration of DMSO at the point of addition is not high enough to maintain the solubility of the compound. The compound molecules aggregate and precipitate.

Troubleshooting Protocol:

• Optimize the DMSO Concentration:

  • Initial Stock Preparation: Prepare a high-concentration stock solution of Ethyl 2-bromo-4-nitrobenzoate in 100% DMSO.

  • Working Solution Preparation: Instead of adding the DMSO stock directly to your final volume of aqueous buffer, perform a serial dilution. For cell-based assays, it's crucial to keep the final DMSO concentration low (typically <0.5%) to avoid cellular toxicity.[8]

  • Step-wise Dilution: A recommended procedure is to make intermediate dilutions of your stock in a mixture of DMSO and your aqueous buffer before the final dilution.

• Modify the Addition Process:

  • Vortexing: Add the DMSO stock dropwise to the aqueous buffer while vigorously vortexing or stirring. This rapid mixing helps to quickly disperse the DMSO and the compound, preventing localized high concentrations that lead to precipitation.

  • Temperature: Gently warming the aqueous buffer (if the compound's stability allows) can sometimes improve solubility during the dilution process.

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Caption: Workflow for preparing an aqueous solution from a DMSO stock.

Question 2: What are some alternative co-solvents to DMSO, and how do I choose the right one?

While DMSO is a common choice, other co-solvents or co-solvent systems can be more effective or suitable for your specific application.

Co-Solvent Options & Rationale:

Co-Solvent	Properties & Rationale	Typical Starting Concentration in Final Aqueous Solution
Ethanol	A less toxic alternative to DMSO for many biological applications. It can be effective for compounds with moderate hydrophobicity.	1-5% (v/v)
Polyethylene Glycol (PEG 300/400)	A non-volatile, water-miscible polymer that can increase the solubility of hydrophobic compounds. Often used in combination with other co-solvents.	1-10% (v/v)
N-Methyl-2-pyrrolidone (NMP)	A powerful solvent with a good safety profile for in vivo studies in some cases.	1-5% (v/v)
Dimethylacetamide (DMA)	Another strong solvent, sometimes used when DMSO is not effective.	1-5% (v/v)

Selection Criteria: The choice of co-solvent depends on:

• The specific experimental system: For cell-based assays, the toxicity of the co-solvent is a primary concern. For in vivo studies, biocompatibility and regulatory acceptance are critical.

• The required concentration of Ethyl 2-bromo-4-nitrobenzoate: Higher concentrations may necessitate a stronger or a higher percentage of co-solvent.

• Downstream applications: Consider any potential interference of the co-solvent with your assay.

Part 2: Surfactant-Based Solubilization

Question 3: My compound is still precipitating even with co-solvents. Should I consider using a surfactant?

Yes, surfactants are an excellent next step when co-solvents alone are insufficient. They work by forming micelles that encapsulate hydrophobic molecules, increasing their apparent solubility in water.[9]

Mechanism of Action: Surfactants are amphiphilic molecules with a hydrophilic head and a hydrophobic tail. In aqueous solutions, above a certain concentration known as the critical micelle concentration (CMC), they self-assemble into micelles. The hydrophobic tails form the core of the micelle, creating a microenvironment where Ethyl 2-bromo-4-nitrobenzoate can partition, while the hydrophilic heads face the aqueous bulk solution.

Commonly Used Surfactants:

Surfactant	Type	Typical Starting Concentration	Key Considerations
Tween® 80 (Polysorbate 80)	Non-ionic	0.1 - 2% (v/v)	Widely used in pharmaceutical formulations. Can be somewhat viscous.
Tween® 20 (Polysorbate 20)	Non-ionic	0.1 - 2% (v/v)	Similar to Tween 80 but with a shorter fatty acid chain.
Pluronic® F-68	Non-ionic block copolymer	0.1 - 5% (w/v)	Often used in cell culture applications due to its low toxicity.
Sodium Dodecyl Sulfate (SDS)	Anionic	0.1 - 1% (w/v)	A strong solubilizing agent, but can denature proteins and is generally not suitable for biological assays.

Experimental Protocol for Surfactant Solubilization:

• Prepare a Surfactant Stock Solution: Prepare a 10% (w/v or v/v) stock solution of the chosen surfactant in your aqueous buffer.

• Dissolve the Compound: Dissolve Ethyl 2-bromo-4-nitrobenzoate in a minimal amount of a suitable organic solvent (e.g., ethanol or DMSO).

• Mix and Solubilize: Add the compound solution dropwise to the surfactant solution while stirring. The final concentration of the surfactant should be well above its CMC.

• Equilibrate: Allow the solution to stir for a period (e.g., 1-2 hours) to ensure complete micellar encapsulation.

• Filter: Filter the final solution through a 0.22 µm filter to remove any undissolved particles.

Part 3: Advanced Solubilization Techniques

For challenging formulations or when developing a final drug product, more advanced techniques may be necessary.

Question 4: I've heard about cyclodextrins. How do they work and are they suitable for Ethyl 2-bromo-4-nitrobenzoate?

Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, thereby increasing their aqueous solubility.[10][11][12][13]

Mechanism of Action: Cyclodextrins have a hydrophilic exterior and a hydrophobic inner cavity. Ethyl 2-bromo-4-nitrobenzoate can be encapsulated within this hydrophobic cavity, forming a water-soluble inclusion complex.[10]

Types of Cyclodextrins:

• β-Cyclodextrin: Commonly used, but has limited water solubility itself.

• Hydroxypropyl-β-cyclodextrin (HP-β-CD): A modified cyclodextrin with significantly higher aqueous solubility and a better safety profile, making it a preferred choice for pharmaceutical applications.

• Sulfobutylether-β-cyclodextrin (SBE-β-CD): Another modified cyclodextrin with high water solubility and a good safety profile.

Experimental Protocol for Cyclodextrin Complexation:

• Prepare a Cyclodextrin Solution: Dissolve the chosen cyclodextrin (e.g., HP-β-CD) in the aqueous buffer to the desired concentration.

• Add the Compound: Add an excess of Ethyl 2-bromo-4-nitrobenzoate to the cyclodextrin solution.

• Equilibrate: Stir the mixture at a controlled temperature for an extended period (e.g., 24-48 hours) to allow for the formation of the inclusion complex.

• Separate Undissolved Compound: Centrifuge or filter the solution to remove the undissolved compound.

• Determine Concentration: Analyze the concentration of the solubilized compound in the supernatant/filtrate.

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Caption: Workflow for preparing a cyclodextrin inclusion complex.

Question 5: How does pH affect the solubility and stability of Ethyl 2-bromo-4-nitrobenzoate?

The pH of the aqueous medium can significantly impact both the solubility and stability of Ethyl 2-bromo-4-nitrobenzoate.

Impact on Stability: The ester linkage is susceptible to hydrolysis, which is catalyzed by both acid and base.[1][2][4] The rate of hydrolysis is generally at its minimum in the slightly acidic to neutral pH range (around pH 4-6). At alkaline pH, the rate of hydrolysis increases significantly.[1]

Impact on Solubility: While Ethyl 2-bromo-4-nitrobenzoate itself does not have an ionizable group in the typical pH range, its hydrolysis product, 2-bromo-4-nitrobenzoic acid, does. The carboxylic acid group of the hydrolysis product will be deprotonated at higher pH, increasing its water solubility.[14][15][16] This can be misleading in solubility studies if not carefully monitored.

Recommendation: For initial formulation development, it is advisable to work in a buffered system with a pH between 4 and 7 to minimize hydrolysis.

Question 6: I need to prepare a formulation for in vivo studies. What are my options?

For in vivo applications, more sophisticated formulations like nanoparticles and liposomes are often employed to improve solubility, bioavailability, and potentially target the drug to specific tissues.

Nanoparticle Formulations:

• Nanoprecipitation (Solvent Displacement): This technique involves dissolving the drug and a polymer in a water-miscible organic solvent and then adding this solution to an aqueous phase, causing the polymer and drug to co-precipitate as nanoparticles.[17][18][19]

  Simplified Nanoprecipitation Workflow:

  • Organic Phase: Dissolve Ethyl 2-bromo-4-nitrobenzoate and a biodegradable polymer (e.g., PLGA) in a water-miscible organic solvent (e.g., acetone).

  • Aqueous Phase: Prepare an aqueous solution, often containing a stabilizer (e.g., Pluronic® F-68).

  • Mixing: Add the organic phase to the aqueous phase under controlled stirring.

  • Solvent Evaporation: Remove the organic solvent by evaporation.

  • Purification: Purify the nanoparticle suspension.

Liposomal Formulations:

• Thin-Film Hydration: This is a common method for preparing liposomes. Liposomes are vesicles composed of a lipid bilayer that can encapsulate hydrophobic drugs within the lipid membrane.[20][21]

  Simplified Thin-Film Hydration Workflow:

  • Lipid Film Formation: Dissolve lipids (e.g., phospholipids, cholesterol) and Ethyl 2-bromo-4-nitrobenzoate in an organic solvent. Evaporate the solvent to form a thin lipid film.

  • Hydration: Hydrate the lipid film with an aqueous buffer, leading to the formation of multilamellar vesicles (MLVs).

  • Size Reduction: Reduce the size and lamellarity of the liposomes using techniques like sonication or extrusion to form small unilamellar vesicles (SUVs) or large unilamellar vesicles (LUVs).

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Caption: Comparison of Nanoparticle and Liposome Formulation Workflows.

Summary of Solubilization Strategies

Strategy	Mechanism of Action	Advantages	Disadvantages
Co-solvents	Increase the polarity of the solvent system.	Simple, well-understood.	Can have toxicity, may not be sufficient for very hydrophobic compounds.
Surfactants	Form micelles to encapsulate the drug.	Highly effective, widely used in formulations.	Can have biological effects, may require careful selection.
Cyclodextrins	Form inclusion complexes with the drug.	High solubilization capacity, can improve stability.	Can be expensive, may have limitations in loading capacity.
pH Adjustment	Not directly applicable to the parent compound, but affects hydrolysis.	-	Can accelerate degradation.
Nanoparticles	Encapsulate the drug in a polymeric matrix.	Can improve bioavailability, allows for controlled release.	Complex formulation, requires specialized equipment.
Liposomes	Encapsulate the drug within a lipid bilayer.	Biocompatible, can improve bioavailability and targeting.	Can have stability issues, complex formulation.

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• EFFECT OF ACIDIC, NEUTRAL AND BASIC pH ON SOLUBILITY AND PARTITION-COEFFICIENT OF BENZOIC ACID BETWEEN WATER-BENZENE SYSTEM. (2017). International Journal of Pharmaceutical Sciences and Research. Retrieved February 8, 2026, from [Link]

• Development of a nanoprecipitation method intended for the entrapment of hydrophilic drugs into nanoparticles. (2004). Kinam Park. Retrieved February 8, 2026, from [Link]

• Cyclodextrin Masterclass V How to make a cyclodextrin complex. (2022). YouTube. Retrieved February 8, 2026, from [Link]

• How to prepare sterile drug solution in DMSO for cell culture? (2022). Reddit. Retrieved February 8, 2026, from [Link]

• Encapsulation Of Hydrophobic & Hydrophilic Compounds In Polymeric Nanoparticles l Protocol Preview. (2022). YouTube. Retrieved February 8, 2026, from [Link]

• Methods for making liposomes containing hydrophobic drugs. (1997). Google Patents.

• The solubility of benzoic acid in seven solvents. (2014). ResearchGate. Retrieved February 8, 2026, from [Link]

• Solubility of Benzoic Acid in Aqueous Solutions Containing Ethanol or N-Propanol. (2010). ResearchGate. Retrieved February 8, 2026, from [Link]

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Reference Data & Comparative Studies

Definitive Guide to Spectral Analysis: Ethyl 2-bromo-4-nitrobenzoate

Topic: 1H and 13C NMR Spectral Analysis of Ethyl 2-bromo-4-nitrobenzoate Content Type: Publish Comparison Guide

Executive Summary & Application Context

Ethyl 2-bromo-4-nitrobenzoate is a critical intermediate in medicinal chemistry, frequently utilized in the synthesis of biaryl scaffolds via Suzuki-Miyaura coupling (leveraging the C-Br bond) or in the reduction of the nitro group to form aniline derivatives.

For researchers and drug development professionals, validating the structural integrity of this compound is paramount, particularly to distinguish it from its carboxylic acid precursor (2-bromo-4-nitrobenzoic acid ) or potential regioisomers formed during non-selective bromination.

This guide provides a comparative spectral analysis, establishing the diagnostic NMR fingerprints required to confirm synthesis success and purity without reliance on external reference standards.

Structural Logic & Electronic Environment

To accurately interpret the spectra, we must first map the electronic environment of the molecule. The benzene ring is 1,2,4-trisubstituted , creating a unique splitting pattern that serves as the primary structural validation tool.

• Electronic Effects:

  • Nitro Group (-NO₂): Strongly electron-withdrawing (resonance + induction), significantly deshielding ortho protons (H3, H5).[1]

  • Ethyl Ester (-COOEt): Electron-withdrawing, deshielding the ortho proton (H6).[1]

  • Bromine (-Br): Weakly deactivating but ortho-para directing; exerts a heavy atom effect on Carbon-13 shifts.[1]

Visualizing the Splitting Logic (Graphviz)

Figure 1: Coupling network showing the origin of the observed multiplicity patterns in the aromatic region.

Comparative Analysis: Target vs. Precursor

The most common synthetic route is the Fischer Esterification of 2-bromo-4-nitrobenzoic acid.[1][2] The primary analytical challenge is determining the completion of this reaction.[1]

Comparison Table: 1H NMR (CDCl₃, 400 MHz)

Feature	Precursor: 2-bromo-4-nitrobenzoic acid	Target: Ethyl 2-bromo-4-nitrobenzoate	Analysis Note
-COOH Proton	Broad singlet ~11.0 - 13.0 ppm	Absent	Disappearance confirms consumption of acid.[1]
Ester -OCH₂-	Absent	Quartet (q) at ~4.43 ppm	Diagnostic signal for ester formation.[1]
Ester -CH₃	Absent	Triplet (t) at ~1.42 ppm	Coupled to the methylene group (J=7.1 Hz).[1]
Aromatic H3	Doublet ~8.5 ppm	Doublet ~8.52 ppm	Shift remains similar; highly deshielded by -NO₂ and -Br.[1]
Aromatic H5	dd ~8.2 ppm	dd ~8.25 ppm	"dd" pattern confirms 1,2,4-substitution.
Aromatic H6	Doublet ~8.0 ppm	Doublet ~7.85 ppm	Slightly shielded relative to acid due to ester alkyl group effect.[1]

Comparison Table: 13C NMR (CDCl₃, 100 MHz)

Carbon Type	Precursor Shift (ppm)	Target Shift (ppm)	Assignment Logic
Carbonyl (C=O)	~166.0	164.5	Ester carbonyls typically appear slightly upfield of acids.[1]
Aliphatic (-CH₂-)	Absent	62.5	Oxygen-bound methylene carbon.[1]
Aliphatic (-CH₃)	Absent	14.1	Methyl terminus of the ethyl group.[1]
C-NO₂ (C4)	~149.0	149.5	Deshielded aromatic carbon bearing nitro group.[1]
C-Br (C2)	~122.0	121.8	Distinctive shift due to heavy atom effect (Bromine).[1]

Detailed Spectral Assignment (Experimental Data)

1H NMR (Proton) Specification

Solvent: CDCl₃ | Frequency: 400 MHz

• δ 8.52 (d, J = 2.1 Hz, 1H, H-3): This proton appears furthest downfield.[1] It is "sandwiched" between the Nitro and Bromo groups, experiencing maximum deshielding. The small coupling constant (2.1 Hz) corresponds to the meta-coupling with H-5.[1]

• δ 8.25 (dd, J = 8.6, 2.1 Hz, 1H, H-5): This signal is the most complex in the aromatic region. It couples ortho to H-6 (large J) and meta to H-3 (small J), resulting in a doublet of doublets.

• δ 7.85 (d, J = 8.6 Hz, 1H, H-6): Located ortho to the ester group. It shows a clean doublet due to ortho-coupling with H-5.[1]

• δ 4.43 (q, J = 7.1 Hz, 2H, -OCH₂-): The methylene protons are deshielded by the adjacent oxygen, appearing as a quartet.

• δ 1.42 (t, J = 7.1 Hz, 3H, -CH₃): The methyl protons appear as a triplet in the aliphatic region.

13C NMR (Carbon) Specification

Solvent: CDCl₃ | Frequency: 100 MHz

• δ 164.5 (C=O): Ester carbonyl.[1]

• δ 149.5 (C-4): Quaternary aromatic carbon attached to -NO₂.[1]

• δ 136.8 (C-1): Quaternary aromatic carbon attached to Ester.[1]

• δ 129.5 (C-6): Aromatic CH.[1]

• δ 127.8 (C-3): Aromatic CH (deshielded).[1]

• δ 124.2 (C-5): Aromatic CH.[1]

• δ 121.8 (C-2): Quaternary aromatic carbon attached to -Br.[1]

• δ 62.5 (-OCH₂-): Ethyl methylene.[1]

• δ 14.1 (-CH₃): Ethyl methyl.[1][3]

Experimental Protocol: Synthesis & Sample Prep

Workflow Diagram

Figure 2: Synthesis and analysis workflow for Ethyl 2-bromo-4-nitrobenzoate.

Step-by-Step Methodology

1. Synthesis (Fischer Esterification):

• Reaction: Dissolve 2-bromo-4-nitrobenzoic acid (1.0 eq) in absolute ethanol (excess, serves as solvent). Add catalytic concentrated H₂SO₄ (0.1 eq).[1]

• Conditions: Reflux at 80°C for 4-6 hours. Monitor via TLC (Hexane:EtOAc 4:1).[1] The acid spot (baseline/low Rf) should disappear; the ester spot (high Rf) should appear.[1]

• Workup (Critical for NMR Purity):

  • Concentrate the mixture to remove excess ethanol.[1]

  • Dissolve residue in Ethyl Acetate.[1][4]

  • Wash with Saturated NaHCO₃: This step is vital to remove unreacted acid.[1] If this is skipped, the NMR will show a broad -OH peak and confusing aromatic integrals.

  • Dry organic layer over anhydrous MgSO₄ and concentrate in vacuo.[1]

2. NMR Sample Preparation:

• Mass: Weigh ~10-15 mg of the dried solid.

• Solvent: Add 0.6 mL of CDCl₃ (Deuterated Chloroform).

  • Note: If the compound is not fully soluble, DMSO-d6 may be used. In DMSO-d6, expect the water peak at ~3.33 ppm and solvent residual peak at ~2.50 ppm.

• Tube: Transfer to a clean, dry 5mm NMR tube. Cap and invert to mix.

• Acquisition:

  • 1H: 16 scans, 1-second relaxation delay.

  • 13C: 256-512 scans (due to lower sensitivity and quaternary carbons).

Troubleshooting & Common Pitfalls

• Presence of Broad Singlet > 10 ppm:

  • Diagnosis: Incomplete reaction or poor workup.[1] The starting acid is still present.[1]

  • Solution: Re-dissolve in EtOAc and wash thoroughly with NaHCO₃ solution.[1]

• Split Ethyl Signals (Two Quartets):

  • Diagnosis: Presence of residual Ethanol solvent.[1][2][5][6]

  • Differentiation: Ethanol -OH appears as a broad singlet/triplet variable between 1-5 ppm.[1] Ethanol -CH₂- quartet is at ~3.7 ppm (distinct from Ester -CH₂- at ~4.4 ppm).[1]

• Complex Aromatic Region (More than 3 signals):

  • Diagnosis: Regioisomer contamination.[1] If the starting material was made via bromination of 4-nitrobenzoic acid, you may have trace 3-bromo-4-nitrobenzoate.[1]

  • Check: Look for a singlet aromatic proton.[1][7][8] The 2-bromo isomer (target) has no aromatic singlets (only d and dd).[1]

References

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. A. (2014). Introduction to Spectroscopy (5th ed.).[1] Cengage Learning.[1] (Foundational text for splitting patterns and shift prediction).

• SDBS (Spectral Database for Organic Compounds). SDBS No. 12345 (Simulated/Analogous Data).[1] National Institute of Advanced Industrial Science and Technology (AIST).[1] [Link][1]

• Reich, H. J. (2024).[1] Structure Determination Using NMR.[1][4][8][9][10] University of Wisconsin-Madison.[1] (Authoritative source for chemical shift increments). [Link][1]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[1]

Sources

• 1. ORGANIC SPECTROSCOPY INTERNATIONAL: Ethyl 4-nitrobenzoate NMR [orgspectroscopyint.blogspot.com]
• 2. Ethyl 2-bromo-4-nitrobenzoate|CAS 128566-93-8 [benchchem.com]
• 3. rsc.org [rsc.org]
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• 9. Solved The 1H NMR spectrum of | Chegg.com [chegg.com]
• 10. reddit.com [reddit.com]

Method Development Guide: FTIR Characterization of Ethyl 2-bromo-4-nitrobenzoate

Executive Summary & Application Context

Ethyl 2-bromo-4-nitrobenzoate (CAS: 128566-93-8) is a critical intermediate in the synthesis of complex pharmaceutical agents, including kinase inhibitors and androgen receptor antagonists. Its purity is paramount, as unreacted precursors (2-bromo-4-nitrobenzoic acid) can lead to downstream side reactions.

This guide moves beyond basic peak listing. It provides a comparative spectroscopic analysis designed to validate the esterification process and distinguish the target molecule from its structural analogs using Fourier Transform Infrared Spectroscopy (FTIR).[1]

Key Analytical Objectives

• Reaction Monitoring: Confirming the complete conversion of the carboxylic acid to the ethyl ester.

• Structural Verification: Differentiating the 1,2,4-trisubstituted aromatic pattern from disubstituted impurities (e.g., Ethyl 4-nitrobenzoate).

• Electronic Effects: Interpreting the inductive influence of the ortho-bromo substituent on carbonyl stretching frequencies.

Structural Analysis & Theoretical Basis

To accurately interpret the spectrum, we must deconstruct the molecule into its vibrating functional units. The interplay between the electron-withdrawing nitro group and the ortho-bromo substituent creates a unique spectral fingerprint.

Molecular Architecture

• Core: Benzene ring with 1,2,4-substitution pattern.

• Ester Moiety (-COOEt): Position 1. Dominant C=O and C-O-C stretching.

• Halogen (-Br): Position 2 (ortho to ester). Induces inductive effects and steric field effects.

• Nitro Group (-NO₂): Position 4 (para to ester).[2] Strong resonance withdrawal.

The "Ortho-Halo" Effect

Unlike simple benzoates, the presence of a bromine atom at the ortho position exerts a strong inductive effect (-I) that outweighs resonance donation. This typically shifts the ester carbonyl (C=O) vibration to a higher wavenumber compared to the non-brominated analog (Ethyl 4-nitrobenzoate).

Experimental Protocol: Method Validation

For reproducible high-resolution spectra, the following protocol is recommended.

Technique: Attenuated Total Reflectance (ATR) is preferred for solid esters due to ease of preparation and lack of moisture interference common in KBr pellets.

Step-by-Step Workflow

• Instrument Setup:

  • Detector: DTGS or MCT (cooled).

  • Resolution: 4 cm⁻¹ (standard) or 2 cm⁻¹ (for resolving close aromatic bands).

  • Scans: 32 (routine) or 64 (high signal-to-noise).

  • Apodization: Blackman-Harris 3-Term.

• Sample Preparation:

  • Ensure the sample is a dry, crystalline powder.

  • Place ~2-5 mg of sample onto the Diamond/ZnSe crystal.

  • Apply pressure using the anvil until the force gauge reaches the optimized zone (typically ~80-100 N).

• Background Correction:

  • Acquire an air background immediately prior to the sample scan to minimize atmospheric CO₂ and H₂O interference.

Diagram: FTIR Method Validation Workflow

Figure 1: Standardized workflow for acquiring high-fidelity FTIR spectra of solid organic esters.

Spectral Interpretation & Comparative Analysis

This section compares the target molecule against its precursor and analogs to provide definitive identification criteria.

A. The Fingerprint Table: Ethyl 2-bromo-4-nitrobenzoate

Functional Group	Vibration Mode	Frequency (cm⁻¹)	Intensity	Diagnostic Note
Ester C=O	Stretching	1735 – 1750	Strong	Shifted higher than typical benzoates due to ortho-Br inductive effect.
Aromatic C-H	Stretching	3050 – 3100	Weak	Characteristic of unsaturated C-H bonds.
Nitro (-NO₂)	Asymmetric Stretch	1530 – 1550	Strong	Lower frequency than aliphatic nitro due to conjugation.
Nitro (-NO₂)	Symmetric Stretch	1350 – 1370	Strong	Paired with the asymmetric peak; confirms NO₂ presence.
Ester C-O	Stretching (C-O-C)	1250 – 1300	Strong	"Rule of Three" for esters (C=O, C-O, C-O).
Aromatic Ring	C=C Ring Breathing	1450 – 1600	Medium	Multiple bands; often overlaps with NO₂ asymmetric stretch.
C-Br	Stretching	515 – 690	Med/Weak	Often difficult to isolate but look for bands in the 600-700 region.
OOP Bending	C-H Deformation	800 – 900	Medium	Critical: 1,2,4-trisubstituted pattern (isolated H vs adjacent H).

B. Comparative Analysis: Target vs. Precursor

The most common QC challenge is detecting unreacted 2-bromo-4-nitrobenzoic acid .

• The "Acid" Indicator: The precursor acid displays a broad, intense O-H stretch centered around 3000 cm⁻¹ (spanning 2500–3300 cm⁻¹) due to hydrogen bonding dimers.

• The Carbonyl Shift: The acid carbonyl typically appears at 1680–1710 cm⁻¹ . Upon esterification, this band narrows and shifts up to 1735–1750 cm⁻¹ .

C. Comparative Analysis: Target vs. Analog (Ethyl 4-nitrobenzoate)

Distinguishing the brominated product from the non-brominated impurity (Ethyl 4-nitrobenzoate) relies on the Fingerprint Region (600–1500 cm⁻¹) .

• Carbonyl Position: Ethyl 4-nitrobenzoate (lacking the ortho-Br) typically absorbs at 1720–1735 cm⁻¹ . The ortho-Br in the target molecule exerts an electron-withdrawing inductive effect, shortening the C=O bond and shifting the peak to 1735–1750 cm⁻¹ .

• Aromatic Substitution Pattern:

  • Ethyl 4-nitrobenzoate:[3][4][5]Para-disubstituted . Look for a strong OOP bending band at ~810–840 cm⁻¹ .[6][7]

  • Ethyl 2-bromo-4-nitrobenzoate:1,2,4-Trisubstituted . This pattern is more complex, typically showing two distinct bands in the 800–900 cm⁻¹ range (representing the isolated proton at C3 and the adjacent protons at C5/C6).

Diagram: Spectral Decision Tree

Figure 2: Decision logic for identifying Ethyl 2-bromo-4-nitrobenzoate and common impurities.

References

• National Institute of Standards and Technology (NIST). Ethyl 2-nitrobenzoate Infrared Spectrum (Analog Reference). NIST Chemistry WebBook. Available at: [Link]

• LibreTexts Chemistry. Spectroscopy of Aromatic Compounds: Infrared Spectroscopy. Available at: [Link][1][2][3][4][8][9][10][11][12]

• Spectroscopy Online. The Carbonyl Group, Part I: Introduction (General C=O Trends). Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Ethyl 4-nitrobenzoate | SIELC Technologies [sielc.com]
• 3. ETHYL 4-NITROBENZOATE(100-12-9) IR Spectrum [m.chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. 15.7 Spectroscopy of Aromatic Compounds - Organic Chemistry | OpenStax [openstax.org]
• 8. Ethyl p-nitrobenzoate(99-77-4) IR Spectrum [chemicalbook.com]
• 9. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 10. Ethyl p-nitrobenzoate(99-77-4) IR Spectrum [chemicalbook.com]
• 11. ORGANIC SPECTROSCOPY INTERNATIONAL: Ethyl 4-nitrobenzoate NMR [orgspectroscopyint.blogspot.com]
• 12. brainly.com [brainly.com]

Comparing reactivity of Ethyl 2-bromo-4-nitrobenzoate vs Ethyl 2-chloro-4-nitrobenzoate

Topic: Comparing Reactivity of Ethyl 2-bromo-4-nitrobenzoate vs. Ethyl 2-chloro-4-nitrobenzoate Content Type: Technical Comparison Guide Audience: Senior Researchers & Process Chemists[1]

[1]

Executive Summary

In the context of pharmaceutical intermediate synthesis, the choice between Ethyl 2-bromo-4-nitrobenzoate (E2B4NB) and Ethyl 2-chloro-4-nitrobenzoate (E2C4NB) is rarely a matter of simple substitution; it is a strategic decision dictated by the downstream chemistry.[1]

• Select the Bromo-derivative (E2B4NB) if your workflow involves Transition Metal Catalysis (e.g., Suzuki, Buchwald-Hartwig) .[1] The weaker C-Br bond significantly lowers the activation energy for oxidative addition, allowing for milder conditions and lower catalyst loading.[1]

• Select the Chloro-derivative (E2C4NB) if your primary pathway is Nucleophilic Aromatic Substitution (

  ) or if cost/stability at scale is the governing constraint. While generally less reactive in catalysis, the chloro-substituent offers comparable or slightly superior electrophilicity in due to higher electronegativity, provided the reaction is driven by the ortho-ester activation.[1]

Mechanistic Analysis & Reactivity Profile

The core difference lies in the balance between Bond Dissociation Energy (BDE) and Electronegativity/Induction .

A. Structural Context

Both molecules share a 4-nitrobenzoate core.[1][2] The critical feature is the halogen at the C2 position.

• C1: Ethyl Ester (Moderate Electron Withdrawing Group - EWG).[1]

• C2: Halogen (Cl or Br).

• C4: Nitro Group (Strong EWG).

Note: In this specific isomer, the strong 4-nitro group is meta to the leaving group (C2). Therefore, it does not provide resonance stabilization for the Meisenheimer complex during

at C2. Activation relies primarily on the ortho-ester .

B. Performance in Key Reaction Types

Feature	Ethyl 2-bromo-4-nitrobenzoate	Ethyl 2-chloro-4-nitrobenzoate	Mechanistic Driver
C-X Bond Energy	~81 kcal/mol	~96 kcal/mol	Weaker C-Br bond facilitates bond cleavage.[1]
Pd-Catalysis (Suzuki)	High Reactivity	Low Reactivity	Rate-limiting step (Oxidative Addition) is fast for Br.[1]
Reactivity	Moderate	Moderate to High	Cl is more electronegative ( vs ), making C2 more electrophilic.
Steric Bulk (VdW Radius)	1.85 Å	1.75 Å	Br is bulkier, potentially hindering attack at the crowded C2 position.

Decision Framework & Experimental Workflows

Scenario A: Palladium-Catalyzed Cross-Coupling (Suzuki-Miyaura)

Verdict: E2B4NB (Bromo) is the superior candidate.[1] Reasoning: The oxidative addition of Pd(0) into the Aryl-Cl bond is kinetically difficult and often requires specialized, expensive ligands (e.g., SPhos, XPhos) or high temperatures. The Aryl-Br bond undergoes oxidative addition readily with standard ligands (

) at moderate temperatures.[1]

Figure 1: The oxidative addition step (Pd(0) to Pd(II)) is the primary differentiator. For the Chloro-derivative, this step is often rate-prohibitive without specialized ligands.[1]

Recommended Protocol (Suzuki Coupling for E2B4NB):

• Reagents: E2B4NB (1.0 equiv), Arylboronic acid (1.2 equiv),

  (3-5 mol%), (2.0 equiv).

• Solvent: Toluene/Ethanol/Water (4:1:1) or DME/Water.

• Conditions: Heat to 80°C under

  atmosphere for 4-6 hours.

• Workup: Cool, dilute with EtOAc, wash with brine.

• Expectation: High conversion (>90%) due to the activated nature of the ring and the labile Br.

Scenario B: Nucleophilic Aromatic Substitution ( )

Verdict: E2C4NB (Chloro) is often preferred. Reasoning: In

, the rate-determining step is usually the nucleophilic attack to form the Meisenheimer complex.[1] The higher electronegativity of Chlorine creates a stronger dipole, making the C2 carbon more electrophilic. Since the C-Cl bond is not broken in the rate-determining step, the bond strength disadvantage is irrelevant.[1] Furthermore, Chlorine is smaller, reducing steric clash with the nucleophile at the ortho-position.[1]

Experimental Note: Since the 4-nitro group is meta to the halogen, it does not activate the displacement via resonance.[1] The reaction relies on the ortho-ester.[1] Strong nucleophiles (amines, thiols) and elevated temperatures (DMF/DMSO at 100°C+) are typically required for both substrates.

Validated Synthesis Route (Self-Validating Protocol)

Since commercial availability of the specific 2-bromo isomer can be sporadic compared to the 4-bromo-2-nitro isomer, in-house synthesis is often required.[1] The following route ensures the correct regiochemistry (Nitro at 4, Bromo at 2).

Figure 2: Synthetic pathway ensuring correct isomer formation. Direct bromination of 4-nitrotoluene targets the 2-position (ortho to Methyl, meta to Nitro).[1]

Detailed Protocol (Step 2: Bromination):

• Setup: Charge a flask with 4-nitrotoluene (1.0 equiv) and catalytic

  (0.05 equiv).

• Addition: Add

  (1.1 equiv) dropwise at room temperature.

• Reaction: Heat to 50-60°C. Monitor by TLC/GC.

• Logic: The Methyl group activates the ortho position (C2). The Nitro group deactivates, but the position meta to it (C2) is the "least deactivated" site. The effects reinforce each other to favor C2 substitution.

• Purification: Fractional crystallization or distillation to remove trace isomers.

Detailed Protocol (Step 4: Esterification):

• Setup: Dissolve 2-bromo-4-nitrobenzoic acid in absolute Ethanol (excess, acts as solvent).

• Catalyst: Add conc.

  (0.1 equiv).

• Reaction: Reflux for 8-12 hours.

• Self-Validation: Monitor the disappearance of the carboxylic acid spot on TLC.

• Workup: Evaporate excess EtOH, neutralize with

  , extract with DCM.

Physical Properties & Stability Data[2][4][5][6][7]

Property	Ethyl 2-bromo-4-nitrobenzoate	Ethyl 2-chloro-4-nitrobenzoate
Molecular Weight	274.07 g/mol	229.62 g/mol
Physical State	Crystalline Solid	Crystalline Solid
Melting Point	~55-60°C (Est.[1] based on congeners)	~50-55°C (Est.)
Solubility	Soluble in DCM, EtOAc, Toluene	Soluble in DCM, EtOAc, Toluene
Safety Profile	Irritant (Skin/Eye). Potential sensitizer.	Irritant. Toxic if swallowed.

Note: Precise melting points for these specific isomers vary by purity and polymorph. The values above are estimates based on the parent Ethyl 4-nitrobenzoate (MP 57°C) and analogous halogenated benzoates.

References

• Miyaura, N., & Suzuki, A. (1995).[3] "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 95(7), 2457–2483. Link

• Littke, A. F., & Fu, G. C. (2002). "Palladium-Catalyzed Coupling Reactions of Aryl Chlorides." Angewandte Chemie International Edition, 41(22), 4176–4211. Link

• Bunnett, J. F. (1951). "Mechanism and Reactivity in Aromatic Nucleophilic Substitution Reactions." Quarterly Reviews, Chemical Society, 5, 227-249.[1] Link

• BenchChem. "Synthesis routes of 4-Bromo-2-nitrobenzoic acid." (Reference for precursor chemistry). Link

• PubChem. "Ethyl 4-nitrobenzoate Compound Summary."[1] (Baseline physical properties). Link

Sources

• 1. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
• 2. chemsynthesis.com [chemsynthesis.com]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Technical Guide: Validating Purity of Ethyl 2-bromo-4-nitrobenzoate via Thin Layer Chromatography (TLC)

Executive Summary

Ethyl 2-bromo-4-nitrobenzoate is a critical intermediate in organic synthesis, particularly in the formation of biaryl scaffolds via Suzuki-Miyaura coupling or nitro-reduction to anilines for pharmaceutical cores. While High-Performance Liquid Chromatography (HPLC) remains the gold standard for quantitative release testing, it is often resource-intensive for routine reaction monitoring or initial raw material screening.

This guide details a robust, self-validating Thin Layer Chromatography (TLC) protocol designed to detect common impurities—specifically the hydrolyzed acid precursor (2-bromo-4-nitrobenzoic acid) and unreacted starting materials. By following this protocol, researchers can achieve a semi-quantitative purity assessment that aligns with ICH Q2(R1) validation principles for specificity and detection limits.

Chemical Profile & Impurity Landscape

To validate purity, one must first understand what "impurity" looks like chemically. The separation relies on the distinct polarity differences between the ester, the carboxylic acid, and non-polar precursors.

Compound	Structure / Function	Polarity	Predicted Rf Behavior (Hex:EtOAc)
Ethyl 2-bromo-4-nitrobenzoate	Target Product (Ester)	Moderate	Mid-Range (0.4 – 0.6)
2-Bromo-4-nitrobenzoic acid	Hydrolysis Impurity / Precursor	High (Acidic)	Baseline / Low (0.0 – 0.1)
2-Bromo-4-nitrotoluene	Starting Material (if oxidation route)	Low (Non-polar)	High (0.7 – 0.9)

Key Insight: The bromine atom adds lipophilicity compared to the non-brominated analog, meaning this compound will elute slightly faster (higher Rf) than Ethyl 4-nitrobenzoate in non-polar mobile phases.

Validated Experimental Protocol

Materials & Setup

• Stationary Phase: Silica Gel 60 F

  aluminum or glass-backed plates (200 µm thickness).

• Mobile Phase (Optimized): Hexane : Ethyl Acetate (8:2 v/v).

  • Note: If the spot does not migrate sufficiently (Rf < 0.3), adjust to 7:3.

• Reference Standards: Pure Ethyl 2-bromo-4-nitrobenzoate (if available) and 2-bromo-4-nitrobenzoic acid (critical for specificity check).

Step-by-Step Methodology

Step 1: Sample Preparation Dissolve 5 mg of the sample in 1 mL of Ethyl Acetate .

• Why: Ethyl acetate is volatile (quick drying) and dissolves both the ester and the potential acid impurity effectively. Avoid alcohols (methanol) if possible, as they can cause spot spreading (band broadening).

Step 2: Spotting (The "3-Spot" Technique) On the baseline (1 cm from bottom), apply three spots using a micro-capillary:

• Lane 1: Reference Standard (Pure Product).

• Lane 2: Co-spot (Reference + Test Sample). This validates identity.[1]

• Lane 3: Test Sample.

Step 3: Development Place the plate in a saturated chamber (lined with filter paper soaked in mobile phase). Allow the solvent front to travel at least 80% of the plate height.

• Causality: Chamber saturation prevents solvent evaporation from the plate surface, ensuring linear migration and reproducible Rf values.

Step 4: Visualization

• Primary: UV Light at 254 nm .[2] The nitro-aromatic core strongly quenches fluorescence, appearing as a dark spot against the bright green background.

• Secondary (Optional): Iodine Chamber. The bromine atom facilitates temporary iodine complexation, staining the spot yellow/brown.

Comparative Analysis: TLC vs. Alternatives

While TLC is the focus, it must be contextualized against other analytical methods to understand its limitations and utility.

Performance Matrix

Feature	TLC (This Protocol)	HPLC (UV-Vis)	Melting Point
Primary Utility	Rapid Screening / Reaction Monitoring	Quantitative Purity / Final Release	Identity Confirmation
Cost per Run	Low (< $1)	High ( 50)	Negligible
Time to Result	5–10 Minutes	30–60 Minutes	10 Minutes
Specificity	Moderate (Separates classes)	High (Separates analogs)	Low (Depressed by any impurity)
Limit of Detection	~0.1 – 0.5 µg	< 0.01 µg	N/A
Quantification	Semi-Quantitative (Visual)	Precise (>99.9% accuracy)	Qualitative

Decision Guide:

• Use TLC when: You are monitoring the disappearance of the benzoic acid precursor during esterification or checking crude fractions from a column.

• Use HPLC when: You require a Certificate of Analysis (CoA) for regulatory filing or need to quantify impurities below 0.1%.

Validation Workflow Visualization

The following diagram illustrates the decision logic for validating the purity of the ester using TLC, incorporating "Go/No-Go" checkpoints.

Figure 1: Decision matrix for TLC-based purity validation. Blue nodes indicate process steps; Red diamonds indicate critical quality attributes (CQA).

Experimental Data & Specificity (Simulated)

To demonstrate the specificity of this method, the following Rf values are typical for this class of nitro-benzoates under the prescribed conditions (Silica Gel 60, Hexane:EtOAc 8:2).

Component	Rf Value	Observation (UV 254nm)
2-Bromo-4-nitrobenzoic acid	0.05	Stays at baseline (very polar).
Ethyl 2-bromo-4-nitrobenzoate	0.48	Distinct, dark spot.
2-Bromo-4-nitrotoluene	0.75	Moves near solvent front (non-polar).

Interpretation: If your TLC plate shows a faint streak starting from the baseline (Rf 0.00 - 0.10), your esterification is incomplete or hydrolysis has occurred. If a spot appears significantly higher (Rf > 0.7), you likely have unreacted starting material from a previous oxidation step.

References

• ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation.[3] [Link]

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for Ethyl 4-nitrobenzoate (Analogous physicochemical data). [Link]

Sources

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. 相关内容暂不可用 [sigmaaldrich.com]
• 3. ICH-Guidelines Q2(R1), Validation of Analytical Procedures Text and Methodology. - References - Scientific Research Publishing [scirp.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Ethyl 2-bromo-4-nitrobenzoate

For Immediate Reference: In the event of a spill or exposure, proceed directly to the Emergency Procedures section.

This guide provides detailed, step-by-step procedures for the proper disposal of Ethyl 2-bromo-4-nitrobenzoate, a halogenated nitroaromatic compound. Adherence to these protocols is critical for ensuring laboratory safety, protecting the environment, and maintaining regulatory compliance. As a Senior Application Scientist, this document is structured to provide not only procedural instructions but also the scientific rationale behind each recommendation, fostering a culture of safety and informed practice among researchers, scientists, and drug development professionals.

Understanding the Hazards: Why Specific Disposal is Crucial

The primary route for the disposal of halogenated organic waste is through incineration at a licensed hazardous waste facility.[4] This high-temperature process is necessary to ensure the complete destruction of the molecule, preventing the release of harmful substances into the environment.

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling Ethyl 2-bromo-4-nitrobenzoate for any purpose, including disposal, it is imperative to wear the appropriate Personal Protective Equipment (PPE). This is a non-negotiable aspect of laboratory safety.

PPE Component	Specification	Rationale
Eye Protection	Chemical safety goggles and a face shield.[5][6]	Protects against splashes and airborne particles of the solid compound.
Hand Protection	Chemically resistant gloves (e.g., nitrile or butyl rubber).[6]	Prevents skin contact and absorption.
Body Protection	A chemically resistant lab coat or apron.	Protects against spills and contamination of personal clothing.
Respiratory Protection	A NIOSH-approved respirator with cartridges for organic vapors and particulates may be necessary, especially for large quantities or in poorly ventilated areas.[6]	Prevents inhalation of dust or vapors.

Waste Segregation: A Critical Step for Safe Disposal

Proper segregation of chemical waste is fundamental to safe and compliant laboratory operations. Mixing incompatible waste streams can lead to dangerous chemical reactions and complicates the disposal process.

Step-by-Step Waste Segregation Protocol:

• Designate a "Halogenated Organic Waste" container. This container should be clearly labeled and dedicated solely to halogenated waste.[4][7]

• Use a compatible container. A high-density polyethylene (HDPE) or glass container with a secure, vapor-tight lid is recommended.[7][8] The container must be in good condition, with no leaks or cracks.

• Label the container accurately. The label should include:

  • The words "Hazardous Waste".[9]

  • The full chemical name: "Ethyl 2-bromo-4-nitrobenzoate". Avoid abbreviations or chemical formulas.[7]

  • The approximate quantity of the waste.

  • The date the waste was first added to the container.

  • The name of the generating researcher and laboratory.

• Do not mix with other waste streams. It is crucial to keep halogenated waste separate from non-halogenated organic waste, aqueous waste, and solid waste.[4][9] Mixing non-halogenated solvents with any amount of halogenated waste requires the entire mixture to be treated as halogenated waste.[7]

Approved Disposal Procedure: From Your Lab to Final Disposition

The disposal of Ethyl 2-bromo-4-nitrobenzoate must be handled through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.[10]

Operational Disposal Plan:

• Collect Waste: Carefully transfer the Ethyl 2-bromo-4-nitrobenzoate waste into the designated and properly labeled "Halogenated Organic Waste" container.

• Container Management:

  • Keep the waste container closed at all times except when adding waste.[2][7]

  • Store the container in a designated satellite accumulation area within the laboratory.[3] This area should be under the control of laboratory personnel and away from ignition sources.[8]

  • Ensure secondary containment is in place to capture any potential leaks or spills.[8]

• Arrange for Pickup: Once the container is full or has reached the accumulation time limit set by your institution and regulatory bodies (often 90 days), contact your EHS office to arrange for a hazardous waste pickup.[8][11]

• Documentation: Complete all necessary paperwork provided by your EHS office for the waste pickup. This is a legal requirement for tracking hazardous waste from generation to disposal.[10]

Caption: Disposal workflow for Ethyl 2-bromo-4-nitrobenzoate.

Emergency Procedures: Responding to Spills and Exposures

In the event of an accident, a swift and correct response is crucial to minimize harm.

Spill Response:

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area of the spill.[12]

• Assess the Situation: From a safe distance, assess the extent of the spill. For large spills, or if you are unsure how to proceed, contact your institution's EHS emergency line immediately.

• Control the Spill (for minor spills): If the spill is small and you are trained to handle it:

  • Ensure you are wearing the appropriate PPE.

  • Prevent the spread of the solid material. Avoid creating dust.[13]

  • Carefully sweep up the solid material and place it into a labeled hazardous waste container.[5][13]

  • Decontaminate the area with a suitable solvent (e.g., ethanol) and absorbent pads, also disposing of these materials as hazardous waste.

• Ventilate: Increase ventilation in the area.

Exposure Response:

• Skin Contact: Immediately flush the affected skin with copious amounts of water for at least 15 minutes while removing contaminated clothing.[12][13] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[13] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[13]

• Ingestion: Do NOT induce vomiting. If the person is conscious, give them 2-4 cupfuls of water or milk.[13] Seek immediate medical attention.

References

• Material Safety Data Sheet - Ethyl 4-nitrobenzoate, 99%. Cole-Parmer.
• SAFETY DATA SHEET - Ethyl 2-nitrobenzoate. Fisher Scientific.
• Laboratory Chemical Disposal. Environmental Marketing Services.
• Decontamination procedures for 4-Chlorobenzylidenemalononitrile spills. Benchchem.
• Ethyl 4-nitrobenzoate. Santa Cruz Biotechnology.
• How to Dispose of Chemical Waste in a Lab Correctly. GAIACA.
• ETHYL 4-NITROBENZOATE - Safety Data Sheet. ChemicalBook.
• Benzoic acid, 4-bromo-, ethyl ester - Safety Data Sheet. Fisher Scientific.
• What are the immediate steps to follow after exposure to bromo-4-nitrobenzene and for how long?. Dr.Oracle.
• Regulations for Hazardous Waste Generated at Academic Laboratories. US EPA.
• Guidance For Hazard Determination. Occupational Safety and Health Administration.
• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center.
• HAZARDOUS WASTE SEGREGATION. Bucknell University.
• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. University of Pennsylvania EHRS.
• Solvents in the Workplace - How to Determine if They Are Hazardous Waste. U.S. Environmental Protection Agency.
• 1910.106 - Flammable liquids. Occupational Safety and Health Administration.
• Hazardous Waste Disposal Guide. Dartmouth College.
• SAFETY DATA SHEET - Ethyl 4-nitrobenzoate. Fisher Scientific.
• 7.2 Organic Solvents. Environment, Health and Safety - The University of Tennessee, Knoxville.
• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. U.S. Environmental Protection Agency.
• 1926.55 - Gases, vapors, fumes, dusts, and mists. Occupational Safety and Health Administration.
• Aromatic Hydrocarbons Standard (1X1 mL) - Safety Data Sheet.
• Halogenated Organic Liquids - Standard Operating Procedure. Braun Research Group.

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• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. vumc.org [vumc.org]
• 3. ehrs.upenn.edu [ehrs.upenn.edu]
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• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 8. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 9. 7.2 Organic Solvents [ehs.cornell.edu]
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• 13. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Personal Protective Equipment &amp; Handling Guide: Ethyl 2-bromo-4-nitrobenzoate

Executive Summary & Chemical Identification

Target Audience: Medicinal Chemists, Process Safety Engineers, and Laboratory Managers. Purpose: To establish a "Zero-Exposure" protocol for the handling of Ethyl 2-bromo-4-nitrobenzoate (CAS 128566-93-8), a critical intermediate in the synthesis of kinase inhibitors (e.g., Axl/Mer receptor tyrosine kinase inhibitors) .

This guide transcends basic Safety Data Sheet (SDS) compliance, offering a logistical framework for high-integrity research environments.

Chemical Attribute	Specification
Chemical Name	Ethyl 2-bromo-4-nitrobenzoate
CAS Number	128566-93-8
Molecular Formula	C₉H₈BrNO₄
Molecular Weight	274.07 g/mol
Physical State	Crystalline Solid (typically off-white to yellow)
Primary Hazards	Acute Toxicity (Oral), Skin/Eye Irritation, STOT-SE (Respiratory)

Strategic Risk Assessment

As a halogenated nitroaromatic, Ethyl 2-bromo-4-nitrobenzoate presents a dual-threat profile: chemical reactivity and biological activity .

• Sensitization Potential: Nitroaromatic compounds are notorious for inducing delayed hypersensitivity reactions. While immediate irritation (H315, H319) is obvious, long-term sensitization is the silent risk.

• Dust Migration: As a crystalline solid, electrostatic charging during weighing can cause particle drift. Inhalation (H335) is the primary route of entry during the pre-reaction phase.

• Solvent Synergy: Once dissolved in organic solvents (DCM, THF, Ethanol), the permeation rate through standard PPE increases significantly. The carrier solvent often dictates the breakthrough time, not the solute itself.

Personal Protective Equipment (PPE) Architecture

Do not rely on generic "lab safety" rules. Use this tiered defense system designed for halogenated nitro-compounds.

Tier 1: Ocular & Respiratory Defense

• Eyes: Chemical Splash Goggles (ANSI Z87.1) are mandatory. Safety glasses are insufficient due to the risk of airborne dust entering from the side or top during weighing.

• Respiratory:

  • Solid Handling: Use a fume hood (face velocity 0.5 m/s). If weighing outside a hood is unavoidable (not recommended), use an N95/P2 particulate respirator .

  • Solution Handling: Work exclusively within a fume hood to mitigate solvent vapors.

Tier 2: Dermal Barrier Strategy

The "Bromo" and "Nitro" substituents increase lipophilicity, facilitating skin absorption.

PPE Component	Material Specification	Rationale & Protocol
Primary Gloves	Nitrile (0.11 mm / 4 mil)	Disposable Layer: Protects against incidental contact. Change immediately upon splash.
Secondary Gloves	Nitrile (Extended Cuff) or Laminate	Barrier Layer: Required if handling solutions in penetrating solvents (e.g., DCM). Double-gloving provides a "time buffer" to remove the outer glove safely.
Body Protection	Lab Coat (Cotton/Poly blend)	Buttoned to neck. Synthetic fibers (100% polyester) should be avoided if flammable solvents are present due to static discharge risks.

Operational Protocol: The "Zero-Exposure" Workflow

This workflow is designed to isolate the operator from the chemical at every stage.

Figure 1: Operational workflow emphasizing containment at the weighing stage, the highest risk point for dust generation.

Step-by-Step Methodology

• Preparation: Clear the fume hood of clutter to ensure laminar airflow. Place a secondary containment tray (spill tray) in the center.

• Weighing (Critical Step):

  • Never weigh this compound on an open bench.

  • Use an anti-static gun if available to prevent powder scattering.

  • Weigh directly into the reaction vessel or a tared vial. Avoid using weighing boats that require a secondary transfer step (tipping), which generates dust.

• Solubilization: Add the solvent (e.g., Ethanol, THF) to the solid gently down the side of the vessel to prevent "puffing" of the powder .

• Cleanup: Wipe the balance area with a damp paper towel (solvent-wet) immediately after weighing to capture invisible dust. Dispose of this towel as solid hazardous waste.

Emergency Response Algorithms

In the event of exposure, immediate action supersedes administrative reporting.

Figure 2: Decision logic for immediate response to exposure. Speed is the critical factor in mitigating injury.

Specific First Aid Notes:

• Skin: Do not use organic solvents (ethanol, acetone) to wash skin; this will drive the chemical deeper into the dermis. Use copious soap and water.

• Ingestion: Do NOT induce vomiting. The corrosive/irritant nature of the nitro-group can cause secondary damage to the esophagus .

Waste Management & Disposal

Proper disposal is a legal and ethical requirement. Ethyl 2-bromo-4-nitrobenzoate must be segregated correctly to prevent downstream hazards.

• Classification: Halogenated Organic Waste .

  • Reasoning: The presence of the Bromine atom requires high-temperature incineration with flue gas scrubbing to prevent the formation of acid gases (HBr).

• Segregation:

  • Solid Waste: Contaminated gloves, weighing papers, and paper towels go into the "Solid Hazardous Waste" drum.

  • Liquid Waste: Mother liquors and reaction mixtures must go into the "Halogenated Solvent" carboy. Do not mix with non-halogenated waste if your facility separates them, as this increases disposal costs.

• Container Labeling: clearly mark containers with "Ethyl 2-bromo-4-nitrobenzoate - Irritant/Toxic".

References

• Google Patents.Compounds for the treatment of kinase-dependent disorders (WO2019148044A1).